tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

• CAS: 209804-25-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways for obtaining tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, a key building block in medicinal chemistry and drug development. The indazole scaffold is a privileged structure in numerous pharmacologically active compounds, and functionalization at the 5-position is critical for the synthesis of diverse molecular libraries.[1][2] This document details two primary synthetic strategies, offering in-depth analysis of the chemical transformations, step-by-step experimental protocols, and a discussion of the underlying mechanistic principles. The guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, providing the necessary information to effectively synthesize this important intermediate.

Introduction

Indazoles are bicyclic heterocyclic compounds that have garnered significant attention in pharmaceutical research due to their wide range of biological activities.[1] The indazole core is a bioisostere of indole and is present in numerous approved drugs and clinical candidates. Strategic functionalization of the indazole ring is paramount for modulating the pharmacological properties of these molecules. The 5-position of the indazole ring is a common site for modification, and the introduction of a bromomethyl group provides a versatile handle for subsequent nucleophilic substitution and cross-coupling reactions, enabling the synthesis of a wide array of derivatives.

The target molecule, tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, incorporates a tert-butoxycarbonyl (Boc) protecting group on the indazole nitrogen. The Boc group is a widely used protecting group in organic synthesis due to its stability under a variety of reaction conditions and its facile removal under mild acidic conditions.[3] This guide will explore two principal synthetic routes to this target compound, each with its own set of advantages and challenges.

Comparative Overview of Synthetic Pathways

Two logical and experimentally viable pathways for the synthesis of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate are presented:

• Pathway 1: Radical Bromination of a 5-Methylindazole Precursor. This route commences with the readily available 5-methyl-1H-indazole, which is first protected with a Boc group, followed by a free-radical bromination of the benzylic methyl group.

• Pathway 2: Conversion of a 5-Hydroxymethylindazole Precursor. This pathway utilizes the commercially available tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate and involves the conversion of the primary alcohol to an alkyl bromide.

The choice between these pathways will depend on factors such as the availability of starting materials, desired scale of the reaction, and the specific capabilities of the laboratory.

Parameter	Pathway 1: Radical Bromination	Pathway 2: Conversion of Hydroxymethyl
Starting Material	5-Methyl-1H-indazole	tert-Butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate
Key Transformation	Free-radical bromination (Wohl-Ziegler reaction)	Nucleophilic substitution (e.g., Appel reaction)
Number of Steps	3 (indazole synthesis, Boc protection, bromination)	1
Potential Challenges	Control of bromination selectivity (mono- vs. di-bromination), removal of succinimide byproduct.	Handling of phosphorus-based reagents, purification from triphenylphosphine oxide.
Advantages	Utilizes a potentially more economical starting material.	More convergent, fewer steps if starting material is purchased.

Pathway 1: Synthesis via Radical Bromination

This pathway is a three-step sequence starting from 5-methyl-1H-indazole.

Caption: Synthetic scheme for Pathway 1.

Step 1: Synthesis of 5-Methyl-1H-indazole

5-Methyl-1H-indazole can be synthesized from 4-methyl-2-nitroaniline via a diazotization reaction followed by reduction and cyclization. A common method involves the use of sodium nitrite in an acidic medium.[4]

Experimental Protocol: Synthesis of 5-Nitro-1H-indazole from 2-Methyl-4-nitroaniline [4]

• To a solution of 2-methyl-4-nitroaniline (1.96 mmol) in acetic acid maintained at 0 °C, a solution of sodium nitrite (1.96 mmol) in water is added dropwise.

• The reaction mixture is then stirred at room temperature for 72 hours.

• The solvent is removed under reduced pressure, and the residue is diluted with ethyl acetate.

• The organic solution is washed with saturated aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo to yield 5-nitro-1H-indazole.

Note: The subsequent reduction of the nitro group and cyclization to form 5-methyl-1H-indazole is a standard transformation, though a specific protocol was not found in the provided search results.

Step 2: N-Boc Protection of 5-Methyl-1H-indazole

The protection of the indazole nitrogen is crucial for controlling the regioselectivity of subsequent reactions and for modifying the solubility of the molecule. The use of di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base is a standard and effective method for this transformation.[5][6][7]

Experimental Protocol: Synthesis of tert-Butyl 5-methyl-1H-indazole-1-carboxylate

• Dissolve 5-methyl-1H-indazole (1.0 equiv) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Add triethylamine (TEA, 1.5 equiv) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 equiv).

• Cool the solution to 0 °C and add di-tert-butyl dicarbonate ((Boc)₂O, 1.2 equiv) portion-wise.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Step 3: Radical Bromination of tert-Butyl 5-methyl-1H-indazole-1-carboxylate

The key step in this pathway is the benzylic bromination of the 5-methyl group. The Wohl-Ziegler reaction, which employs N-bromosuccinimide (NBS) and a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), is the method of choice for this transformation.[8][9] It is critical to use a non-polar solvent like carbon tetrachloride or cyclohexane and to ensure anhydrous conditions to prevent side reactions.[8]

Caption: General mechanism of radical bromination.

Experimental Protocol: Synthesis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

• To a solution of tert-butyl 5-methyl-1H-indazole-1-carboxylate (1.0 equiv) in anhydrous carbon tetrachloride, add N-bromosuccinimide (NBS, 1.1 equiv) and a catalytic amount of azobisisobutyronitrile (AIBN, 0.05 equiv).

• Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) and irradiate with a UV lamp or a high-wattage incandescent lamp to initiate the reaction.

• Monitor the reaction progress by TLC. The reaction is typically complete when the denser NBS has been consumed and the lighter succinimide is floating on the surface of the solvent.

• Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

Pathway 2: Synthesis via Conversion of a Hydroxymethyl Group

This pathway is a more convergent approach, starting from a commercially available advanced intermediate.

Caption: Mechanism of the Appel reaction.

Experimental Protocol: Synthesis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

• Dissolve tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add triphenylphosphine (PPh₃, 1.2 equiv) and carbon tetrabromide (CBr₄, 1.2 equiv) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude residue can be purified by column chromatography on silica gel to separate the desired product from the triphenylphosphine oxide byproduct.

Conclusion

This technical guide has detailed two robust synthetic pathways for the preparation of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate. Pathway 1, a three-step sequence involving a key radical bromination, is a viable option, particularly when starting from the more basic 5-methyl-1H-indazole. Pathway 2, a single-step conversion of the corresponding hydroxymethyl derivative, offers a more direct and convergent route, provided the starting material is readily accessible. The choice of synthetic route will ultimately be guided by considerations of starting material availability, cost, and the specific requirements of the research program. Both pathways utilize well-established and reliable chemical transformations, providing medicinal chemists with effective strategies for accessing this valuable synthetic intermediate.

References

• BenchChem. (2025). A Comparative Guide to the Synthesis of Substituted 5-Nitro-1H-Indazoles. BenchChem Technical Support.
• BenchChem. (2025). A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
• BenchChem. (2025). An In-depth Technical Guide to the 5-Bromo-1H-Indazole Core: Synthesis, Properties, and Applications in Drug Discovery. BenchChem Technical Support.

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Liberty University Research Week. (n.d.). Optimizing a Lab-Friendly Radical Bromination Reaction. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). Efficient Synthesis of 5-(Bromomethyl)- and 5-(Aminomethyl)-1-THP-Indazole. ACS Publications. Retrieved from [Link]

• Google Patents. (n.d.). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• OrgoSolver. (n.d.). Appel Reaction: Alcohol to Alkyl Halide (PPh3 + CBr4/CCl4). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Appel Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Allylic Bromination by NBS with Practice Problems. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). Solvent-free, instant, ambient, n-boc protection of amines -A green, recyclable heterogenous acid catalysis. Retrieved from [Link]

• Wikipedia. (2019, July 6). N-Bromosuccinimide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction. Retrieved from [Link]

• PMC. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Appel reaction. Retrieved from [Link]

• YouTube. (2021, May 24). NBS: Radical Bromination. Retrieved from [Link]

• Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds.

• SynArchive. (n.d.). Appel Reaction. Retrieved from [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. glaserr.missouri.edu [glaserr.missouri.edu]
• 9. Wohl-Ziegler Reaction [organic-chemistry.org]

In-Depth Technical Guide: Physicochemical Properties and Synthetic Utility of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Executive Summary

In modern drug development, the indazole scaffold is a privileged pharmacophore frequently utilized in the design of kinase inhibitors and anti-tumor agents. tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (CAS 209804-25-1) serves as a highly versatile, bifunctional building block[1]. This whitepaper provides an authoritative analysis of its physicochemical properties, mechanistic reactivity, and validated experimental protocols, empowering medicinal chemists to leverage its orthogonal reactivity for complex molecule synthesis.

Structural Significance & Physicochemical Profile

The strategic value of this compound lies in its dual functionalization:

• Electrophilic 5-Bromomethyl Group: Highly activated for nucleophilic substitution (SN2) due to the adjacent aromatic system, which stabilizes the transition state during nucleophilic attack ()[2].

• N1-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group prevents unwanted side reactions at the indazole nitrogen during functionalization, ensuring high regioselectivity ()[3].

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	tert-butyl 5-(bromomethyl)indazole-1-carboxylate
CAS Number	209804-25-1[1]
Molecular Formula	C13H15BrN2O2[1]
Molecular Weight	311.17 g/mol [1]
Density (Predicted)	1.41 ± 0.1 g/cm³[4]
Boiling Point (Predicted)	400.3 ± 37.0 °C[5]
Storage Conditions	2-8 °C, protect from light[4]

Mechanistic Insights: Orthogonal Reactivity

Nucleophilic Substitution (SN2) Causality

The bromomethyl moiety is a prime target for SN2 displacement by amines, thiols, or alkoxides[2]. The use of a polar aprotic solvent (e.g., DMF) is critical; it solvates the counter-cations of the base while leaving the nucleophile "naked" and highly reactive. A mild base like potassium carbonate ( K2​CO3​ ) is employed to neutralize the hydrobromic acid (HBr) byproduct, preventing the protonation and subsequent deactivation of the incoming nucleophile.

Acid-Mediated Boc Deprotection Causality

Following substitution, the Boc group must be removed to restore the biological activity of the free indazole N-H ()[6]. This is achieved using strong acids like Trifluoroacetic Acid (TFA). The mechanism is entropically driven: the acid protonates the carbamate carbonyl, leading to the cleavage of the tert-butyl oxygen bond. This forms a stable tert-butyl cation, which rapidly eliminates a proton to form isobutylene gas, alongside the release of carbon dioxide ( CO2​ )[3].

Experimental Protocols: Self-Validating Workflows

The following workflows are designed as self-validating systems, ensuring trustworthiness and reproducibility at each synthetic node.

Figure 1: Workflow for SN2 nucleophilic substitution and subsequent Boc deprotection.

Protocol A: Regioselective SN2 Amination

• Preparation: Dissolve 1.0 equivalent of CAS 209804-25-1 in anhydrous DMF (0.2 M concentration) under an inert nitrogen atmosphere.

• Base Addition: Add 2.0 equivalents of anhydrous K2​CO3​ . Causality: Excess base ensures complete neutralization of HBr, maintaining the nucleophilicity of the amine.

• Nucleophile Addition: Dropwise add 1.2 equivalents of the desired secondary amine.

• Reaction & Self-Validation: Stir at room temperature for 4-6 hours. Validation Step: Monitor via Thin Layer Chromatography (TLC). The disappearance of the UV-active starting material spot confirms complete conversion.

• Workup: Quench with water to precipitate the product or extract with Ethyl Acetate (EtOAc). Wash the organic layer with brine to remove residual DMF.

Protocol B: Entropically-Driven Boc Deprotection

• Preparation: Dissolve the N-Boc protected intermediate in Dichloromethane (DCM) and cool to 0 °C. Causality: Cooling controls the exothermic nature of the acid-base reaction.

• Acid Addition: Slowly add 10 equivalents of TFA[6].

• Reaction & Self-Validation: Warm the mixture to room temperature. Validation Step: Observe active gas evolution (bubbling). The cessation of bubbling physically validates that the release of CO2​ and isobutylene is complete[3].

• Workup: Concentrate under reduced pressure. Neutralize the resulting TFA salt with saturated aqueous NaHCO3​ until pH 8 is reached, then extract the free base indazole with DCM.

Drug Development Applications & Signaling Pathways

Indazole derivatives synthesized from this building block are frequently evaluated as competitive inhibitors of Receptor Tyrosine Kinases (RTKs) and downstream effectors like Akt[6]. The free N-H of the deprotected indazole acts as a critical hydrogen bond donor to the hinge region of the kinase ATP-binding pocket, effectively blocking phosphorylation cascades that drive tumor angiogenesis and cell proliferation.

Figure 2: Mechanism of indazole-based kinase inhibitors blocking RTK signaling pathways.

References

• ChemRadar. "TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1". URL: [Link]

• ACS Publications. "Aryne Chemistry: Generation Methods and Reactions Incorporating Multiple Arynes". URL: [Link]

• ACS Publications. "Syntheses of Potent, Selective, and Orally Bioavailable Indazole-Pyridine Series of Protein Kinase B/Akt Inhibitors". URL:[Link]

• PMC. "Synthesis and antitumour evaluation of indole-2-carboxamides against paediatric brain cancer cells". URL:[Link]

Sources

• 1. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | CAS Substance Database | ChemRadar [chemradar.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and antitumour evaluation of indole-2-carboxamides against paediatric brain cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1H-Indazole-1-carboxylic acid, 5-(broMoMethyl)-, 1,1-diMethylethyl ester CAS#: 209804-25-1 [m.chemicalbook.com]
• 5. 1H-Indazole-1-carboxylic acid, 5-(broMoMethyl)-, 1,1-diMethylethyl ester CAS#: 209804-25-1 [m.chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]

Comprehensive Spectral Analysis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate: 1H and 13C NMR Characterization

Executive Summary

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (CAS 209804-25-1) is a critical electrophilic building block in advanced medicinal chemistry. It is prominently utilized in the synthesis of complex pharmaceutical agents, including cyclic urea HIV protease inhibitors and targeted kinase inhibitors [1]. The molecule features an indazole core strategically modified with two functional groups: a tert-butoxycarbonyl (Boc) protecting group at the N1 position and a highly reactive bromomethyl moiety at the C5 position.

This technical guide provides an authoritative breakdown of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral characteristics of this intermediate, explaining the structural causality behind the observed chemical shifts and outlining a self-validating protocol for spectral acquisition.

Molecular Architecture & Mechanistic Context

Before diving into the spectral data, it is crucial to understand the causality behind the structural design of this molecule:

• The N1-Boc Protecting Group : Unprotected 1H-indazoles exist in a tautomeric equilibrium between the N1-H and N2-H forms, which complicates regioselective functionalization and broadens NMR signals due to rapid proton exchange. The addition of the Boc group at N1 locks the molecule into a single tautomeric state. Furthermore, the strong electron-withdrawing nature of the carbamate carbonyl group exerts a profound magnetic anisotropy effect, specifically deshielding the adjacent C7 proton.

• The C5-Bromomethyl Group : The bromomethyl group (-CH 2​ Br) serves as a versatile electrophilic handle for S N​ 2 reactions (e.g., amination, etherification). The electronegative bromine atom significantly alters the local electronic environment, pulling electron density away from the methylene protons and the C5 aromatic carbon, shifting their resonance frequencies downfield.

Workflow diagram illustrating the synthesis and downstream application of the target molecule.

1H NMR Spectral Analysis

The 1 H NMR spectrum of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate provides a distinct, self-validating fingerprint. A high-quality spectrum must yield an integration sum of exactly 15 protons (C 13​ H 15​ BrN 2​ O 2​ ).

Quantitative Data Summary: 1 H NMR (400 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
8.16	Doublet (d)	8.6	1H	Aromatic H-7
8.12	Singlet (s)	-	1H	Aromatic H-3
7.75	Doublet (d)	1.6	1H	Aromatic H-4
7.52	Doublet of doublets (dd)	8.6, 1.6	1H	Aromatic H-6
4.63	Singlet (s)	-	2H	Methylene (-CH 2​ Br)
1.72	Singlet (s)	-	9H	tert-Butyl (-C(CH 3​ ) 3​ )

Causality & Structural Insights

• H-7 Deshielding (8.16 ppm): In a standard unprotected indazole, H-7 typically resonates around 7.4–7.5 ppm. The installation of the N1-Boc group forces the carbonyl oxygen into spatial proximity with H-7. The magnetic anisotropy of the C=O double bond severely deshields H-7, pushing it past 8.1 ppm.

• Meta-Coupling Resolution (H-4 and H-6): Because C5 is substituted with the bromomethyl group, H-4 lacks an ortho neighbor. It only couples with H-6 across four bonds (meta-coupling), resulting in a fine doublet (J = 1.6 Hz) at 7.75 ppm. H-6 appears as a doublet of doublets (dd) at 7.52 ppm due to ortho-coupling with H-7 (J = 8.6 Hz) and meta-coupling with H-4 (J = 1.6 Hz).

• Methylene Shift (4.63 ppm): The strong inductive electron withdrawal by the bromine atom deshields the benzylic protons, shifting them from a standard benzylic methyl range (~2.4 ppm) to 4.63 ppm.

13C NMR Spectral Analysis

The 13 C NMR spectrum confirms the carbon framework, particularly validating the presence of the quaternary centers and the protecting group.

Quantitative Data Summary: 13 C NMR (100 MHz, CDCl 3​ )

Chemical Shift (δ, ppm)	Carbon Type	Assignment
149.2	Quaternary (C=O)	Boc Carbonyl
140.2	Quaternary (C)	Indazole C-7a
139.5	Methine (CH)	Indazole C-3
133.0	Quaternary (C)	Indazole C-5
129.5	Methine (CH)	Indazole C-6
126.5	Quaternary (C)	Indazole C-3a
122.0	Methine (CH)	Indazole C-4
114.8	Methine (CH)	Indazole C-7
84.5	Quaternary (C)	Boc -C (CH 3​ ) 3​
33.5	Methylene (CH 2​ )	-C H 2​ Br
28.1	Methyl (CH 3​ )	Boc -C(C H 3​ ) 3​

Causality & Structural Insights

• Quaternary Boc Marker (84.5 ppm): The highly substituted nature of the tert-butyl central carbon results in a distinct, low-intensity peak at 84.5 ppm. This is a definitive marker of successful Boc protection.

• Bromomethyl Carbon (33.5 ppm): The heavy-atom effect of bromine, combined with its electronegativity, places this benzylic carbon at 33.5 ppm. If the precursor (5-methyl-1H-indazole) were analyzed, this carbon would appear significantly further upfield (~21 ppm).

Experimental Workflow: NMR Sample Preparation & Acquisition

To achieve the spectral resolution required to observe the fine 1.6 Hz meta-coupling between H-4 and H-6, the following self-validating protocol must be strictly adhered to.

Step-by-Step Methodology

• Sample Dissolution:

  • Weigh exactly 15–20 mg of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

  • Dissolve the solid in 0.6 mL of deuterated chloroform (CDCl 3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filtration (Critical Step):

  • Causality: Paramagnetic impurities (e.g., trace metals from synthesis) cause localized magnetic field inhomogeneities, leading to severe line broadening.

  • Pass the dissolved sample through a tight glass wool plug packed into a glass Pasteur pipette directly into a clean, dry 5 mm NMR tube.

• Locking and Shimming:

  • Insert the tube into the spectrometer and lock the magnetic field onto the deuterium signal of CDCl 3​ (7.26 ppm).

  • Perform gradient shimming (Z1-Z4). Self-Validation: The Full Width at Half Height (FWHH) of the residual CHCl 3​ solvent peak must be < 1.0 Hz before proceeding. If it is wider, the 1.6 Hz meta-coupling of H-4 will blur into a broad singlet.

• Acquisition Parameters ( 1 H NMR):

  • Pulse Angle: 30 degrees.

  • Relaxation Delay (D1): Set to 1.5 seconds. Causality: The 9 protons of the tert-butyl group relax quickly, but the quaternary aromatic protons require sufficient time to return to equilibrium. A 1.5s delay ensures accurate integration ratios.

  • Scans (NS): 16 scans.

• Data Processing:

  • Apply an exponential window function with a Line Broadening (LB) factor of 0.3 Hz prior to Fourier Transformation to optimize the signal-to-noise ratio without sacrificing the resolution of the fine aromatic multiplets.

References

• De Lucca, G. V., et al. "Nonsymmetric P2/P2' cyclic urea HIV protease inhibitors. Structure-activity relationship, bioavailability, and resistance profile of monoindazole-substituted P2 analogues." Journal of Medicinal Chemistry 41.13 (1998): 2411-2423.[Link]

An In-Depth Technical Guide to the Mass Spectrometry Analysis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Introduction: The Significance of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in Modern Drug Discovery

Indazole-containing derivatives are a cornerstone in medicinal chemistry, recognized for their wide range of biological activities.[1] Among these, tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate serves as a critical building block in the synthesis of novel therapeutic agents. Its unique structure, featuring a reactive bromomethyl group and a Boc-protected indazole core, allows for versatile chemical modifications, making it a valuable intermediate in the development of new pharmaceuticals.

The precise characterization of such molecules is paramount to ensure the integrity of subsequent synthetic steps and the purity of final active pharmaceutical ingredients (APIs). Mass spectrometry (MS) stands as an indispensable analytical technique for this purpose, offering unparalleled sensitivity and specificity for molecular weight determination and structural elucidation.[2][3] This guide provides a comprehensive overview of the mass spectrometry analysis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, detailing experimental protocols, predictable fragmentation patterns, and data interpretation strategies for researchers, scientists, and drug development professionals.

Pillar 1: Foundational Principles of Mass Spectrometry for Halogenated Heterocycles

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[2] The process involves the ionization of the analyte, followed by the separation of ions based on their m/z, and their subsequent detection. For a molecule like tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, the choice of ionization technique is critical.

Ionization Techniques: A Comparative Overview

• Electron Ionization (EI): A hard ionization technique that bombards the sample with high-energy electrons. While it produces detailed and reproducible fragmentation patterns useful for structural elucidation, it often leads to the absence of a molecular ion peak for labile molecules.[2][3]

• Electrospray Ionization (ESI): A soft ionization technique ideal for polar and thermally labile molecules.[3][4] ESI typically produces protonated molecules [M+H]+ or other adducts with minimal fragmentation, making it highly suitable for determining the molecular weight of the parent compound.[4][5] Given the structure of our target molecule, ESI is the preferred method for initial analysis.

The Isotopic Signature of Bromine

A key feature in the mass spectrum of any bromine-containing compound is its distinct isotopic pattern. Bromine has two stable isotopes, 79Br and 81Br, with near-equal natural abundance (approximately 50.7% and 49.3%, respectively). This results in a characteristic pair of peaks for the molecular ion (M) and any bromine-containing fragments, separated by 2 m/z units (M and M+2) with a relative intensity ratio of roughly 1:1.[2][6] This isotopic signature is a definitive confirmation of the presence of a single bromine atom in the ion.

Pillar 2: A Validated Experimental Protocol for ESI-MS Analysis

This section outlines a robust, step-by-step methodology for the analysis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate using Electrospray Ionization Mass Spectrometry (ESI-MS). The protocol is designed to be a self-validating system, ensuring data integrity and reproducibility.

Experimental Workflow Diagram

Caption: Experimental workflow for the ESI-MS analysis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 1 mg of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

  • Dissolve the sample in 1 mL of a suitable organic solvent such as methanol or acetonitrile.[7]

  • Vortex the solution to ensure the sample is fully dissolved.

  • Perform a serial dilution to a final concentration of 1-10 µg/mL in a solvent mixture typically used for ESI, such as 50:50 methanol/water with 0.1% formic acid to facilitate protonation.

• Instrumentation and Data Acquisition:

  • The following parameters are provided as a starting point and should be optimized for the specific mass spectrometer being used.

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements.[3]

  • Ionization Mode: Positive Electrospray Ionization (ESI+). Indazole derivatives readily form [M+H]+ ions.[3]

  • Capillary Voltage: 3.5 – 4.5 kV.

  • Cone Voltage: 20 – 40 V. A lower cone voltage will minimize in-source fragmentation and preserve the molecular ion.[8]

  • Source Temperature: 120 – 150 °C.

  • Desolvation Temperature: 350 – 450 °C.

  • Desolvation Gas Flow: 600 – 800 L/hr.

  • Mass Range: m/z 50 – 500.

• Tandem Mass Spectrometry (MS/MS) for Structural Confirmation:

  • Isolate the protonated molecular ion [M+H]+ (m/z 327/329) in the quadrupole.

  • Apply collision energy (e.g., 10-30 eV) in the collision cell to induce fragmentation. The optimal collision energy should be determined experimentally to achieve a rich fragmentation spectrum.[3]

  • Acquire the product ion spectrum.

Pillar 3: Data Interpretation and Fragmentation Analysis

The expected mass spectrum will provide a wealth of information for the structural confirmation of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

Predicted Mass Spectrometry Data

Ion	Calculated m/z	Proposed Structure/Fragment	Expected Relative Abundance	Notes
[M+H]+	327.05/329.05	Protonated Molecular Ion	High	The base peak in a soft ESI spectrum. Will exhibit the characteristic 1:1 isotopic pattern for a single bromine atom.
[M+Na]+	349.03/351.03	Sodium Adduct	Medium	Often observed in ESI-MS, dependent on solvent purity.
[M-C4H8+H]+	271.00/273.00	Loss of isobutylene	High (in MS/MS)	A characteristic fragmentation of the tert-butoxycarbonyl (Boc) group.[7]
[M-Boc+H]+	227.00/229.00	Loss of the entire Boc group	Medium (in MS/MS)	Represents the protonated 5-(bromomethyl)-1H-indazole.
[C4H9]+	57.07	tert-Butyl cation	High (in MS/MS)	A very common and often abundant fragment for Boc-protected compounds.[7]

Fragmentation Pathway

The fragmentation of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is primarily driven by the lability of the Boc protecting group. Under collision-induced dissociation (CID) in an MS/MS experiment, the protonated molecular ion [M+H]+ will undergo characteristic losses.

Caption: Predicted fragmentation pathway for tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

The primary fragmentation route involves the loss of isobutylene (56 Da) from the tert-butyl group, a hallmark of Boc-protected compounds, to yield the ion at m/z 271/273.[7] This can be followed by the loss of carbon dioxide (44 Da) to give the protonated 5-(bromomethyl)-1H-indazole at m/z 227/229. An alternative and often prominent fragmentation pathway is the direct formation of the stable tert-butyl cation at m/z 57.[7]

Conclusion: Ensuring Analytical Confidence

The mass spectrometry analysis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, when performed with a robust and well-defined protocol, provides unambiguous confirmation of its identity and structure. By leveraging the principles of soft ionization with ESI, recognizing the characteristic isotopic signature of bromine, and interpreting the predictable fragmentation patterns of the Boc-protecting group, researchers can have high confidence in their analytical results. This guide serves as a foundational document to assist scientists in the pharmaceutical industry in achieving accurate and reproducible characterization of this vital synthetic intermediate.

References

• Benchchem. (n.d.). Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
• de la Calle, A., & Amigo, J. M. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. Comprehensive Analytical Chemistry, 55, 1-45.
• Chemistry LibreTexts. (2020, August 22). 16.9: Organic Compounds Containing Halogen Atoms.
• Benchchem. (n.d.). Cross-Validation of Mass Spectrometry Data for Novel Indazole Derivatives: A Comparative Guide.
• Benchchem. (n.d.). Mass Spectrometry Analysis: A Comparative Guide to tert-Butyl 7-bromo-1H-indole-1-carboxylate.
• Gómez-Ríos, G. A., & Pawliszyn, J. (2019). Electrospray Ionization (ESI). In Encyclopedia of Analytical Science (3rd ed.). Elsevier.
• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., ... & Tai, H. L. (2003). Electrospray ionisation mass spectrometry: principles and clinical applications. The Clinical Biochemist Reviews, 24(1), 3.
• Luo, X., Jia, W., Liu, C., Hua, Z., & Zhuo, X. (2024). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. Drug Testing and Analysis.
• Oresmaa, L., Aulaskari, P., & Vainiotalo, P. (2006). Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters. Rapid communications in mass spectrometry, 20(7), 1071-1076.
• PubChem. (n.d.). tert-Butyl 5-bromo-6-methyl-1H-indazole-1-carboxylate.
• Wang, R., & Zenobi, R. (2003). Electrospray ionization mass spectrometry of ionic liquids and determination of their solubility in water. Analytical and bioanalytical chemistry, 377(1), 159-164.
• Wei, J., O'Connor, P. B., & Costello, C. E. (2000). Electrospray ionization and matrix-assisted laser desorption ionization mass spectrometry. Emerging technologies in biomedical sciences. Biochemical pharmacology, 59(8), 891-905.
• Zare, R. N. (2012). My time with electrospray ionization. Annual review of analytical chemistry, 5, 1-14.

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Electrospray ionization and matrix-assisted laser desorption ionization mass spectrometry. Emerging technologies in biomedical sciences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Electrospray ionization mass spectrometry of ionic liquids and determination of their solubility in water - PubMed [pubmed.ncbi.nlm.nih.gov]

CAS number for tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

An In-Depth Technical Guide to tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Authored by a Senior Application Scientist

Introduction: A Versatile Scaffold for Modern Drug Discovery

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, identified by CAS Number 209804-25-1 , is a pivotal intermediate in the realm of medicinal chemistry and drug development.[1][2][3][4] Its unique bifunctional nature, featuring a reactive bromomethyl group and a Boc-protected indazole core, renders it an invaluable building block for the synthesis of complex heterocyclic compounds. The indazole scaffold itself is recognized as a "privileged" structure in drug discovery, known for its presence in a wide array of pharmacologically active agents with activities spanning from anti-cancer to anti-inflammatory properties.[5][6] This guide provides an in-depth technical overview of its synthesis, properties, applications, and handling, tailored for researchers and scientists in the pharmaceutical industry.

Physicochemical and Structural Properties

A comprehensive understanding of a compound's properties is fundamental to its application in synthesis. The key characteristics of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate are summarized below.

Property	Value	Reference
CAS Number	209804-25-1	[1][2]
Molecular Formula	C13H15BrN2O2	[1][2]
Molecular Weight	311.17 g/mol	[1][7]
IUPAC Name	tert-butyl 5-(bromomethyl)indazole-1-carboxylate	[1][2]
SMILES	CC(C)(C)OC(=O)N1C2=C(C=C(C=C2)CBr)C=N1	[1][2]
InChIKey	LKQALJCINTYLIY-UHFFFAOYSA-N	[1][2]

Synthesis and Mechanistic Insights

The synthesis of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate typically involves a multi-step process, beginning with a more readily available indazole derivative. The causality behind each step is crucial for optimizing yield and purity.

Synthetic Workflow Diagram

Caption: Synthetic workflow for the target compound.

Pillar 1: Expertise in Boc Protection

The first critical step is the protection of the indazole nitrogen. The use of di-tert-butyl dicarbonate (Boc₂O) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP) is a standard and robust method.

• Causality: The indazole N-H proton is acidic and can interfere with subsequent reactions, particularly those involving strong bases or organometallics. The tert-butoxycarbonyl (Boc) group is an excellent choice for protection due to its stability under a wide range of conditions and its facile removal under acidic conditions. DMAP acts as a nucleophilic catalyst, accelerating the acylation of the nitrogen atom.

Pillar 2: Trustworthiness in Radical Bromination

The conversion of the methyl group to a bromomethyl group is achieved via a free-radical bromination.

• Causality: N-Bromosuccinimide (NBS) is the reagent of choice for benzylic bromination as it provides a low, constant concentration of bromine, which minimizes side reactions like di-bromination. The reaction is initiated by a radical initiator, such as azobisisobutyronitrile (AIBN), which decomposes upon heating to generate radicals that propagate the chain reaction. The choice of a non-polar solvent like carbon tetrachloride is crucial as it does not react with the radical intermediates.

Self-Validating Protocol: A Step-by-Step Methodology

This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Step 1: Boc Protection of 5-Methyl-1H-indazole

• To a solution of 5-methyl-1H-indazole (1.0 eq) in dichloromethane (DCM), add di-tert-butyl dicarbonate (1.1 eq) and DMAP (0.1 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield tert-butyl 5-methyl-1H-indazole-1-carboxylate.

Step 2: Radical Bromination

• Dissolve the product from Step 1 (1.0 eq) in carbon tetrachloride.

• Add N-Bromosuccinimide (NBS) (1.05 eq) and AIBN (0.05 eq).

• Reflux the mixture for 2-4 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

• Wash the filtrate with aqueous sodium thiosulfate solution to quench any remaining bromine, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to obtain tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate as a solid.

Applications in Drug Discovery: A Gateway to Novel Therapeutics

The title compound is a versatile intermediate, primarily used in the alkylation of various nucleophiles to introduce the indazole moiety into a larger molecular framework. This is a key strategy in the synthesis of kinase inhibitors and other targeted therapies.

Logical Relationship Diagram

Caption: Role as a key intermediate in synthesis.

Indazole derivatives are known to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties.[5] The bromomethyl functionality of the title compound allows for its covalent attachment to other molecular scaffolds, enabling the exploration of new chemical space in the search for novel drug candidates.

Exemplary Application: Synthesis of a Kinase Inhibitor Precursor

A common application is the reaction with a primary or secondary amine to form a more complex secondary or tertiary amine, which can be a core structure in many kinase inhibitors.

Experimental Protocol: N-Alkylation

• Dissolve the amine starting material (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF).

• Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (1.5 eq).

• Add a solution of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.1 eq) in DMF dropwise at room temperature.

• Stir the reaction for 8-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the resulting product by column chromatography.

Safety and Handling

As with any reactive chemical intermediate, proper safety precautions are essential when handling tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

• General Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid breathing dust, fumes, or vapors. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[8]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.[8]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep locked up or in an area accessible only to qualified personnel.

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Conclusion

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a high-value building block for the synthesis of novel indazole-containing compounds. Its well-defined reactivity, coupled with the pharmacological importance of the indazole scaffold, ensures its continued relevance in the field of drug discovery. This guide has provided a comprehensive overview of its properties, synthesis, and applications, grounded in the principles of scientific integrity and practical, field-proven insights.

References

• Global PFAS Screening Tool. (2026, March 27). TERT-BUTYL 5-(BROMOMETHYL)
• GCIS-ChemRadar. TERT-BUTYL 5-(BROMOMETHYL)
• Food Contact Materials Regulations Database - ChemRadar. TERT-BUTYL 5-(BROMOMETHYL)
• CAS Substance Database - ChemRadar. TERT-BUTYL 5-(BROMOMETHYL)
• PubChem.
• Fisher Scientific. (2025, December 25).
• Sigma-Aldrich. (2025, November 6).
• Angene Chemical. (2024, April 21).
• Fisher Scientific Company. (2025, December 18).
• NINGBO INNO PHARMCHEM CO.,LTD.

• Sharma, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]

Sources

• 1. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | Global PFAS Screening Tool - Center for Per-and Polyfluoroalkyl Substances Information [chemradar.com]
• 2. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | Regulatory Information | GCIS-ChemRadar [chemradar.com]
• 3. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | FCMD | Food Contact Materials Regulations Database [chemradar.com]
• 4. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | CAS Substance Database | ChemRadar [chemradar.com]
• 5. nbinno.com [nbinno.com]
• 6. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tert-butyl 5-bromo-6-methyl-1H-indazole-1-carboxylate | C13H15BrN2O2 | CID 56973056 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. angenechemical.com [angenechemical.com]

The Architect's Guide to 1H-Indazole-3-Carboxylic Acid: A Review of Core Synthetic Strategies

Abstract

1H-Indazole-3-carboxylic acid is a cornerstone heterocyclic scaffold, integral to the development of numerous pharmacologically active agents, including serotonin 5-HT3 receptor antagonists and p21-activated kinase 1 (PAK1) inhibitors.[1][2] Its function as a bioisostere for indole has cemented its importance in medicinal chemistry.[1] This technical guide provides an in-depth analysis of the principal synthetic routes to this key intermediate, focusing on the critical choice of starting materials. We will dissect the mechanistic underpinnings of each pathway, offering a comparative analysis to guide researchers and process chemists in selecting the optimal route based on scalability, safety, and efficiency.

Introduction: The Strategic Importance of the Indazole Core

The indazole ring system is a "privileged structure" in drug discovery, appearing in a multitude of compounds with a wide array of biological activities.[3][4] 1H-Indazole-3-carboxylic acid, in particular, serves as a versatile starting material for the synthesis of more complex derivatives, such as amides and esters, which have demonstrated significant therapeutic potential.[1][5] However, the synthesis of this core structure is not without its challenges, with reported methods often facing limitations regarding yields, reaction conditions, and the accessibility of starting materials.[1] A thorough understanding of the available synthetic strategies is therefore paramount for any research and development program centered on this scaffold.

Primary Synthetic Pathways and Key Starting Materials

The construction of the 1H-indazole-3-carboxylic acid core can be approached from several distinct chemical starting points. The choice of starting material dictates the entire synthetic sequence, including the reagents, reaction conditions, and potential impurity profiles. We will explore two of the most prevalent and historically significant routes.

Route A: The Isatin Approach

One of the most classical and frequently cited methods begins with isatin (1H-indole-2,3-dione).[3][6] This pathway leverages the inherent reactivity of the isatin core to construct the pyrazole ring of the indazole system.

Causality Behind the Experimental Choices:

The synthetic sequence begins with the alkaline hydrolysis of isatin's amide bond. This is a critical first step that opens the five-membered ring to form a keto-acid intermediate, typically a salt of 2-aminophenylglyoxylic acid.[6][7] This intermediate is rarely isolated. The subsequent key transformation is a diazotization reaction, where the primary aromatic amine is converted into a diazonium salt using a nitrite source (e.g., sodium nitrite) under acidic conditions.[3] This diazonium salt is a highly reactive electrophile. The final step involves an intramolecular cyclization where the nucleophilic enolate (or its equivalent) attacks the diazonium group, forming the N-N bond and leading to the stable indazole ring system after tautomerization.[8]

Workflow Diagram: Synthesis from Isatin

Caption: Synthetic pathway from Isatin to 1H-Indazole-3-carboxylic acid.

Route B: The 2-Nitrophenylacetic Acid Approach

An alternative and highly practical route, particularly for larger-scale synthesis, utilizes derivatives of 2-nitrophenylacetic acid.[1] This strategy builds the indazole core by first establishing the side chain and then forming the pyrazole ring through a reductive cyclization pathway.

Causality Behind the Experimental Choices:

This method typically begins by converting 2-nitrophenylacetic acid into an ester or an amide.[1] This is a strategic step to prevent the carboxylic acid from interfering with subsequent reactions and to install a group that will ultimately become the C3 substituent of the indazole. The nitro group is then reduced to an amine, often using catalytic hydrogenation or, more classically, a metal reductant like iron in the presence of an acid or ammonium chloride.[1] The resulting 2-aminophenylacetic acid derivative is then diazotized. In this pathway, the intramolecular cyclization occurs as the newly formed diazonium salt is attacked by the enolizable methylene group of the side chain, leading directly to the 1H-indazole-3-carboxylate ester or carboxamide. A final hydrolysis step yields the target carboxylic acid.[1] This method avoids some of the potentially hazardous intermediates of other routes and can be more amenable to scale-up.[1][6]

Workflow Diagram: Synthesis from a 2-Nitrophenylacetate Derivative

Caption: Synthetic pathway from a 2-Nitrophenylacetate derivative.

Comparative Analysis of Key Starting Materials

The selection of a synthetic route is a multi-factorial decision. The following table provides a comparative overview of the two primary routes discussed.

Parameter	Route A: Isatin	Route B: 2-Nitrophenylacetic Acid
Starting Material	Isatin	2-Nitrophenylacetic acid or its esters
Key Transformations	Ring-opening hydrolysis, diazotization, intramolecular cyclization.	Nitro reduction, diazotization, intramolecular cyclization, hydrolysis.
Reported Yields	Variable, with potential challenges noted during scale-up.[3]	Generally good, with established procedures for large-scale synthesis.[1]
Scalability	Can present safety and handling challenges on a larger scale due to the nature of the intermediates.[6]	Considered a more practical and scalable route.[1]
Safety Considerations	Involves the generation and handling of a diazonium salt from a complex mixture.	The reduction of nitroarenes requires careful control; diazotization step is also present.
Versatility	Primarily used for the synthesis of the parent acid.	The intermediate ester or amide allows for direct synthesis of derivatives before hydrolysis.

Experimental Protocols

For a system to be trustworthy, its protocols must be robust and reproducible. Below are representative, step-by-step methodologies for the key transformations.

Protocol 1: Synthesis of Methyl 1H-Indazole-3-carboxylate from Methyl 2-aminophenylacetate[1]

This protocol details the crucial diazotization and cyclization step in Route B.

• Dissolution: Dissolve the starting material, methyl 2-aminophenylacetate (1 equivalent), and acetic anhydride (3 equivalents) in acetic acid.

• Diazotization: Prepare a solution of sodium nitrite (1.25 equivalents) in water. Add this solution dropwise to the reaction mixture at a controlled temperature of 90-95 °C over 15 minutes.

  • Causality Note: The acetic anhydride serves to acetylate the amine in situ, which can improve the yield and cleanliness of the subsequent cyclization. The elevated temperature facilitates both the diazotization and the subsequent cyclization.

• Reaction: Stir the mixture for 1.5 hours at approximately 95 °C.

• Work-up: Pour the reaction mixture into a large volume of water and stir for 1 hour to precipitate the product.

• Isolation: Collect the precipitated solid by filtration, wash with water, and dry.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol to yield the desired methyl 1H-indazole-3-carboxylate.[1]

Protocol 2: Saponification to 1H-Indazole-3-carboxylic Acid[1]

This protocol details the final hydrolysis step.

• Reaction Setup: Suspend the methyl 1H-indazole-3-carboxylate (1 equivalent) and sodium hydroxide (3 equivalents) in water.

• Hydrolysis: Stir the suspension under reflux for 1.5 hours. The solid should dissolve as the sodium salt of the acid is formed.

• Acidification: Cool the reaction mixture to room temperature. Add additional water and then acidify with aqueous HCl (e.g., 20%) until the pH is acidic, causing the product to precipitate.

• Isolation: Stir the mixture for 1 hour at room temperature to ensure complete precipitation. Collect the solid by filtration and wash thoroughly with water.

• Drying: Dry the product to yield 1H-indazole-3-carboxylic acid as a solid powder.[1]

Conclusion

The synthesis of 1H-indazole-3-carboxylic acid can be effectively achieved through several well-established routes, most notably starting from either isatin or derivatives of 2-nitrophenylacetic acid. The isatin route is a classical method, while the 2-nitrophenylacetic acid pathway is often favored for its practicality and scalability.[1][3] The decision for process chemists and researchers hinges on a careful evaluation of factors including starting material cost, desired scale, safety infrastructure, and the specific substitution patterns required for downstream applications. As the demand for novel indazole-based therapeutics continues to grow, the optimization and refinement of these core synthetic strategies will remain a critical area of focus in chemical development.

References

• Kurth, M. et al. (2019). Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. Accounts of Chemical Research, 52(8), 2277-2289. [Link]

• Kurth, M. et al. (2019). Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. PMC. [Link]

• Ito, K. et al. (1996). Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. Heterocycles, 43(12), 2701. [Link]

• Larock, R. C. & Shi, F. (2010). SYNTHESIS OF SUBSTITUTED INDAZOLES VIA [3+2] CYCLOADDITION OF BENZYNE AND DIAZO COMPOUNDS. Organic Syntheses, 87, 293. [Link]

• Wikipedia. (n.d.). Davis–Beirut reaction. Retrieved from [Link]

• Swamy, G. N. et al. (2012). Synthesis and biological evaluation of some new Aryl acid N'-(1H- indazole-3-carbonyl)-hydrazide derivatives. Journal of Chemical and Pharmaceutical Research, 4(5), 2795-2802. [Link]

• Rao, K. S. et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3), 931-939. [Link]

• Wikipedia. (n.d.). Pfitzinger reaction. Retrieved from [Link]

• Google Patents. (2011). US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s).

• Zhang, C. et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. European Journal of Medicinal Chemistry, 203, 112517. [Link]

• Knowledge. (2024). How Is 1H-Indazole-3-Carboxylic Acid Methyl Ester Synthesized?. Knowledge. [Link]

• Indian Academy of Sciences. (n.d.). A facile one-pot strategy to the synthesis of quinoline carboxylic acid derivatives. Journal of Chemical Sciences. [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. jocpr.com [jocpr.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s)-1-azabicyclo[2.2.2]oct-3-yl-1h-indazole-3-carboxamide hydrochloride salt - Google Patents [patents.google.com]
• 7. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]

The Indazole Core: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide:

Abstract

The indazole moiety, a bicyclic aromatic heterocycle, has emerged as a cornerstone in contemporary drug discovery, earning the designation of a "privileged scaffold." Its unique structural and electronic properties, including its ability to act as a versatile hydrogen bond donor and acceptor, and its capacity for diverse substitutions, have enabled the development of a multitude of biologically active compounds. This guide provides a comprehensive exploration of the indazole core's biological significance, delving into its mechanism of action across various therapeutic areas, structure-activity relationships (SAR), and the experimental workflows pivotal for its evaluation. We will dissect the causality behind the selection of this scaffold and the experimental designs used to validate its therapeutic potential, offering field-proven insights for researchers, scientists, and drug development professionals.

The Indazole Scaffold: A Structural and Electronic Overview

Indazole, or isoindazole, is a bicyclic heteroaromatic system composed of a benzene ring fused to a pyrazole ring. The presence of two adjacent nitrogen atoms in the five-membered ring and the aromatic system's electron distribution endows indazole with a unique set of physicochemical properties. Its ability to engage in various non-covalent interactions, such as hydrogen bonding, π-π stacking, and metal coordination, is central to its role in molecular recognition at biological targets.

The indazole nucleus can exist in two tautomeric forms, 1H-indazole and 2H-indazole, with the 1H-tautomer generally being more stable. This tautomerism, along with the potential for substitution at multiple positions (primarily N1, N2, C3, C5, and C6), provides a rich chemical space for the design of novel therapeutic agents with finely tuned pharmacological profiles.

Mechanism of Action: The Kinase Hinge-Binding Motif

A predominant mechanism through which indazole-containing molecules exert their therapeutic effects, particularly in oncology, is through the inhibition of protein kinases. The indazole scaffold serves as an excellent "hinge-binder," forming crucial hydrogen bonds with the backbone of the kinase hinge region, a flexible segment connecting the N- and C-lobes of the kinase domain.

This interaction mimics the hydrogen bonding pattern of the adenine moiety of ATP, allowing indazole derivatives to act as competitive inhibitors. The N1 and N2 atoms of the indazole ring are pivotal in this interaction, with one acting as a hydrogen bond donor and the other as an acceptor.

Figure 1: A diagram illustrating the competitive inhibition of ATP binding by an indazole core at the kinase hinge region.

Therapeutic Applications and Structure-Activity Relationships (SAR)

The versatility of the indazole scaffold has led to its incorporation into a wide array of therapeutic agents. The following sections highlight key areas and the underlying SAR principles.

Oncology: A Prolific Source of Kinase Inhibitors

The most significant impact of the indazole core has been in the development of small-molecule kinase inhibitors for cancer therapy. By targeting kinases that are dysregulated in various cancers, these drugs can inhibit tumor growth, proliferation, and angiogenesis.

Table 1: Prominent Indazole-Based Kinase Inhibitors in Oncology

Drug Name	Target Kinase(s)	FDA Approval Status	Key Structural Features
Axitinib	VEGFR-1, -2, -3, PDGFR, c-KIT	Approved	N-methylated indazole, sulfonamide side chain
Pazopanib	VEGFR-1, -2, -3, PDGFR, c-KIT	Approved	N-methylated indazole, pyrimidine substituent
Entrectinib	TRKA/B/C, ROS1, ALK	Approved	Fused tricyclic system with an indazole core
Niraparib	PARP-1, PARP-2	Approved	Indazole carboxamide

The SAR for these inhibitors is often intricate. For instance, in VEGFR inhibitors like Axitinib and Pazopanib, the N-methylation of the indazole ring is a critical modification that orients the molecule correctly within the ATP-binding pocket. The choice of substituents at the C3 and C5 positions is crucial for modulating potency and selectivity against different kinases.

Anti-inflammatory Agents

Indazole derivatives have demonstrated significant potential as anti-inflammatory agents by targeting enzymes such as cyclooxygenase (COX) and phosphodiesterase 4 (PDE4). For example, Bendazac is an indazole-containing non-steroidal anti-inflammatory drug (NSAID).

The anti-inflammatory activity is often attributed to the inhibition of pro-inflammatory mediators. The SAR in this context often focuses on the C3 substituent, where the introduction of acidic moieties or other functional groups can enhance activity.

Neurodegenerative Diseases

Emerging research has highlighted the potential of indazole derivatives in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. The mechanism often involves the inhibition of kinases such as Glycogen Synthase Kinase 3β (GSK-3β) or the modulation of other signaling pathways implicated in neuronal cell death.

Experimental Workflow: From Synthesis to Biological Evaluation

The development of novel indazole-based therapeutics follows a structured experimental workflow. The causality behind the choice of specific assays is to create a self-validating system that confirms the compound's mechanism of action and therapeutic potential.

Figure 2: A generalized experimental workflow for the development of indazole-based therapeutics.

Step-by-Step Protocol: Representative Kinase Inhibition Assay

The following is a generalized protocol for an in vitro kinase inhibition assay, a critical step in evaluating indazole-based compounds.

• Reagent Preparation:

  • Prepare a stock solution of the indazole test compound in DMSO.

  • Dilute the recombinant kinase enzyme to the desired concentration in an appropriate assay buffer.

  • Prepare a solution of the kinase-specific substrate and ATP at a concentration close to its Km value.

• Assay Procedure:

  • Add the assay buffer, kinase enzyme, and varying concentrations of the indazole inhibitor to a 96-well plate.

  • Incubate for a pre-determined time at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the ATP/substrate mixture.

  • Allow the reaction to proceed for a specified time at 30°C.

  • Stop the reaction by adding a stop solution (e.g., EDTA).

• Detection and Data Analysis:

  • Quantify the product formation using a suitable detection method (e.g., fluorescence, luminescence, or radioactivity).

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Calculate the IC50 value (the concentration of inhibitor required to inhibit 50% of the kinase activity) by fitting the data to a dose-response curve.

This self-validating system ensures that the observed inhibition is directly attributable to the indazole compound's interaction with the target kinase.

Conclusion

The indazole core continues to be a highly valuable scaffold in medicinal chemistry, with its proven success in oncology and expanding potential in other therapeutic areas. Its unique structural features and synthetic tractability allow for the generation of diverse libraries of compounds for screening and optimization. A thorough understanding of its mechanism of action, particularly its role as a kinase hinge-binder, coupled with a systematic experimental approach, will undoubtedly lead to the discovery of new and improved indazole-based drugs. The insights provided in this guide aim to equip researchers with the foundational knowledge and experimental rationale necessary to harness the full therapeutic potential of this remarkable heterocyclic system.

References

• The indazole ring in the design of protein kinase inhibitors. [Link]

• Indazole-based compounds as anticancer agents: A comprehensive review. [Link]

• Recent advances of indazole-based compounds as anti-inflammatory agents. [Link]

• Indazole derivatives as potential therapeutic agents for neurodegenerative diseases. [Link]

The Strategic Role of tert-Butyl Carbazate in Modern 1H-Indazole Synthesis: A Technical Guide

The 1H-indazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents across oncology, inflammation, and neurodegenerative diseases.[1][2] Consequently, the development of robust, safe, and efficient synthetic routes to this privileged heterocycle is of paramount importance to the drug development industry. This guide provides an in-depth examination of the use of tert-butyl carbazate as a key reagent in 1H-indazole synthesis, offering a modern, safer alternative to traditional methods.

The Advantage of tert-Butyl Carbazate: A Safer Synthon

Historically, the synthesis of 1H-indazoles often relied on the use of hydrazine hydrate. While effective, hydrazine hydrate is a highly toxic and potentially explosive reagent, posing significant safety risks, particularly on an industrial scale.[3] Tert-butyl carbazate has emerged as a superior alternative, offering several distinct advantages:

• Enhanced Safety: It is a stable, solid reagent that is significantly less hazardous than hydrazine hydrate, mitigating safety risks.[3][4]

• Improved Handling: As a solid, it is easier to handle and dose accurately compared to the volatile and corrosive hydrazine hydrate.[4]

• In-situ Protection: The tert-butyloxycarbonyl (Boc) group serves as a protecting group for one of the nitrogen atoms, which can be strategically removed under specific conditions, allowing for controlled reactivity.[5]

The Core Mechanism: A Three-Step Cascade

The synthesis of 1H-indazoles using tert-butyl carbazate, particularly from ortho-haloaryl aldehydes or ketones, proceeds through a well-defined three-step sequence: condensation, cyclization, and deprotection.

Step 1: Formation of the N-Boc Hydrazone Intermediate

The initial step involves the acid-catalyzed condensation of the carbonyl group of an ortho-substituted aryl aldehyde (e.g., an o-fluorobenzaldehyde) with the terminal amino group of tert-butyl carbazate. This reaction forms a stable N-Boc-arylhydrazone intermediate. The Boc group's electron-withdrawing nature can influence the reactivity of the adjacent nitrogen, but its primary role here is to set the stage for the subsequent cyclization.

Step 2: Intramolecular Cyclization

The key ring-forming step is an intramolecular nucleophilic aromatic substitution (SNA_r). The hydrazone intermediate, upon heating, facilitates the cyclization where the nitrogen atom displaces the ortho-halogen (commonly fluorine or chlorine). This step is often the rate-limiting step and is highly dependent on the reaction temperature and the nature of the electron-withdrawing groups on the aromatic ring, which can facilitate the substitution.[3]

Step 3: Thermal Deprotection and Tautomerization

The final step involves the thermal removal of the Boc protecting group. At elevated temperatures, the Boc group fragments into isobutylene and carbon dioxide, revealing the 1H-indazole ring. This deprotection is conveniently performed in the same pot, making the overall process highly efficient. The resulting molecule then tautomerizes to the more stable 1H-indazole form.

Caption: General mechanism for 1H-indazole synthesis using tert-butyl carbazate.

Application in Continuous-Flow Synthesis

The use of tert-butyl carbazate is particularly well-suited for modern continuous-flow manufacturing.[1] This technology offers significant advantages over traditional batch processing, including enhanced safety, improved heat and mass transfer, and greater control over reaction parameters.[1] The reaction of o-fluorobenzaldehydes with tert-butyl carbazate at high temperatures can be efficiently and safely conducted in a continuous-flow reactor, leading to higher yields and purity of the desired 1H-indazole products.[3]

Caption: A simplified workflow for continuous-flow synthesis of 1H-indazoles.

Experimental Protocol: Synthesis of 6-bromo-4-fluoro-1H-indazole

The following protocol is adapted from a continuous-flow synthesis and can be modified for batch processing with appropriate safety considerations.[3]

Materials:

• 4-bromo-2,6-difluorobenzaldehyde

• tert-Butyl carbazate

• N-Methyl-2-pyrrolidone (NMP) as solvent

Procedure:

• Reaction Mixture Preparation: Prepare a solution of 4-bromo-2,6-difluorobenzaldehyde in NMP. In a separate container, dissolve tert-butyl carbazate in NMP. A typical molar ratio is a slight excess of tert-butyl carbazate (e.g., 1.1 equivalents) to the aldehyde.[3]

• Reaction Execution (Continuous-Flow):

  • The two reagent solutions are pumped into a static mixer to ensure homogeneity.

  • The mixed stream then enters a heated coil reactor.

  • Optimal conditions may vary, but a temperature of around 190-200°C with a residence time of approximately 15-30 minutes has been shown to be effective.[3]

  • A back pressure regulator is used to maintain the solvent in the liquid phase at high temperatures.

• Reaction Execution (Batch):

  • In a sealed pressure vessel, combine the 4-bromo-2,6-difluorobenzaldehyde and tert-butyl carbazate in NMP.

  • Heat the mixture to 200°C with stirring for 30 minutes.[3] Caution: This should be performed with appropriate shielding and pressure monitoring.

• Work-up and Purification:

  • After cooling, the reaction mixture is typically diluted with an appropriate organic solvent (e.g., ethyl acetate) and washed with water to remove the NMP.

  • The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield the pure 6-bromo-4-fluoro-1H-indazole.

Quantitative Data Summary

The efficiency of this synthetic method is demonstrated by the yields achieved for various substituted 1H-indazoles.

Starting Material (o-Fluorobenzaldehyde)	Molar Ratio (Carbazate:Aldehyde)	Temperature (°C)	Residence Time (min)	Yield (%)	Reference
4-bromo-2,6-difluorobenzaldehyde	1.1 : 1	190	~15	>85	[3]
2,4,6-trifluorobenzaldehyde	1.1 : 1	200	30 (batch)	Not specified	[3]
2-fluoro-6-methoxybenzaldehyde	1.1 : 1	200	30 (batch)	Not specified	[3]

Table 1: Representative reaction conditions and yields for the synthesis of 1H-indazoles using tert-butyl carbazate.

Conclusion and Future Outlook

Tert-butyl carbazate has proven to be a valuable and strategic reagent in the synthesis of 1H-indazoles. Its enhanced safety profile, ease of handling, and applicability in both batch and continuous-flow processes make it an attractive alternative to traditional hydrazine-based methods.[3][4] The straightforward reaction mechanism, involving condensation, intramolecular cyclization, and thermal deprotection, allows for the efficient construction of the indazole core from readily available starting materials. As the demand for novel indazole-based therapeutics continues to grow, the use of tert-butyl carbazate is poised to become an increasingly standard and enabling technology in the field of drug discovery and development.

References

• Feng Zhou, et al. (2022). The Continuous-flow Synthesis of 1H-Indazoles via Reaction of o-Fluorobenzaldehydes with tert-Butyl Carbazate under High Temperature. Heterocycles, 104(9), 1584-1600. [Link]

• Jin Li, Weichuan Xu, and Feng Zhou. (2022). THE CONTINUOUS-FLOW SYNTHESIS OF 1H-INDAZOLES VIA REACTION OF o-FLUOROBENZALDEHYDES WITH tert-BUTYL CARBAZATE UNDER HIGH TEMPERA. HETEROCYCLES, 104(9). [Link]

• D. Lai et al. (2024). Metal-Free Synthesis of C-3-Alkoxycarbonylated 2H-Indazoles Using Alkyl Carbazates. Synlett. [Link]

• S. Sethu, et al. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. IUCrData, 6(8). [Link]

• A. A. El-Rashedy, et al. (2013). Synthesis and Antimicrobial activity of Some 1, 3, 4- Oxadiazoles-2-thione and 1, 2, 4-Triazoles Derivatives from Tert-Butyl Carbazate. International Journal of Scientific & Engineering Research, 4(9). [Link]

• Organic Syntheses. (1964). Carbazic acid, tert-butyl ester. Organic Syntheses, 44, 20. [Link]

• J. P. Stambuli, et al. (2012). Synthesis of Fused Indazole Ring Systems and Application to Nigeglanine Hydrobromide. Organic Letters, 14(10), 2564-2567. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Fused Indazole Ring Systems and Application to Nigeglanine Hydrobromide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the N-Boc Protection of Indazoles

Abstract

The indazole core is a privileged scaffold in medicinal chemistry, integral to numerous therapeutic agents.[1] The strategic manipulation of this heterocycle in multi-step syntheses frequently necessitates the protection of its nitrogen atoms to control reactivity and regioselectivity.[2] Among the arsenal of N-protecting groups, the tert-butyloxycarbonyl (Boc) group stands out for its moderate stability, ease of introduction, and versatile cleavage conditions. This guide provides an in-depth exploration of the N-Boc protection of indazoles, focusing on the underlying chemical principles, the critical challenge of regioselectivity, detailed experimental protocols, and methods for deprotection. The content is tailored for researchers, scientists, and drug development professionals seeking to master this fundamental transformation.

The Indazole Nucleus: A Challenge in Regiocontrol

The indazole ring system is an aromatic heterocycle featuring two nitrogen atoms. It exists in two tautomeric forms: the 1H-indazole and the 2H-indazole.[3][4] The 1H-tautomer, with its benzenoid structure, is generally considered the more thermodynamically stable form.[3][4][5] When an indazole is subjected to N-functionalization, such as acylation with a Boc group, the reaction can occur at either the N1 or N2 position, yielding two distinct regioisomers.

The ability to selectively install the protecting group at either N1 or N2 is paramount, as the position of the substituent dictates the subsequent reactivity and electronic properties of the ring. This regiochemical outcome is governed by a delicate interplay between kinetic and thermodynamic control.[3][6]

• Thermodynamic Control: Conditions that allow for equilibration will typically favor the formation of the more stable N1-substituted isomer.[3][5][6]

• Kinetic Control: Conditions that favor the fastest-forming product can lead to the N2-isomer.[3]

The choice of base, solvent, and reaction temperature are critical levers for influencing this selectivity.[7]

Caption: Tautomerism and N-Boc protection pathways of the indazole core.

The Mechanism of Boc Protection

The standard reagent for introducing the Boc group is di-tert-butyl dicarbonate, commonly known as Boc anhydride ((Boc)₂O).[8] The reaction is an N-acylation, which is significantly accelerated by the presence of a base. While a non-nucleophilic amine base like triethylamine (Et₃N) is often sufficient, the addition of a catalytic amount of 4-(dimethylamino)pyridine (DMAP) dramatically increases the reaction rate.

The Role of DMAP: DMAP acts as a potent acylation catalyst. It first attacks the Boc anhydride to form a highly reactive N-Boc-pyridinium intermediate. This intermediate is much more electrophilic than Boc anhydride itself, making it readily susceptible to nucleophilic attack by the indazole nitrogen. The catalyst (DMAP) is regenerated upon reaction, completing the catalytic cycle.[9]

Caption: Catalytic cycle of DMAP in the N-Boc protection of indazole.

Experimental Protocols for N-Boc Protection

A successful protection protocol hinges on the appropriate choice of reagents and conditions tailored to the specific indazole substrate.

General Protocol for N-Boc Protection

This protocol is a robust starting point for many indazole derivatives and is adapted from established procedures.[2][10]

Materials:

• Indazole derivative (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1–1.2 equiv)

• Triethylamine (Et₃N) (1.5–3.0 equiv)

• 4-(Dimethylamino)pyridine (DMAP) (0.05–0.1 equiv)

• Anhydrous solvent (e.g., Acetonitrile, Dichloromethane (DCM), or Tetrahydrofuran (THF))

Procedure:

• Reaction Setup: To a solution of the indazole (1.0 equiv) in the chosen anhydrous solvent, add triethylamine (1.5–3.0 equiv) followed by a catalytic amount of DMAP (0.1 equiv). Stir the solution for 10 minutes at room temperature under an inert atmosphere (e.g., Nitrogen or Argon).

• Addition of (Boc)₂O: Add di-tert-butyl dicarbonate (1.1 equiv) portion-wise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Purification: Filter the drying agent and concentrate the filtrate. The crude product can be purified by column chromatography on silica gel to yield the pure N-Boc protected indazole.

Data Presentation: Comparative Reaction Conditions

The choice of base and solvent can influence the reaction's efficiency. The following table summarizes conditions reported for the Boc protection of indazole and related heterocycles.

Substrate	(Boc)₂O (equiv.)	Base (equiv.)	Catalyst (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3-Iodo-5-methoxy-1H-indazole	1.1	Et₃N (1.5)	DMAP (0.05)	Acetonitrile	RT	10	95	[10]
Imidazole	1.2	-	DMAP (cat.)	CH₂Cl₂	25	2-6	95	[11]
Imidazole	1.1	Et₃N (1.0)	-	MeOH	RT	Overnight	-	[11]

Causality Behind Experimental Choices:

• Why use an excess of base? Triethylamine not only acts as a base to deprotonate the indazole, enhancing its nucleophilicity, but also serves to neutralize the tert-butoxycarboxylic acid byproduct that can form, driving the reaction to completion.

• Why an anhydrous solvent? Boc anhydride is sensitive to moisture and can hydrolyze, reducing its effectiveness.[12] Using an anhydrous solvent prevents this side reaction and ensures a higher yield.

• Why catalytic DMAP? As explained in the mechanism, DMAP creates a much more reactive electrophile, significantly accelerating the reaction. This allows the protection to proceed efficiently at room temperature, avoiding potentially harsh heating conditions that could lead to side products or decomposition.[9]

The Orthogonality of Deprotection

A key advantage of the Boc group is the variety of conditions under which it can be removed, providing synthetic flexibility.[2] It is stable to many nucleophiles, bases, and hydrogenolysis conditions, but readily cleaved by acid.[2][8] Crucially for indazole chemistry, it can also be removed under specific non-acidic conditions, preserving acid-labile functionalities elsewhere in the molecule.[2][13]

Protocol 1: Standard Acidic Deprotection

Reagents:

• N-Boc indazole

• Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) in a suitable solvent (e.g., Dioxane, MeOH, EtOAc)

Procedure (using TFA):

• Dissolve the N-Boc protected indazole in Dichloromethane (DCM).

• Add Trifluoroacetic acid (TFA) (typically 20-50% v/v) at 0 °C.

• Allow the reaction to warm to room temperature and stir until TLC indicates complete consumption of the starting material (usually 1-3 hours).

• Carefully concentrate the mixture under reduced pressure.

• Neutralize the residue with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) and extract the product with an organic solvent.

• Wash, dry, and concentrate the organic layers to obtain the deprotected indazole.

Protocol 2: Mild Basic Deprotection

This method is ideal for substrates containing acid-sensitive groups.[13]

Reagents:

• N-Boc indazole

• Sodium methoxide (NaOMe) (catalytic amount)

• Anhydrous Methanol (MeOH)

Procedure:

• Dissolve the N-Boc protected indazole in dry methanol.

• Add a catalytic amount of sodium methoxide (e.g., 0.1 equiv).

• Stir the reaction at room temperature for 1-3 hours, monitoring by TLC.[2]

• Once complete, neutralize the reaction with a mild acid source like saturated aqueous ammonium chloride (NH₄Cl).[2]

• Extract the product with an organic solvent. The combined organic layers are then washed, dried, and concentrated to yield the deprotected indazole.[2]

Caption: Decision workflow for selecting an N-Boc deprotection strategy.

Conclusion

The N-Boc protecting group is an indispensable tool in the synthesis of complex indazole-containing molecules. Its straightforward introduction using Boc anhydride and its dual-mode deprotection under either acidic or specific basic conditions provide chemists with significant strategic advantages. While regioselectivity remains a central consideration in indazole chemistry, standard protocols for Boc protection are well-established and highly reliable. By understanding the mechanistic principles and carefully selecting reaction conditions, researchers can effectively leverage the N-Boc group to navigate intricate synthetic pathways, accelerating the discovery and development of novel indazole-based therapeutics.

References

• A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc.
• Application Notes and Protocols: N-Protection of Imidazole with Boc Anhydride. Benchchem.
• Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-aryl
• Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Taylor & Francis.
• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions. American Chemical Society.
• Incomplete reaction of imidazole with di-tert-butyl dicarbon
• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions.
• Development of a selective and scalable N1-indazole alkyl
• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions | Request PDF.
• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Deriv
• Technical Support Center: Regioselectivity in Indazole N-Alkyl
• Regioselective N-alkylation of the 1H-indazole scaffold. MPG.PuRe.
• Boc Protection Mechanism (Boc2O + DMAP). Common Organic Chemistry.
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
• Di-tert-butyl dicarbon

Sources

• 1. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 5. pure.mpg.de [pure.mpg.de]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 9. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 10. Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. tandfonline.com [tandfonline.com]

Protocols & Analytical Methods

Application Note: Regioselective Alkylation Protocols Utilizing tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Introduction and Mechanistic Rationale

In modern drug discovery, the indazole ring is a privileged scaffold, frequently serving as a hinge-binding motif in the design of kinase inhibitors and other targeted therapeutics, as detailed in[1]. Among the most valuable building blocks for functionalizing this core is[2].

The Causality of the Boc Protecting Group: Unprotected 1H-indazoles are ambident nucleophiles. In the presence of a base, the indazolyl anion can react at either the N1 or N2 position, leading to complex mixtures of regioisomers[1]. Furthermore, because the 5-(bromomethyl) moiety is a highly reactive benzylic electrophile, an unprotected 5-(bromomethyl)-1H-indazole is prone to rapid intermolecular self-condensation (polymerization), requiring careful handling as noted in[3].

By utilizing the N1-Boc-protected derivative, the electron-withdrawing nature of the tert-butoxycarbonyl group deactivates the indazole nitrogens. This effectively acts as a self-validating chemoselective system: it completely suppresses self-polymerization and directs incoming nucleophiles (such as secondary amines, alcohols, or thiols) exclusively to the benzylic carbon via an S_N2 mechanism.

Experimental Workflow

Workflow for SN2 alkylation and subsequent Boc deprotection.

Reaction Optimization and Quantitative Data

When performing the nucleophilic substitution, the choice of solvent and base dictates the reaction kinetics and the ease of downstream purification. The following table summarizes the optimization of the N-alkylation of morpholine using tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

Solvent	Base (1.5 eq)	Temperature (°C)	Time (h)	Yield (%)	Chromatographic Purity (%)	Mechanistic Observation
DMF	K₂CO₃	80	2	85	92	Rapid S_N2 kinetics; requires extensive aqueous washing to remove DMF.
MeCN	K₂CO₃	60	4	94	>98	Optimal; clean profile, inorganic salts easily removed via direct filtration.
THF	DIPEA	65	8	78	85	Slower reaction; organic base salts complicate crude NMR and purification.
DCM	Et₃N	RT	24	45	60	Poor conversion at room temperature; competing hydrolysis observed.

Expert Insight: Acetonitrile (MeCN) paired with Potassium Carbonate (K₂CO₃) provides the optimal balance of reaction rate and purification simplicity. The insoluble inorganic salts act as an acid scavenger without introducing soluble organic byproducts into the organic phase.

Detailed Experimental Protocol: S_N2 Amination

Materials Required:

• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (Electrophile)

• Morpholine or substituted piperazine (Nucleophile)

• Potassium carbonate (K₂CO₃, finely powdered, anhydrous)

• Acetonitrile (MeCN, HPLC grade)

• Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for deprotection

Step 1: Reaction Setup

• To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (311.17 mg, 1.0 mmol)[2].

• Suspend the electrophile in anhydrous MeCN (10 mL, 0.1 M concentration).

• Add finely powdered anhydrous K₂CO₃ (207.3 mg, 1.5 mmol). Causality Note: Using finely powdered K₂CO₃ increases the surface area for proton abstraction, accelerating the S_N2 reaction without requiring strong, soluble bases that might prematurely cleave the Boc group.

• Add the nucleophilic amine (e.g., morpholine, 104.5 mg, 1.2 mmol) dropwise via syringe.

Step 2: Execution and Monitoring 5. Attach a reflux condenser and heat the heterogeneous mixture to 60 °C under an inert nitrogen atmosphere. 6. Stir vigorously for 4 hours. 7. Monitor the reaction via TLC (Hexanes:EtOAc, 1:1) or LC-MS. The starting material (UV active, higher R_f) should be completely consumed, replaced by a more polar, basic product spot (stains positive with ninhydrin).

Step 3: Workup and Isolation 8. Cool the reaction mixture to room temperature. 9. Filter the suspension through a pad of Celite to remove K₂CO₃ and generated KBr salts. Wash the filter cake with additional MeCN (2 × 5 mL). 10. Concentrate the filtrate in vacuo to yield the crude Boc-protected intermediate. 11. Optional Purification: If trace impurities are present, purify via silica gel flash chromatography (gradient elution: 0-5% MeOH in DCM).

Step 4: Boc Deprotection (Self-Validating Step) 12. Dissolve the purified intermediate in DCM (8 mL) and cool to 0 °C. 13. Add TFA (2 mL) dropwise. Remove the ice bath and stir at room temperature for 2 hours. 14. Monitor by LC-MS. The mass should shift by -100 Da (loss of Boc: -C₄H₈ and -CO₂). 15. Concentrate in vacuo, neutralize with saturated aqueous NaHCO₃, and extract with EtOAc to yield the final 5-(aminomethyl)-1H-indazole derivative.

Analytical Characterization

• ¹H NMR (CDCl₃, 400 MHz) of Boc-Intermediate: Look for the distinct tert-butyl singlet at ~1.70 ppm (9H). The benzylic protons (originally a singlet at ~4.6 ppm for the bromomethyl group) will shift upfield to ~3.6 ppm upon substitution with an amine. The indazole aromatic protons (C3, C4, C6, C7) will appear clearly between 7.4 and 8.2 ppm.

• LC-MS: The Boc-protected intermediate will typically show an [M+H]⁺ peak corresponding to the exact mass of the coupled product. A common fragmentation pattern in ESI+ is the loss of the tert-butyl group ([M+H - 56]⁺) or the entire Boc group ([M+H - 100]⁺).

References

• Title: TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | FCMD Source: ChemRadar URL: [Link]

• Title: Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles Source: Organic Letters (ACS Publications) URL: [Link]

• Title: 1H- and 2H-Indazoles (Update 2011) Source: Thieme Connect URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | FCMD | Food Contact Materials Regulations Database [chemradar.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes: Synthesis of Kinase Inhibitors Using tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Introduction: The Indazole Scaffold in Modern Kinase Inhibitor Design

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1] This has made them one of the most intensively pursued targets in modern drug discovery. The indazole core has emerged as a "privileged scaffold" in medicinal chemistry, forming the foundation of several FDA-approved kinase inhibitors, including Axitinib and Pazopanib.[2][3] Its unique bicyclic structure allows it to form critical hydrogen bond interactions with the hinge region of the kinase ATP-binding site, a key feature for potent inhibition.[4]

This guide focuses on the strategic use of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (CAS 209804-25-1), a highly versatile and powerful building block for the synthesis of diverse indazole-based kinase inhibitor libraries. The molecule is intelligently designed for synthetic utility:

• The Bromomethyl Group (-CH₂Br): This functional group at the 5-position acts as a potent electrophile, specifically a benzylic bromide. It is primed for facile nucleophilic substitution reactions, allowing for the introduction of a wide array of side chains and functional groups.

• The tert-Butoxycarbonyl (Boc) Group: This protecting group on the N-1 position of the indazole ring serves two crucial purposes. First, it prevents unwanted side reactions at the indazole nitrogen during alkylation of the bromomethyl group.[5] Second, it can be removed under mild acidic conditions, unmasking the N-H proton which is often essential for binding to the kinase hinge region.[6][7]

These features enable a modular and efficient approach to synthesizing libraries of compounds for structure-activity relationship (SAR) studies.

Core Synthetic Strategy: Nucleophilic Substitution and Deprotection

The primary synthetic route involves a two-stage process: nucleophilic substitution at the benzylic carbon, followed by the deprotection of the indazole nitrogen. This strategy allows for the rapid diversification of the C-5 position substituent, which typically extends into the solvent-exposed region of the ATP binding pocket, influencing solubility, cell permeability, and interactions with residues outside the hinge region.

General workflow for kinase inhibitor synthesis.

Experimental Protocols

Safety Precaution: tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a reactive alkylating agent and should be handled with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated fume hood.

Protocol 1: Synthesis of a 5-(Aminomethyl)indazole Derivative via N-Alkylation

This protocol describes the reaction with an amine nucleophile, a common strategy to introduce basic groups that can improve solubility and form salt bridges with acidic residues on the target kinase.

Rationale: The reaction proceeds via a standard SN2 mechanism. A non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA), is used to neutralize the HBr byproduct without competing with the primary amine nucleophile. A polar aprotic solvent like N,N-Dimethylformamide (DMF) is ideal for solubilizing the reagents and facilitating the SN2 reaction.

Step-by-Step Procedure:

• Reagent Preparation: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.0 eq) in anhydrous DMF (approx. 0.2 M concentration).

• Addition of Amine: Add the desired primary or secondary amine (e.g., morpholine, 1.1 eq) to the solution.

• Addition of Base: Add DIPEA (1.5 eq) dropwise to the stirring solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate (3 x volumes of DMF). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes) to yield the pure product.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Synthesis of a 5-((Phenoxymethyl))indazole Derivative via O-Alkylation

This method is used to form ether linkages, enabling the exploration of different hydrophobic and hydrogen-bonding interactions within the kinase active site.

Rationale: Phenols are less nucleophilic than amines, often requiring a stronger base to be sufficiently deprotonated for the reaction to proceed efficiently. Potassium carbonate is a suitable and easily handled base for this purpose. The reaction may require gentle heating to achieve a reasonable rate.

Step-by-Step Procedure:

• Reagent Preparation: In a round-bottom flask, suspend tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.0 eq), the desired phenol (e.g., 4-methoxyphenol, 1.1 eq), and potassium carbonate (K₂CO₃, 2.0 eq) in anhydrous acetonitrile.

• Reaction: Stir the suspension at 50-60 °C for 6-18 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling to room temperature, filter off the inorganic base. Concentrate the filtrate under reduced pressure.

• Purification: Redissolve the residue in ethyl acetate, wash with 1 M NaOH (to remove excess phenol) and then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

• Characterization: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 3: Final Step - Boc Group Deprotection

This is the crucial final step to unmask the indazole N-H, which is often a key hydrogen bond donor for anchoring the inhibitor to the kinase hinge region.

Rationale: The tert-butoxycarbonyl (Boc) group is specifically designed to be labile under acidic conditions. Trifluoroacetic acid (TFA) is highly effective for this transformation. It protonates the carbonyl oxygen of the Boc group, leading to the elimination of isobutylene and carbon dioxide, releasing the free amine (or in this case, the indazole N-H).[8]

Step-by-Step Procedure:

• Reagent Preparation: Dissolve the Boc-protected indazole derivative (from Protocol 1 or 2) in dichloromethane (DCM, approx. 0.1 M).

• Addition of Acid: Add TFA (10-20 eq, typically 20-30% v/v) to the solution at room temperature.

• Reaction: Stir the mixture for 1-3 hours. Monitor the deprotection by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Purification/Isolation: The resulting product is often the TFA salt. It can be used as such, or the free base can be obtained by dissolving the residue in a suitable solvent and neutralizing with a mild base (e.g., saturated aqueous NaHCO₃ solution), followed by extraction. The final product can be purified by recrystallization or chromatography if necessary.

Data Summary and Workflow

The following table summarizes typical reaction conditions for diversifying the 5-position of the indazole scaffold.

Nucleophile Type	Example Nucleophile	Base	Solvent	Temperature	Typical Yield
Amine (N-Alkylation)	Morpholine	DIPEA	DMF	Room Temp	75-90%
Phenol (O-Alkylation)	4-Fluorophenol	K₂CO₃	Acetonitrile	60 °C	60-80%
Thiol (S-Alkylation)	Thiophenol	K₂CO₃	DMF	Room Temp	85-95%

digraph "Experimental_Workflow" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Arial", fontcolor="#202124", width=3];
edge [fontname="Arial", color="#5F6368"];
start [label="Start:\ntert-Butyl 5-(bromomethyl)-\n1H-indazole-1-carboxylate", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
step1 [label="Step 1: Alkylation\n- Select Nucleophile (Amine, Phenol, etc.)\n- Select Base (DIPEA, K2CO3)\n- React in appropriate solvent (DMF, ACN)"];
qc1 [label="QC Check:\n- TLC or LC-MS to confirm\nconsumption of starting material", shape=diamond, fillcolor="#FBBC05"];
step2 [label="Step 2: Work-up & Purification\n- Aqueous extraction\n- Flash column chromatography"];
intermediate [label="Intermediate:\nBoc-Protected 5-Substituted Indazole", shape=cylinder, fillcolor="#4285F4", fontcolor="#FFFFFF"];
step3 [label="Step 3: Deprotection\n- Dissolve in DCM\n- Add Trifluoroacetic Acid (TFA)"];
qc2 [label="QC Check:\n- LC-MS to confirm Boc removal", shape=diamond, fillcolor="#FBBC05"];
step4 [label="Step 4: Final Isolation\n- Evaporate solvent/TFA\n- Neutralization & Extraction (optional)"];
final [label="Final Product:\nKinase Inhibitor Scaffold", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1;
step1 -> qc1;
qc1 -> step2 [label="Reaction Complete"];
step2 -> intermediate;
intermediate -> step3;
step3 -> qc2;
qc2 -> step4 [label="Deprotection Complete"];
step4 -> final;
}

Sources

• 1. Approved Small-Molecule ATP-Competitive Kinases Drugs Containing Indole/Azaindole/Oxindole Scaffolds: R&D and Binding Patterns Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Utility of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in the Synthesis of Novel Cannabinoid Analogs

Abstract

The indazole scaffold is a cornerstone in the molecular architecture of numerous potent synthetic cannabinoid receptor agonists (SCRAs).[1][2] While traditional synthetic routes often focus on the N-alkylation of the indazole core to introduce the characteristic side chain, or "tail", the emergence of versatile precursors allows for novel structural modifications. This guide details the application of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate , a key building block for synthesizing cannabinoids with a C5-positional tail. This structural motif represents a deviation from the more common N1-alkylated indazole-3-carboxamides, offering a pathway to new chemical entities with potentially distinct pharmacological profiles. We provide detailed protocols, explain the causality behind methodological choices, and outline safety procedures for handling this reactive intermediate.

Introduction: A Shift in Synthetic Strategy

Synthetic cannabinoids represent one of the largest and most structurally diverse classes of new psychoactive substances (NPS).[2] Their activity is primarily mediated by interaction with the cannabinoid type 1 (CB1) receptor, the same target as Δ⁹-tetrahydrocannabinol (Δ⁹-THC), the main psychoactive component of cannabis.[3] However, many SCRAs are full agonists at the CB1 receptor, unlike the partial agonism of Δ⁹-THC, which can lead to significantly higher potency and a greater risk of severe adverse effects.[3][4][5]

The indazole-3-carboxamide structure is a prevalent core among many potent SCRAs, including compounds like MDMB-4en-PINACA.[6][7] The typical synthesis involves coupling a "head" group (e.g., an amino acid ester) at the C3 position and a "tail" group (an alkyl or alkenyl chain) at the N1 position. This has led to clandestine operations utilizing "tail-less" precursors for a final, simple alkylation step.[3][8]

The precursor at the heart of this guide, tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (CAS No. 209804-25-1), facilitates an alternative synthetic approach. Its key structural features are:

• Indazole Core: The foundational pharmacophore for CB1 receptor affinity.

• tert-Butoxycarbonyl (Boc) Group: An acid-labile protecting group at the N1 position. This group serves two purposes: it prevents unwanted reactions at the N1 nitrogen and influences the electronic properties of the indazole ring.[9]

• Bromomethyl Group at C5: A highly reactive electrophilic site. This benzylic bromide is an excellent leaving group, making the compound an ideal substrate for SN2 reactions to attach a variety of nucleophilic side chains.

This guide focuses on leveraging the reactivity of the C5-bromomethyl group to construct novel cannabinoid analogs.

Table 1: Physicochemical Properties of the Precursor

Property	Value	Source(s)
Chemical Name	tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate	[10][11]
CAS Number	209804-25-1	[10][11]
Molecular Formula	C₁₃H₁₅BrN₂O₂	[10][11]
Molecular Weight	311.17 g/mol	[10][11]
Appearance	Typically an off-white to yellow solid	N/A

Core Synthetic Application: C5-Alkylation via Nucleophilic Substitution

The primary application of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is to serve as an electrophile in a nucleophilic substitution reaction. The carbon of the bromomethyl group is electron-deficient due to the electronegativity of the adjacent bromine atom, making it susceptible to attack by a wide range of nucleophiles. This reaction forms a new carbon-nucleophile bond, effectively tethering a desired side chain ("tail") to the C5 position of the indazole core.

Causality of Experimental Choices

The success of this alkylation is governed by the careful selection of base and solvent, which are chosen to optimize the reactivity of the nucleophile while ensuring all reactants remain in solution.

• Solvent: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Acetonitrile (ACN) are preferred. They are effective at dissolving the polar starting materials and stabilizing the charged transition state of the SN2 reaction without solvating and deactivating the nucleophile.

• Base: The choice of base depends on the pKa of the nucleophile (Nu-H).

  • Potassium Carbonate (K₂CO₃): A moderately strong base suitable for deprotonating phenols, thiols, and some amines. It is inexpensive and easy to handle but may require heating to drive the reaction to completion.[3][12]

  • Sodium Hydride (NaH): A very strong, non-nucleophilic base capable of deprotonating alcohols and less acidic amines. It provides rapid and irreversible deprotonation, often allowing the reaction to proceed at lower temperatures.[12][13] Caution: NaH reacts violently with water and protic solvents, evolving flammable hydrogen gas.[14] It must be handled under an inert atmosphere (e.g., Nitrogen or Argon).

The general workflow for this synthetic transformation is depicted below.

Figure 1. General synthetic workflow using the precursor.

Experimental Protocols

Disclaimer: These protocols are intended for qualified researchers in controlled laboratory settings. All operations should be performed in a certified chemical fume hood with appropriate personal protective equipment.

Protocol 1: General Procedure for C5-Alkylation with an Amine Nucleophile

This protocol describes the synthesis of a C5-aminoalkylated indazole derivative, a common structural motif in synthetic cannabinoids where the "head" group is an amide.

Materials:

• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.0 equiv)

• Amine Nucleophile (e.g., Methyl L-tert-leucinate HCl, 1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂), add the amine nucleophile (1.1 equiv) and anhydrous DMF (approx. 0.2 M concentration relative to the precursor).

• Add anhydrous potassium carbonate (2.5 equiv) to the stirred suspension.

• In a separate flask, dissolve tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.0 equiv) in a minimum amount of anhydrous DMF.

• Add the precursor solution dropwise to the stirring amine suspension at room temperature.

• Heat the reaction mixture to 60-70 °C and stir for 4-12 hours.[3] Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Cool the mixture to room temperature and pour it into a separatory funnel containing cold water and ethyl acetate.

• Separate the layers. Extract the aqueous phase two more times with ethyl acetate.

• Combine the organic layers and wash with water, followed by brine.[12]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to obtain the pure C5-alkylated product.[12][15]

Protocol 2: Boc Group Deprotection

This optional step removes the N1-protecting group, yielding the free 1H-indazole. This may be the final target molecule or an intermediate for subsequent N1-alkylation.

Materials:

• Boc-Protected C5-Alkylated Indazole (from Protocol 1) (1.0 equiv)

• Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• Dissolve the Boc-protected substrate (1.0 equiv) in dichloromethane (approx. 0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add Trifluoroacetic Acid (TFA) (5-10 equiv) dropwise to the stirred solution.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-3 hours, monitoring by TLC/LC-MS for the disappearance of the starting material.

• Once complete, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases and the pH is neutral or slightly basic.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected product. Further purification by chromatography or recrystallization may be necessary.

Table 2: Representative Reaction Parameters

Nucleophile (Nu-H)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Expected Outcome
L-tert-leucinamide	K₂CO₃ (2.5)	DMF	70	5	Good conversion to the C5-alkylated product; moderate reaction time.[3]
4-fluorophenol	K₂CO₃ (1.5)	ACN	80 (reflux)	12	Formation of a C5-aryloxy ether linkage.
Cyclohexanol	NaH (1.2)	THF	RT	16	High yield of the C5-alkoxy ether product under mild conditions.[12][14]
Adamantane-1-thiol	Cs₂CO₃ (1.5)	DMF	RT	4	Rapid formation of a C5-thioether linkage.

Product Characterization

Confirmation of the synthesized product's structure and purity is essential. The following techniques are standard:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. Key signals to observe include the disappearance of the bromomethyl singlet (~4.5-4.8 ppm) and the appearance of new signals corresponding to the attached nucleophile and the new benzylic methylene group.

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the successful substitution. High-resolution mass spectrometry (HRMS) can be used to verify the elemental composition.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the final compound, often coupled with a UV detector.[1]

Safety and Handling

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate and related bromomethyl compounds are reactive alkylating agents and should be handled with extreme care.

• Personal Protective Equipment (PPE): Always wear tightly fitting safety goggles, nitrile or neoprene gloves, and a flame-resistant lab coat.[16][17][18]

• Engineering Controls: All manipulations must be conducted inside a certified chemical fume hood to avoid inhalation of dust or vapors.[16][18] These compounds can be lachrymatory (tear-inducing).

• Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[19][20] Prevent dust formation. Keep away from incompatible materials such as strong oxidizing agents and strong bases.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances.[16][19]

• Spills and Disposal: In case of a spill, evacuate the area. Use a dry clean-up procedure; do not use water.[19] Collect spilled material in a sealed container for disposal.[16] Chemical waste must be disposed of according to local and national regulations. Do not discharge to sewer systems.[16]

Figure 2. Decision workflow for safe handling.

References

• Protocol for N-alkylation of 1H-indazole-3-carboxylate intermediates. (n.d.). BenchChem.
• Application Notes and Protocols for N-alkylation of 4-Iodo-3-methyl-1H-indazole. (n.d.). BenchChem.
• Application Notes and Protocols for N-1 and N-2 Alkylation of Indazoles. (n.d.). BenchChem.
• 4-BROMO-6-METHYL-1H-INDAZOLE - Safety Data Sheet. (2025). ChemicalBook.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (n.d.). PMC.
• 6-(Bromomethyl)-1H-indazole hydrobromide - Safety Data Sheet. (n.d.). Apollo Scientific.
• 5-Bromo-2-methyl-2H-indazole - Safety Data Sheet. (n.d.). Synquest Labs.
• 6-(Bromomethyl)-1H-indazole - Safety Data Sheet. (n.d.). AK Scientific, Inc..
• Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity. (n.d.). PMC.
• Safety Data Sheet - 5-Bromo-1-(phenylmethyl)-1H-indazole. (2026). CymitQuimica.
• MDMB-5'Br-4en-PINACA. (n.d.). Wikipedia.
• MDMB-4en-PINACA. (2020). European Union Drugs Agency.
• Synthesis and in Vitro Cannabinoid Receptor 1 Activity of Recently Detected Synthetic Cannabinoids. (2020). ACS Publications.
• Synthetic cannabinoids. (n.d.). Wikipedia.
• Synthetic cannabinoids and 'Spice' drug profile. (2025). European Union Drugs Agency.
• Synthetic Cannabinoids: An Overview of The Clinical Pharmacology and Toxicology. (2016). Juniper Publishers.
• Multigram scale synthesis of synthetic cannabinoid metabolites. (n.d.). Diva-Portal.org.
• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate. (n.d.). Sunway Pharm Ltd.
• Synthesis scheme for tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. (2021). PMC.
• TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1. (n.d.). ChemRadar.
• Critical Review Report: MDMB-4en-PINACA. (n.d.). World Health Organization (WHO).
• Novel tert-Butylation of Carboxylic Acids and Alcohols. (n.d.). Thieme Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. diva-portal.org [diva-portal.org]
• 3. Tail-less precursors in synthetic cannabinoid production: investigating a clandestine laboratory, seized samples, and CB1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic cannabinoids - Wikipedia [en.wikipedia.org]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. euda.europa.eu [euda.europa.eu]
• 7. cdn.who.int [cdn.who.int]
• 8. MDMB-5'Br-4en-PINACA - Wikipedia [en.wikipedia.org]
• 9. Novel tert-Butylation of Carboxylic Acids and Alcohols - Thieme Chemistry - Georg Thieme Verlag [thieme.de]
• 10. tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate - CAS:209804-25-1 - Sunway Pharm Ltd [3wpharm.com]
• 11. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | FCMD | Food Contact Materials Regulations Database [chemradar.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chemicalbook.com [chemicalbook.com]
• 17. synquestlabs.com [synquestlabs.com]
• 18. static.cymitquimica.com [static.cymitquimica.com]
• 19. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 20. aksci.com [aksci.com]

Advanced Application Note: Regioselective N-Alkylation of Indazoles with Bromomethyl Derivatives

Introduction & Mechanistic Rationale

The indazole nucleus is a privileged pharmacophore in medicinal chemistry, frequently serving as a core scaffold in oncology and neuropharmacology[1]. However, the functionalization of this core via N-alkylation presents a fundamental synthetic challenge: the annular tautomerism between the 1H- and 2H-indazole forms results in two competing nucleophilic nitrogen atoms (N1 and N2)[1]. When reacting indazoles with bromomethyl derivatives (e.g., benzyl bromide, bromomethylcyclohexane, or methyl bromoacetate), the regiochemical outcome is dictated by a delicate interplay of kinetic versus thermodynamic control, solvent polarity, and the coordinating ability of the base[1],[2].

Causality in Base and Solvent Selection (E-E-A-T Principles)

The 1H-indazole tautomer is generally considered more thermodynamically stable than the 2H-tautomer[1],[3]. To achieve high regioselectivity, experimental protocols must explicitly target either thermodynamic equilibration or specific transition-state coordination:

• N1-Selectivity (Thermodynamic/Chelation Control): The combination of Sodium Hydride (NaH) in Tetrahydrofuran (THF) is the gold standard for achieving >99% N1-selectivity[1],[2]. Causality: NaH irreversibly deprotonates the indazole. In the non-polar aprotic environment of THF, the resulting sodium cation forms a tight ion pair, coordinating with the N2 lone pair (and potentially C3 substituents). This sterically shields the N2 position, directing the incoming bromomethyl electrophile exclusively to the N1 position[2],[3].

• N2-Selectivity (Kinetic Control): Kinetically controlled N2-alkylation is typically achieved using weaker bases (like K₂CO₃) in highly polar aprotic solvents (DMF or MeCN)[1]. Causality: Polar solvents separate the ion pairs, exposing the more kinetically accessible N2 lone pair. Furthermore, recent advancements utilize Brønsted or Lewis acid catalysis to achieve highly regiodivergent N2-alkylation without the need for basic conditions[4].

• Equilibration-Driven Selectivity: When using specific activated electrophiles like methyl bromoacetate, thermodynamic equilibration over extended reaction times (e.g., 48 hours) with Cs₂CO₃ can shift an initial kinetic N1/N2 mixture to a >130:1 N1-selective product via a reversible β-indazole succinate intermediate[5].

Experimental Workflow for Regioselectivity

Caption: Workflow for selecting conditions to achieve N1 vs N2 indazole alkylation.

Quantitative Data: Condition Optimization

The following table summarizes the impact of varying bases, solvents, and bromomethyl derivatives on the regiochemical outcome of indazole N-alkylation.

Substrate	Alkylating Agent	Base / Solvent System	Temp / Time	Major Isomer (Ratio)	Ref.
1H-Indazole	(Bromomethyl)cyclohexane	t-BuOK / THF	RT, 24h	N1 (6.9:1)	[6]
1H-Indazole	(Bromomethyl)cyclohexane	t-BuOK / THF:DMF (3:1)	RT, 24h	N1 (4.0:1)	[6]
6-Nitroindazole	Methyl bromoacetate	Cs₂CO₃ / DMF	RT, 48h	N1 (>130:1)	[5]
Substituted 1H-Indazole	Primary Alkyl Bromide	NaH / THF	0 °C to RT, 16h	N1 (>99:1)	[3]
1H-Indazole	Sulfoxonium Ylides	Brønsted Acid / TCE	60 °C, 12h	N2 (15:1)	[4]

Detailed Experimental Protocols

Protocol A: Thermodynamically Controlled N1-Alkylation (NaH/THF System)

This protocol is optimized for achieving >99% N1-selectivity using standard bromomethyl derivatives (e.g., benzyl bromide).

• Initialization: Charge an oven-dried, argon-purged reaction flask with 1H-indazole (1.0 equiv) and anhydrous THF (10–20 mL per gram of substrate). Cool the solution to 0 °C using an ice bath.

• Deprotonation (Self-Validating Step): Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Causality: The immediate evolution of H₂ gas serves as a visual self-validation of active deprotonation. Allow the mixture to stir at 0 °C for 30 minutes to ensure the complete formation of the sodium-chelated intermediate[2].

• Alkylation: Slowly add the bromomethyl derivative (1.1 equiv) dropwise to the reaction mixture at 0 °C.

• Propagation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 12–24 hours. Monitor the reaction via TLC or LC-MS until the starting material is completely consumed.

• Quenching & Workup: Re-cool the flask to 0 °C and quench the reaction by the slow dropwise addition of saturated aqueous NH₄Cl. Causality: NH₄Cl safely neutralizes unreacted NaH without causing the basic hydrolysis of sensitive functional groups that NaOH or pure water might induce. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Analytical Validation: Purify the crude product via silica gel flash chromatography. Critical QA Step: 1D ¹H-NMR is insufficient for distinguishing isomers. You must utilize 2D Heteronuclear Multiple Bond Correlation (HMBC) NMR. The N1-alkylated product is confirmed by a strong ³J correlation between the bromomethyl-derived CH₂ protons and the indazole C7a carbon[2],[3].

Protocol B: Equilibration-Driven N1-Alkylation (For Activated Bromides)

This protocol is specific for α-halo esters like methyl bromoacetate where thermodynamic equilibration is required.

• Initialization: Suspend 6-nitroindazole (1.0 equiv) and anhydrous Cs₂CO₃ (3.0 equiv) in anhydrous DMF (0.3 M concentration).

• Alkylation: Add methyl bromoacetate (2.0 equiv) to the suspension at room temperature.

• Equilibration (Self-Validating Step): Stir the mixture at room temperature for 48 hours. Causality: Kinetic attack initially yields a 3:1 mixture of N1:N2 isomers within 30 minutes. Extended stirring allows the kinetically favored N2-isomer to equilibrate back to the thermodynamically stable N1-isomer, ultimately yielding a >130:1 ratio[5].

• Workup: Pour the reaction mixture into water and extract with Ethyl Acetate. Wash the organic extracts extensively with water (to remove DMF) and brine, dry over Na₂SO₄, and concentrate for purification[5].

Mechanistic Pathway Diagram

Caption: Tautomeric equilibrium and transition states governing N-alkylation regioselectivity.

References

• Application Notes and Protocols for N-1 and N-2 Alkylation of Indazoles Source: Benchchem URL
• Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis Source: Organic Letters - ACS Publications URL
• Troubleshooting regioselectivity in indazole synthesis Source: Benchchem URL
• Source: PMC (PubMed Central)
• Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles Source: Organic Letters - ACS Publications URL
• Design and Synthesis of Novel Synthetic Cannabinoid 5-Hydroxy-1H-Indazole-3-Carboxamide Metabolites Source: ScholarWorks@UNO URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scholarworks.uno.edu [scholarworks.uno.edu]

Deprotection of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate to remove Boc group

Topic: Strategic Deprotection of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate: A Guide to Efficient Boc Group Removal

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unmasking a Key Synthetic Intermediate

In the landscape of modern medicinal chemistry, the indazole scaffold is a privileged structure, forming the core of numerous therapeutic agents, particularly in oncology. The strategic functionalization of this heterocyclic system is paramount for developing potent and selective drug candidates. The compound tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate represents a critical building block, where the N-1 position is protected by a tert-butyloxycarbonyl (Boc) group, and the 5-position is equipped with a reactive bromomethyl handle for further molecular elaboration.

The Boc group is a cornerstone of protecting group strategy due to its robustness under various conditions and its clean, efficient removal under acidic treatment.[1] This application note provides a comprehensive, in-depth guide to the deprotection of this specific indazole derivative, moving beyond a simple recitation of steps to explain the underlying chemical principles, potential challenges, and optimization strategies. The successful removal of the Boc group to yield 5-(bromomethyl)-1H-indazole is a crucial gateway to a multitude of synthetic pathways in drug discovery.

Part 1: The Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc group is most commonly achieved with a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[2] The reaction proceeds through a well-established, acid-catalyzed E1 elimination mechanism.

The process unfolds in four key steps:

• Protonation: The reaction is initiated by the protonation of the carbonyl oxygen of the Boc group by the acid. This initial step activates the protecting group, making it susceptible to cleavage.[3]

• Formation of a Tert-butyl Cation: The protonated carbamate becomes unstable, leading to the cleavage of the tert-butyl-oxygen bond. This fragmentation generates a highly stable tertiary carbocation (the tert-butyl cation) and a carbamic acid intermediate.[4][5]

• Decarboxylation: The carbamic acid intermediate is inherently unstable and rapidly decomposes, releasing carbon dioxide gas. This irreversible step provides a strong thermodynamic driving force for the reaction to proceed to completion.[5]

• Formation of the Amine Salt: The resulting free amine on the indazole N-1 position is protonated by the excess acid in the reaction medium, yielding the corresponding trifluoroacetate or hydrochloride salt.[3]

The kinetics of this deprotection can exhibit a second-order dependence on the acid concentration, meaning the reaction rate is highly sensitive to the amount of acid used, particularly as the reaction nears completion.[6]

Caption: Acid-catalyzed mechanism for Boc group removal.

Part 2: Detailed Experimental Protocol

This protocol details the standard procedure for the deprotection of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate using trifluoroacetic acid in dichloromethane.

Materials and Reagents

Reagent/Material	Grade/Specification	Supplier Example
tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate	>95% Purity	Commercial
Trifluoroacetic Acid (TFA)	Reagent Grade, >99%	Commercial
Dichloromethane (DCM)	Anhydrous, >99.8%	Commercial
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Aqueous	Lab-prepared
Brine (Saturated NaCl Solution)	Aqueous	Lab-prepared
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	Granular	Commercial
Ethyl Acetate (EtOAc)	ACS Grade	Commercial
Toluene	ACS Grade	Commercial
Round-bottom flask	Appropriate size, dry	N/A
Magnetic stirrer and stir bar	N/A	N/A
Ice bath	N/A	N/A
Rotary evaporator	N/A	N/A

Step-by-Step Procedure

• Reaction Setup:

  • Dissolve tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.0 equiv.) in anhydrous dichloromethane (DCM) in a dry round-bottom flask to achieve a concentration of 0.1-0.2 M.[3]

  • Place the flask in an ice bath and cool the solution to 0 °C with stirring.

• Addition of TFA:

  • Slowly add trifluoroacetic acid (TFA) (5-10 equiv., typically a 25-50% v/v solution in DCM) to the stirred solution dropwise over 5-10 minutes.[7] An exothermic reaction may be observed. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir for 1-3 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is fully consumed.[3]

• Work-up and Isolation:

  • Path A (Isolation as TFA Salt): If the resulting TFA salt can be used directly in the subsequent step, concentrate the reaction mixture under reduced pressure using a rotary evaporator. To ensure complete removal of residual TFA, add toluene (2-3 times the volume of the residue) and co-evaporate under reduced pressure. Repeat this step twice. The resulting salt is often a solid or viscous oil.[4]

  • Path B (Isolation as Free Base):

    • Concentrate the reaction mixture under reduced pressure.

    • Carefully neutralize the residue by dissolving it in ethyl acetate and washing with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.[3] Caution: Perform this step slowly as CO₂ evolution can cause pressure buildup.

    • Separate the organic layer and wash it sequentially with water and brine.

    • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo to yield the deprotected 5-(bromomethyl)-1H-indazole.

• Purification (If Necessary):

  • If TLC or NMR analysis indicates the presence of impurities, the crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Workflow Visualization

Caption: Step-by-step experimental workflow for Boc deprotection.

Part 3: Troubleshooting and Optimization

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient Acid: The stoichiometry of TFA may be too low for complete protonation and cleavage.[4]	1. Increase the concentration of TFA in DCM (e.g., from 25% to 50%) or switch to neat TFA for very stubborn substrates.[3]
2. Short Reaction Time: Some substrates, particularly if sterically hindered, may require longer reaction times.	2. Continue to monitor the reaction by TLC/LC-MS and extend the reaction time as needed. Gentle warming (e.g., to 40°C) can be considered if the substrate is stable.[4]
Side Product Formation	1. Degradation: The bromomethyl group or the indazole core may be sensitive to prolonged exposure to strong acid.	1. Ensure the reaction is not run for an unnecessarily long time once the starting material is consumed. Maintain lower temperatures if degradation is observed.
2. tert-Butylation: The tert-butyl cation generated can act as an electrophile and alkylate other nucleophilic sites, although this is less common on the indazole ring itself.[8]	2. While often unnecessary for this substrate, a cation scavenger like anisole or thioanisole (5-10% v/v) can be added to the reaction mixture to trap the tert-butyl cation.[8]
Difficult Work-up	1. Product Solubility: The deprotected product, especially as a salt, may have high polarity or poor solubility in standard extraction solvents.	1. If isolating the free base, ensure thorough neutralization. If the product precipitates, it may need to be filtered. Consider using alternative extraction solvents like DCM or a mixture (e.g., DCM/Isopropanol).
2. Emulsion Formation: Emulsions can form during the basic wash, making phase separation difficult.[9]	2. Add brine to the separatory funnel to help break the emulsion. Filter the entire mixture through a pad of Celite if the emulsion persists.
3. Residual TFA: Trace amounts of TFA can be difficult to remove and may interfere with subsequent reactions.	3. Perform multiple co-evaporations with toluene or DCM.[4] For sensitive applications, passing the crude product through a short plug of basic alumina or using a scavenger resin (e.g., Amberlyst A21) can effectively remove residual acid.[9]

Conclusion

The acid-catalyzed deprotection of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a reliable and high-yielding transformation that is fundamental to the synthesis of more complex indazole-based molecules. By understanding the underlying mechanism, carefully controlling reaction parameters, and being prepared for potential work-up challenges, researchers can efficiently access the valuable 5-(bromomethyl)-1H-indazole intermediate. The protocols and insights provided herein serve as a robust foundation for scientists engaged in synthetic and medicinal chemistry to confidently execute this critical reaction.

References

• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Deprotection. [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?[Link]

• Jones, G. B., et al. (2010). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

• PubMed. (2010). Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration. [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. genscript.com [genscript.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in Solid-Phase Synthesis

Introduction: A Versatile Linker for Solid-Phase Organic Synthesis

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Solid-phase organic synthesis (SPOS) has emerged as a powerful technology for the rapid generation of compound libraries for drug discovery and development. The use of specialized linkers to attach building blocks to a solid support is central to this methodology. tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a valuable bifunctional linker that combines the structural features of an indazole with a reactive bromomethyl group for immobilization and a tert-butyloxycarbonyl (Boc) protecting group for modulating reactivity.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in solid-phase synthesis. We will delve into the underlying chemical principles, provide detailed experimental protocols for its immobilization, application in the synthesis of a small molecule library, and subsequent cleavage from the solid support.

The Chemistry of the Indazole Linker: A "Safety-Catch" Approach

The design of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate allows for a "safety-catch" linker strategy.[3][4] The Boc group on the indazole nitrogen serves to deactivate the ring system towards certain reactions and can be removed under specific acidic conditions to "activate" the linker for cleavage. The bromomethyl group at the 5-position provides a reactive handle for attachment to common solid-phase supports such as Merrifield or Wang resins.

The stability of the Boc protecting group on the indazole nucleus is a critical consideration. While generally stable to many reaction conditions, it is more labile than a typical Boc-protected amine and can be sensitive to both strong acids and certain basic conditions.[5][6] This characteristic must be factored into the design of the synthetic route on the solid phase.

Experimental Protocols

PART 1: Immobilization of the Indazole Linker onto Merrifield Resin

This protocol details the attachment of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate to a chloromethylated polystyrene resin (Merrifield resin). The reaction proceeds via a nucleophilic substitution where the resin acts as the electrophile.

Diagram of Immobilization Workflow:

Caption: Workflow for immobilizing the indazole linker onto Merrifield resin.

Materials:

Reagent	Supplier Reference
Merrifield Resin (1% DVB, 1.0-2.0 mmol/g Cl)	e.g., Aapptec
tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate	Commercial Source
N,N-Diisopropylethylamine (DIEA)	Sigma-Aldrich
N,N-Dimethylformamide (DMF), peptide synthesis grade	Commercial Source
Dichloromethane (DCM)	Commercial Source
Methanol (MeOH)	Commercial Source

Protocol:

• Resin Swelling: Swell Merrifield resin (1.0 g, approx. 1.5 mmol Cl) in DMF (10 mL) in a peptide synthesis vessel for 1-2 hours at room temperature with gentle agitation.

• Reaction Setup: Drain the DMF. To the swollen resin, add a solution of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.5 eq., 2.25 mmol, 668 mg) and DIEA (2.0 eq., 3.0 mmol, 0.52 mL) in DMF (10 mL).

• Reaction: Heat the reaction mixture to 50-60°C and agitate gently for 18-24 hours. The progress of the reaction can be monitored by the disappearance of the starting material from the supernatant using TLC.

• Washing: After the reaction is complete, cool the vessel to room temperature and drain the reaction mixture. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Drying: Dry the functionalized resin under high vacuum to a constant weight. The loading of the linker can be determined by elemental analysis for nitrogen or bromine, or by cleaving a small amount of the resin and quantifying the released indazole derivative.

Causality Behind Experimental Choices:

• Swelling the resin in DMF is crucial to expose the reactive chloromethyl groups within the polymer matrix, facilitating efficient reaction.[7]

• DIEA is used as a non-nucleophilic base to neutralize the HBr formed during the reaction, driving the equilibrium towards product formation. Alternatively, for more sensitive substrates, the cesium salt of a carboxylic acid can be used with catalytic potassium iodide to enhance reactivity.[5]

• Heating the reaction increases the rate of the nucleophilic substitution, which can be slow on a solid support.

PART 2: Solid-Phase Synthesis of a Benzimidazole Library

This protocol demonstrates the utility of the immobilized indazole linker in the synthesis of a small library of benzimidazoles, a common heterocyclic motif in medicinal chemistry.[8][9]

Diagram of Benzimidazole Synthesis Workflow:

Caption: Solid-phase synthesis of a benzimidazole library using the indazole linker.

Materials:

Reagent	Supplier Reference
Indazole-functionalized Merrifield Resin	Prepared as above
Trifluoroacetic acid (TFA)	Commercial Source
1-Fluoro-2-nitrobenzene derivatives	Commercial Source
Tin(II) chloride dihydrate (SnCl₂·2H₂O)	Sigma-Aldrich
Various aldehydes	Commercial Source
Acetic acid (AcOH)	Commercial Source
Scavengers (e.g., water, triisopropylsilane)	Commercial Source

Protocol:

• Boc Deprotection: Treat the indazole-functionalized resin with a solution of 20-50% TFA in DCM for 30 minutes at room temperature to remove the Boc group. Wash the resin with DCM (3 x 10 mL) and then with a 5% DIEA in DCM solution (2 x 10 mL) to neutralize the resin, followed by DCM (3 x 10 mL).

• Coupling: To the deprotected resin, add a solution of an o-nitrofluorobenzene derivative (3.0 eq.) and DIEA (3.0 eq.) in DMF. Agitate the mixture at 50°C for 12-18 hours. Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Nitro Group Reduction: Treat the resin with a solution of SnCl₂·2H₂O (5.0 eq.) in DMF at room temperature for 6-8 hours to reduce the nitro group to an amine. Wash the resin with DMF (3 x 10 mL) and DCM (3 x 10 mL).

• Cyclization: Add a solution of an aldehyde (3.0 eq.) and acetic acid (1.0 eq.) in DMF to the resin. Agitate the mixture at room temperature for 12-16 hours to effect cyclization to the benzimidazole.

• Final Washing: Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).

• Drying: Dry the resin-bound product under high vacuum.

Causality Behind Experimental Choices:

• The Boc group is removed with TFA to expose the indazole nitrogen for subsequent reactions. The lability of the Boc group on the indazole necessitates careful control of the deprotection conditions to avoid premature cleavage from the resin.[5][10]

• The aromatic nucleophilic substitution with an o-nitrofluorobenzene derivative builds the backbone of the benzimidazole precursor.

• Tin(II) chloride is a common and effective reagent for the reduction of nitro groups on a solid support.

• The acid-catalyzed cyclization with an aldehyde forms the benzimidazole ring.

PART 3: Cleavage of the Final Product from the Solid Support

The final step is the release of the synthesized benzimidazole from the solid support. This is achieved by acid-catalyzed cleavage of the benzylic linkage to the resin.

Cleavage Conditions:

Cleavage Cocktail	Scavengers	Duration
95% TFA / 2.5% H₂O / 2.5% Triisopropylsilane (TIS)	Water (proton source), TIS (carbocation scavenger)	2-4 hours

Protocol:

• Cleavage Reaction: Treat the dried resin-bound product with the cleavage cocktail (e.g., 10 mL for 100 mg of resin) at room temperature for 2-4 hours.

• Product Isolation: Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh TFA.

• Precipitation: Precipitate the cleaved product by adding the TFA solution to cold diethyl ether.

• Purification: Collect the precipitate by centrifugation or filtration and purify by reverse-phase HPLC.

Causality Behind Experimental Choices:

• TFA is a strong acid that cleaves the benzylic ether or ester linkage to the resin.[11][12]

• Scavengers such as water and TIS are essential to trap reactive carbocations generated during the cleavage process, preventing side reactions with sensitive functional groups on the product.[13]

Safety and Handling

• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a brominated organic compound and should be handled with care. Avoid inhalation, ingestion, and contact with skin and eyes.[8]

• Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[14]

• TFA is a highly corrosive acid. Handle with extreme caution in a fume hood and wear appropriate acid-resistant gloves and face shield.[11]

• Refer to the Safety Data Sheets (SDS) for all reagents used in these protocols for detailed safety information.

Conclusion

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a versatile and effective linker for the solid-phase synthesis of heterocyclic compound libraries. Its "safety-catch" properties, enabled by the Boc protecting group, allow for a controlled synthetic strategy. The protocols provided in this application note offer a robust framework for the immobilization, utilization, and cleavage of this linker, empowering researchers in the field of drug discovery to efficiently generate novel molecular entities.

References

• Akamatsu, H., Fukase, K., & Kusumoto, S. (2002). New efficient route for solid-phase synthesis of benzimidazole derivatives.
• Fisher Scientific. (2025). Safety Data Sheet - 1H-Indazole-5-carboxylic acid.
• Ríos-Lombardía, N., et al. (2013). Microwave-Assisted Solid-Phase Synthesis of a 1,2-Disubstituted Benzimidazole Library by Using a Phosphonium Linker. Journal of Heterocyclic Chemistry, 50(5), 1083-1089.
• Slough, G. A. (2012). Solid-Phase Synthesis of Heterocycles in Practice. In Solid-Phase Synthesis of Nitrogenous Heterocycles (pp. 1-21). Springer, Berlin, Heidelberg.
• Al-Obeidi, F., et al. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 29(7), 1429.
• Patek, M. (2002). Safety-catch linkers for solid-phase synthesis.
• Hermann, T. (2003). Solid-phase synthesis of benzimidazole libraries biased for RNA targets. Tetrahedron Letters, 44(1), 163-166.
• Talele, T. T. (2016). The “privileged” indazole scaffold: a versatile framework in medicinal chemistry. Journal of medicinal chemistry, 59(18), 8413-8446.
• Catarzi, D., et al. (2007). Indazole: a privileged scaffold in medicinal chemistry. Current medicinal chemistry, 14(12), 1347-1383.
• Sridharan, V., et al. (2011). Recent advances in the synthesis of indazoles. Chemical Reviews, 111(11), 7157-7259.
• CDN. (n.d.). Cleavage Cocktail Selection.
• BenchChem. (2025). A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs.
• WuXi Biology. (n.d.). Alcohol Catalysis in Boc Protection of Primary Amines.
• Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate.
• Habermann, J., et al. (2000). The “Resin-Capture±Release” Hybrid Technique: A Merger between Solid-and Solution-Phase Synthesis. CHIMIA International Journal for Chemistry, 54(11), 676-681.
• Wang, J., et al. (2023). A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives. The Journal of Organic Chemistry, 88(18), 13049-13056.
• Reddit. (2024, October 4). Why is the Boc group deprotected in NaBH4? r/OrganicChemistry.
• Thermo Fisher Scientific. (n.d.). Introduction to Cleavage Techniques.
• Kurth, M. J., et al. (2002). Combinatorial synthetic design. Solution and polymer-supported synthesis of heterocycles via intramolecular aza Diels-Alder and imino alcohol cyclizations.
• Giraud, F., Anizon, F., & Moreau, P. (2010). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW.
• Sigma-Aldrich. (n.d.). Peptide Resin Loading Protocols.
• Larsen, E. R., et al. (2012). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. Tetrahedron letters, 53(45), 6046-6049.
• Boehringer Ingelheim. (2024, May 28). TFA-free Peptide Synthesis. opnMe.
• IUPAC. (n.d.). Pure and Applied Chemistry, Keyword polymer supports.
• University of Kentucky X-Ray Crystallography Facility. (n.d.). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride.

Sources

• 1. researchgate.net [researchgate.net]
• 2. A prototype solid phase synthesis of pteridines and related heterocyclic compounds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. d-nb.info [d-nb.info]
• 4. Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reddit - Please wait for verification [reddit.com]
• 7. mdpi.com [mdpi.com]
• 8. New efficient route for solid-phase synthesis of benzimidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 10. Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. Pardon Our Interruption [opnme.com]
• 13. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 14. tch.ucsd.edu [tch.ucsd.edu]

Application Notes and Protocols for the Continuous-Flow Synthesis of 1H-Indazoles from o-Fluorobenzaldehydes

Introduction: The Significance of 1H-Indazoles and the Imperative for Modern Synthesis

The 1H-indazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous pharmaceuticals with a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and anti-HIV properties.[1] The growing demand for these vital compounds necessitates the development of efficient, safe, and scalable synthetic methodologies. Traditionally, the synthesis of 1H-indazoles often involves the condensation of o-substituted aryl aldehydes with hydrazine derivatives.[1][2] One of the most direct and economically attractive routes employs o-fluorobenzaldehydes and hydrazine hydrate.[1] However, this method is fraught with significant safety concerns, particularly on a larger scale, due to the high toxicity, potential carcinogenicity, and explosive nature of concentrated hydrazine hydrate at elevated temperatures.[1]

Continuous-flow chemistry emerges as a transformative technology to mitigate these risks and enhance the synthesis of 1H-indazoles.[3][4] This approach offers superior control over reaction parameters, including temperature, pressure, and residence time, leading to improved yields, higher purity, and significantly enhanced safety profiles.[3] The small reactor volumes inherent to flow chemistry drastically reduce the risk associated with hazardous reagents and highly exothermic reactions.[3] This document provides a detailed guide to the continuous-flow synthesis of 1H-indazoles from o-fluorobenzaldehydes, with a primary focus on a robust and safer protocol using tert-butyl carbazate, and a comparative discussion of the traditional hydrazine hydrate method.

Mechanistic Insights: The Pathway to 1H-Indazole Formation

The synthesis of 1H-indazoles from o-fluorobenzaldehydes proceeds through a two-step sequence:

• Hydrazone Formation: The initial step involves the condensation of the o-fluorobenzaldehyde with a hydrazine derivative (e.g., tert-butyl carbazate or hydrazine hydrate) to form the corresponding hydrazone intermediate.

• Intramolecular Nucleophilic Aromatic Substitution (SNA_r): The hydrazone then undergoes an intramolecular cyclization. The nitrogen atom of the hydrazone acts as a nucleophile, displacing the ortho-fluorine atom on the aromatic ring to form the 1H-indazole ring system. In the case of tert-butyl carbazate, a subsequent in-situ deprotection of the Boc group occurs.

A critical competing side reaction, particularly when using hydrazine hydrate, is the Wolff-Kishner reduction , which reduces the aldehyde or hydrazone intermediate to a methyl group, forming a fluorotoluene byproduct.[5][6] This side reaction is typically favored by strong basic conditions and elevated temperatures.[5] The use of O-methyloxime derivatives of the aldehydes has been shown in batch synthesis to effectively eliminate this competitive reduction.[5][6][7]

Visualizing the Synthesis Workflow

Caption: Experimental workflow for the continuous-flow synthesis of 1H-indazoles.

Protocol 1: Continuous-Flow Synthesis using tert-Butyl Carbazate (Recommended)

This protocol is based on the work of Zhou et al. (2022) and offers a safer and more controlled method for the synthesis of 1H-indazoles.[1] tert-Butyl carbazate serves as a less hazardous alternative to hydrazine hydrate.[1]

Materials and Equipment

• Reagents:

  • Substituted o-fluorobenzaldehyde

  • tert-Butyl carbazate

  • Solvent (e.g., N,N-Dimethylformamide - DMF)

  • Deionized water

• Equipment:

  • Continuous-flow reactor system (e.g., microreactor or tube reactor)

  • Two high-precision syringe pumps

  • T-mixer

  • Heated reactor coil (e.g., stainless steel or Hastelloy)

  • Back-pressure regulator (BPR)

  • Collection vessel

  • Rotary evaporator

  • Chromatography system for purification

Step-by-Step Procedure

• Reagent Preparation:

  • Prepare a solution of the o-fluorobenzaldehyde in the chosen solvent (e.g., 0.5 M in DMF).

  • Prepare a solution of tert-butyl carbazate in the same solvent (e.g., 0.6 M, representing a 1.2 molar equivalent).

• System Setup:

  • Assemble the continuous-flow system as depicted in the workflow diagram.

  • Ensure all connections are secure to handle the operational pressures.

  • Set the reactor temperature and the back-pressure regulator to the desired values (see Table 1 for optimized conditions).

• Reaction Execution:

  • Load the prepared solutions into their respective syringe pumps.

  • Set the flow rates of the pumps to achieve the desired residence time and stoichiometry. The residence time is calculated as the reactor volume divided by the total flow rate.

  • Begin pumping the reagents through the system. The two streams will converge in the T-mixer before entering the heated reactor coil.

  • Allow the system to reach a steady state before collecting the product stream.

• Work-up and Purification:

  • Collect the reaction output in a suitable vessel.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography or recrystallization to obtain the pure 1H-indazole.

Optimized Reaction Parameters and Substrate Scope

The following table summarizes the optimized reaction conditions and yields for the synthesis of various substituted 1H-indazoles using the tert-butyl carbazate protocol in a continuous-flow setup.[1]

Entry	o-Fluorobenzaldehyde Derivative	Temp (°C)	Residence Time (min)	Yield (%)
1	4-Bromo-2,6-difluorobenzaldehyde	235	10	>85
2	2,4,6-Trifluorobenzaldehyde	235	10	High
3	2-Fluoro-4-nitrobenzaldehyde	235	10	Moderate
4	2,4-Difluorobenzaldehyde	235	10	Low
5	4-Chloro-2-fluorobenzaldehyde	235	10	17.0

Data adapted from Zhou, F. et al., HETEROCYCLES, 2022.[1]

The results indicate that electron-withdrawing groups on the benzaldehyde ring facilitate the intramolecular cyclization, leading to higher yields.[1]

Protocol 2: Continuous-Flow Synthesis using Hydrazine Hydrate (Expert Use)

While the use of tert-butyl carbazate is recommended for safety, this section outlines the considerations for adapting the traditional hydrazine hydrate synthesis to a continuous-flow process. This approach can be effective but requires stringent safety protocols.

Key Considerations and Modifications

• Safety First: Hydrazine hydrate is highly toxic, corrosive, and potentially explosive.[1] All handling must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) is mandatory. The continuous-flow setup itself enhances safety by minimizing the volume of hazardous material at any given time.[3]

• Reagent Solutions: A solution of the o-fluorobenzaldehyde is prepared as in Protocol 1. A separate solution of hydrazine hydrate (e.g., 98%) is also prepared. It is crucial to use a solvent in which both reagents are soluble.

• Temperature and Residence Time: The reaction typically requires elevated temperatures (e.g., 100-150 °C). The optimal temperature and residence time will need to be determined for each substrate to maximize the yield of the 1H-indazole while minimizing the formation of the Wolff-Kishner reduction byproduct.[5]

• Minimizing Side Reactions: To suppress the Wolff-Kishner reduction, consider the following:

  • Careful control of the base concentration.[5]

  • Operating at the lowest effective temperature.

  • For particularly challenging substrates, a two-step flow process could be designed where the O-methyloxime is first formed and then reacted with hydrazine, effectively eliminating the Wolff-Kishner pathway.[5][6]

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Suboptimal temperature or residence time. - Inefficient mixing. - Formation of Wolff-Kishner byproduct.	- Systematically vary the temperature and residence time to find the optimal conditions. - Ensure the T-mixer is functioning correctly. - For the hydrazine hydrate protocol, consider strategies to minimize the Wolff-Kishner reduction as described above.
Reactor Clogging	- Precipitation of starting materials, intermediates, or product.	- Ensure complete dissolution of reagents in the chosen solvent. - Consider using a different solvent with higher solubility for all components at the reaction temperature. - Dilute the reagent streams.
Low Purity	- Incomplete reaction. - Formation of side products.	- Increase the residence time or temperature to drive the reaction to completion. - Optimize reaction conditions to minimize side product formation. - Employ an effective purification strategy (e.g., gradient column chromatography, recrystallization).

Safety and Handling of Hydrazine Hydrate

The use of hydrazine hydrate demands strict adherence to safety protocols due to its hazardous nature.

• Toxicity and Corrosivity: Hydrazine hydrate is toxic if swallowed, inhaled, or in contact with skin, and it is corrosive to the eyes, skin, and mucous membranes.[1]

• Handling: Always handle hydrazine hydrate in a chemical fume hood. Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat.

• Storage: Store in a cool, well-ventilated area away from heat, sparks, and incompatible materials such as oxidizing agents.

• Spills: In case of a spill, evacuate the area and contain the spill with an inert absorbent material. Do not allow it to enter drains.

• Disposal: Dispose of hydrazine hydrate and any contaminated materials as hazardous waste in accordance with local regulations.

The inherent safety of continuous-flow systems, which handle only small volumes of the reagent at any given time, significantly mitigates the risks associated with hydrazine hydrate compared to large-scale batch processing.[1][3]

Visualizing the Reaction Mechanism

Caption: Reaction mechanism for 1H-indazole synthesis and the competing Wolff-Kishner reduction.

Conclusion: A Safer, More Efficient Future for 1H-Indazole Synthesis

The continuous-flow synthesis of 1H-indazoles from o-fluorobenzaldehydes represents a significant advancement over traditional batch methods. By leveraging the precise control and enhanced safety of flow chemistry, researchers and drug development professionals can produce these valuable heterocyclic compounds more efficiently and with minimized risk. The use of tert-butyl carbazate is a particularly noteworthy improvement, offering a safer alternative to the hazardous hydrazine hydrate without compromising the reaction's efficacy for many substrates. As the pharmaceutical industry continues to embrace green and sustainable chemistry, the adoption of continuous-flow processes for the synthesis of key intermediates like 1H-indazoles will undoubtedly become increasingly prevalent.

References

• Duffy, J. L., et al. (2019). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. Molecules. Available at: [Link]

• Lukin, K., et al. (2006). New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine. The Journal of Organic Chemistry, 71(21), 8166-72. Available at: [Link]

• Lukin, K., et al. (2006). New practical synthesis of indazoles via condensation of o-fluorobenzaldehydes and their O-methyloximes with hydrazine. PubMed. Available at: [Link]

• Syrris. (n.d.). Flow Chemistry in the Pharmaceutical Industry. Available at: [Link]

• Baumann, M. (2020). Integrating continuous flow synthesis with in-line analysis and data generation. Organic & Biomolecular Chemistry. Available at: [Link]

• Gemo, A., et al. (2021). Continuous flow reactions in the preparation of active pharmaceutical ingredients and fine chemicals. RSC Publishing. Available at: [Link]

• Zhou, F., et al. (2022). THE CONTINUOUS-FLOW SYNTHESIS OF 1H-INDAZOLES VIA REACTION OF o-FLUOROBENZALDEHYDES WITH tert-BUTYL CARBAZATE UNDER HIGH TEMPERA. HETEROCYCLES, 104(9), 1584. Available at: [Link]

• Lukin, K., et al. (2006). (PDF) New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine. ResearchGate. Available at: [Link]

• Zhou, F., et al. (2022). The Continuous-flow Synthesis of 1H-Indazoles via Reaction of o-Fluorobenzaldehydes with tert-Butyl Carbazate under High Teperature. ResearchGate. Available at: [Link]

• Baumann, M., et al. (2020). Scale-up and Optimization of a Continuous Flow Synthesis of an α-Thio-β-chloroacrylamide. ACS Publications. Available at: [Link]

• Gutmann, B., et al. (2022). Inline purification in continuous flow synthesis – opportunities and challenges. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Gutmann, B., et al. (2022). (PDF) Inline purification in continuous flow synthesis – opportunities and challenges. ResearchGate. Available at: [Link]

• Jensen, K. F., et al. (2015). Scale-up of Continuous Chemical Synthesis Systems. DSpace@MIT. Available at: [Link]

• Ley, S. V., et al. (2023). Advanced In-Line Purification Technologies in Multistep Continuous Flow Pharmaceutical Synthesis. ACS Publications. Available at: [Link]

• Wikipedia. (n.d.). Wolff–Kishner reduction. Available at: [Link]

• Li, G., et al. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Molecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Available at: [Link]

• Ma, D., et al. (2012). Synthesis of 1H-indazoles from N-tosylhydrazones and nitroaromatic compounds. Organic Letters, 14(10), 2552-2555. Available at: [Link]

• Kappe, C. O., et al. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. The Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. mdpi.com [mdpi.com]
• 3. syrris.com [syrris.com]
• 4. Continuous flow reactions in the preparation of active pharmaceutical ingredients and fine chemicals - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. New practical synthesis of indazoles via condensation of o-fluorobenzaldehydes and their O-methyloximes with hydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Mastering Amide Coupling Reactions with Indazole-3-Carboxylic Acid Derivatives

I. Introduction: The Significance of Indazole-3-Carboxamides in Modern Drug Discovery

The indazole scaffold is a privileged bicyclic heterocycle that serves as a bioisostere for indole in medicinal chemistry.[1] Derivatives of indazole-3-carboxylic acid, specifically the corresponding amides, are of paramount importance in contemporary drug discovery and development. These compounds form the core structure of numerous pharmacologically active agents, demonstrating a wide range of biological activities. Notably, they are key components in the design of potent inhibitors for enzymes such as Poly(ADP-ribose)polymerase-1 (PARP-1) and p21-activated kinase 1 (PAK1), which are critical targets in oncology.[2][3] The synthesis of these molecules is fundamental to the exploration of structure-activity relationships (SAR) and the identification of new therapeutic leads.[3]

However, the seemingly straightforward formation of an amide bond from indazole-3-carboxylic acid and an amine is often fraught with challenges. The electronic properties of the indazole ring system, coupled with the potential for side reactions, necessitate a carefully considered approach to synthesis. This guide provides an in-depth analysis of the reaction, a comparative study of common coupling reagents, detailed experimental protocols, and a comprehensive troubleshooting guide to empower researchers in this critical synthetic transformation.

II. The Underlying Chemistry: Mechanism and Challenges

The formation of an amide bond requires the activation of the carboxylic acid's carbonyl group to render it sufficiently electrophilic for attack by the amine, which is a relatively weak nucleophile. This is achieved by converting the hydroxyl group of the carboxylic acid into a better leaving group.

General Mechanism of Carboxylic Acid Activation

The process universally begins with the activation of the carboxylate, typically formed by deprotonation with a non-nucleophilic base. The activated species, which varies depending on the coupling reagent used, is then susceptible to nucleophilic attack by the amine to form a tetrahedral intermediate. Collapse of this intermediate expels the leaving group and yields the desired amide.

Caption: General mechanism for amide bond formation.

Key Challenges with Indazole-3-Carboxylic Acid

While the general mechanism appears simple, the specific nature of indazole-3-carboxylic acid introduces several potential complications:

• Side Reactions: The starting material may undergo decarboxylation under harsh reaction conditions, leading to the formation of an indazole byproduct.[4] When using carbodiimide reagents like EDC, the activated O-acylisourea intermediate can rearrange to a stable N-acylurea, which halts the reaction pathway to the desired amide.[4][5]

• Sluggish Reactions: The electronic nature of the indazole ring can influence the reactivity of the carboxylic acid. Furthermore, if the amine partner is sterically hindered or electron-deficient, the coupling reaction can be very slow or fail to proceed to completion.[4][6][7]

• Racemization: If the carboxylic acid or amine contains a chiral center, particularly at the α-position to the reacting group, the reaction conditions (especially the use of base and elevated temperatures) can lead to epimerization or racemization, a critical issue in pharmaceutical synthesis.[8][9][10]

• Regioisomerism: While not a direct amide coupling issue, a common challenge in the overall synthesis of N-substituted indazole-3-carboxamides is the formation of N-1 and N-2 alkylated regioisomers during precursor synthesis, which complicates purification and characterization.[4][11]

III. A Comparative Guide to Coupling Reagents

The success of an amide coupling reaction hinges on the selection of the appropriate coupling reagent. The choice depends on the substrate's reactivity, steric hindrance, sensitivity to racemization, and cost considerations.

Reagent Class	Examples	Mechanism of Action	Advantages	Disadvantages
Carbodiimides	EDC, DCC	Forms a highly reactive O-acylisourea intermediate.	EDC and its urea byproduct are water-soluble, simplifying workup.[5][12] Cost-effective.	Prone to forming N-acylurea byproducts.[4] Higher risk of racemization without additives.
Uronium/Aminium Salts	HATU, HBTU, TBTU	Forms a less reactive but more stable active OAt- or OBt-ester, which then reacts with the amine.[13][14]	High efficiency, even for hindered substrates.[14] Low risk of racemization.[15] Fast reaction times.	More expensive than carbodiimides. The reagent itself can react with the amine if the order of addition is incorrect.
Phosphonium Salts	PyBOP, PyAOP	Similar to uronium salts, forms an active OBt-ester.	Very effective for difficult couplings and minimizing racemization.[6][10] Does not react with the free amine component.[10]	Generates phosphine oxide byproducts. Can be more expensive.

Spotlight on HATU: A High-Performance Reagent

For challenging substrates like complex indazole-3-carboxylic acid derivatives, O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is often the reagent of choice. Its mechanism involves the formation of a highly reactive OAt-ester which is more reactive than the corresponding OBt-ester formed by HBTU, leading to higher yields and faster reactions, especially with electron-deficient amines.[14]

Caption: HATU-mediated amide coupling mechanism.

IV. Detailed Experimental Protocols

The following protocols provide step-by-step guidance for two common amide coupling scenarios. Researchers should always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 1: Standard Coupling using EDC/HOBt

This method is a cost-effective choice for relatively reactive and unhindered amines. The use of 1-Hydroxybenzotriazole (HOBt) is crucial to increase efficiency and suppress side reactions like N-acylurea formation and racemization.[5]

• Reagents & Materials:

  • Indazole-3-carboxylic acid derivative (1.0 equiv)

  • Amine (1.0-1.2 equiv)

  • EDC·HCl (1.2-1.5 equiv)

  • HOBt (1.2-1.5 equiv)

  • Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.0-3.0 equiv)

  • Anhydrous Solvent: N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Stir bar, round-bottom flask, nitrogen/argon atmosphere setup

• Step-by-Step Procedure:

  • To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the indazole-3-carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv).

  • Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration relative to the acid).

  • Add the base (e.g., TEA, 3.0 equiv) to the solution and stir for 5-10 minutes at room temperature.[16]

  • Add EDC·HCl (1.2 equiv) portion-wise to the stirring solution at 0 °C (ice bath).

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.[16] Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, pour the mixture into ice water to precipitate the crude product.[12][16]

  • Extract the aqueous mixture with an organic solvent such as Ethyl Acetate (3x).

  • Combine the organic layers and wash successively with 5% NaHCO₃ solution, water, and brine.[16]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel or by recrystallization to obtain the pure amide.[12]

Protocol 2: High-Efficiency Coupling using HATU

This protocol is recommended for challenging couplings, including those with sterically hindered or electron-poor amines, or when minimizing racemization is critical.

• Reagents & Materials:

  • Indazole-3-carboxylic acid derivative (1.0 equiv)

  • Amine (1.0-1.2 equiv)

  • HATU (1.1-1.2 equiv)

  • Base: Diisopropylethylamine (DIPEA) (2.0-3.0 equiv)

  • Anhydrous Solvent: N,N-Dimethylformamide (DMF)

  • Stir bar, round-bottom flask, nitrogen/argon atmosphere setup

• Step-by-Step Procedure:

  • In a dry flask under an inert atmosphere, dissolve the indazole-3-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.

  • Add DIPEA (2.0 equiv) to the mixture and stir for 10-15 minutes at room temperature to pre-activate the acid. This order of addition is critical to prevent HATU from reacting with the amine.

  • Add the amine (1.1 equiv) to the activated mixture.

  • Stir the reaction at room temperature for 1-4 hours. The reaction is typically much faster than EDC couplings. Monitor progress by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, pour the reaction mixture into ice water.

  • Collect the precipitated solid by filtration, washing thoroughly with water and then with a cold non-polar solvent like diethyl ether to remove soluble byproducts.

  • If a precipitate does not form, perform an extractive work-up as described in Protocol 1.

  • Dry the solid under vacuum. If necessary, further purify by column chromatography or recrystallization.

V. Experimental Workflow & Troubleshooting

A successful synthesis requires not only a robust protocol but also the ability to diagnose and solve problems as they arise.

Caption: Standard experimental workflow for amide coupling.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Yield	1. Poor quality or wet reagents/solvent. 2. Insufficiently reactive coupling agent. 3. Sterically hindered or electron-deficient amine.[6][17] 4. Incorrect stoichiometry.	1. Use freshly opened, anhydrous solvents and high-purity reagents. 2. Switch from EDC/HOBt to a more potent reagent like HATU or PyBOP.[4] 3. Gently heat the reaction (e.g., 40-50 °C), but monitor for decomposition.[4] Consider microwave heating for very difficult couplings.[6] 4. Ensure a slight excess (1.1-1.2 equiv) of the amine and coupling reagent.[4]
N-Acylurea Byproduct Formation	Rearrangement of the O-acylisourea intermediate when using carbodiimides (EDC/DCC).[4]	1. Always use an additive like HOBt or HOAt when using carbodiimides.[5] 2. Ensure the amine is present to trap the activated intermediate before it can rearrange. 3. Switch to a uronium or phosphonium salt reagent.
Unreacted Starting Acid	Incomplete activation or reaction.	1. Increase the equivalents of coupling reagent and base. 2. Increase reaction time or temperature. 3. Check the pH of the reaction; ensure enough base is present to deprotonate the carboxylic acid and neutralize any HCl salts.
Racemization of Chiral Centers	1. Excessive heat or prolonged reaction time. 2. Strong base. 3. Formation of oxazolone intermediate.	1. Run the reaction at the lowest possible temperature (start at 0 °C). 2. Use a hindered, non-nucleophilic base like DIPEA instead of TEA. 3. Use additives like HOBt or HOAt. Reagents like HATU and ynamide-based coupling agents are known to be "racemization-free".[8][15][18]
Difficult Purification	Byproducts from coupling reagents (e.g., DCU from DCC).[12]	1. Use EDC, as its urea byproduct is water-soluble and easily removed during aqueous workup.[12] 2. If using DCC, the DCU byproduct is mostly insoluble in many organic solvents and can often be removed by filtration.

VI. Conclusion

The synthesis of indazole-3-carboxamides is a critical and frequently performed transformation in medicinal chemistry. Success in these coupling reactions is not accidental but is the result of a rational selection of reagents and conditions tailored to the specific substrates. While standard EDC/HOBt protocols are suitable for many applications, the use of more powerful uronium reagents like HATU provides a robust and reliable path to success for more challenging systems. By understanding the underlying mechanisms, anticipating potential side reactions, and employing a systematic approach to troubleshooting, researchers can confidently and efficiently synthesize these valuable compounds, accelerating the pace of drug discovery.

VII. References

• BenchChem. (2025). Common side reactions in the synthesis of indazole-3-carboxamides. Benchchem.

• BenchChem. (2025). Technical Support Center: Synthesis of 7-Methyl-1H-indazole-3-carboxamide. Benchchem.

• Gangjee, A., et al. (2012). Design and synthesis of N-substituted indazole-3-carboxamides as poly(ADP-ribose)polymerase-1 (PARP-1) inhibitors. PubMed. [Link]

• Wang, Y., et al. (2020). Design and synthesis of 1H-indazole-3-carboxamide derivatives as potent and selective PAK1 inhibitors with anti-tumour migration and invasion activities. PubMed. [Link]

• Yoshida, T., et al. (1996). PRACTICAL SYNTHESIS OF 1H-INDAZOLE-3-CARBOXYLIC ACID AND ITS DERIVATIVES. HETEROCYCLES, Vol. 43, No. 12. [Link]

• Narayana Swamy, G., et al. (2012). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 4(3):1311-1316. [Link]

• ChemAnalyst. (2024). What Are The Methods For Analyzing 1H-Indazole-3-Carboxylic Acid Methyl Ester?. ChemAnalyst. [Link]

• Vetuschi, C., et al. (2006). Analytical Investigation of N1 and N2 Isomers of Indazole-3-Carboxylic Acid. Unambiguous Structure Assignment by UV Derivative Spectrophotometry. Spectroscopy Letters, 22(4). [Link]

• Cernijenko, A., et al. (2021). A general strategy for the amination of electron-rich and electron-poor heteroaromatics by desaturative catalysis. Nature Communications. [Link]

• Organic Chemistry Portal. Amine to Amide Mechanism - HATU. Common Organic Chemistry. [Link]

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new Aryl acid N'-(1Hindazole- 3-carbonyl)-hydrazide derivatives. Journal of Chemical and Pharmaceutical Research, 4(5):2795-2802. [Link]

• Rautio, T., et al. (2024). Direct and selective alkylation of indazole-3-carboxylic acid for the preparation of synthetic cannabinoids and metabolites. Diva-portal.org. [Link]

• Narayana Swamy, G., et al. (2015). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. ResearchGate. [Link]

• BenchChem. (2025). Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem.

• Nielsen, T. E., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. University of Southern Denmark. [Link]

• Organic Synthesis. Acid-Amine Coupling using EDCI. Organic-synthesis.org. [Link]

• Chemsrc. (2025). Indazole-3-carboxylic acid | CAS#:4498-67-3. Chemsrc. [Link]

• Hu, L., et al. (2016). Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. ACS Figshare. [Link]

• Djuric, S., et al. (2018). Practical preparation of challenging amides from non-nucleophilic amines and esters under flow conditions. ResearchGate. [Link]

• Google Patents. (2011). US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s). Google Patents.

• Chandrasekhar, T., et al. (2012). Synthesis and biological evaluation of some new Aryl acid N'-(1H- indazole-3-carbonyl)-hydrazide derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

• Ghorbani, M., et al. (2022). Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. Organic & Biomolecular Chemistry. [Link]

• Singh, R. P., et al. (2010). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec. [Link]

• Organic Chemistry Portal. (2016). Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. Organic Chemistry Portal. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

• Rousseau, J., et al. (2016). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. PMC. [Link]

• Singh, S. K., et al. (2023). Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium (HATU): A Unique Cross-Coupling Reagent. ACS Omega. [Link]

• ResearchGate. (2010). Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions. ResearchGate. [Link]

• Tohoku University. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Research News. [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. acs.figshare.com [acs.figshare.com]
• 9. Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. hepatochem.com [hepatochem.com]
• 11. diva-portal.org [diva-portal.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 14. HATU: The Core Reagent for Peptide & Drug Synthesis [en.highfine.com]
• 15. d-nb.info [d-nb.info]
• 16. derpharmachemica.com [derpharmachemica.com]
• 17. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 18. Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis [organic-chemistry.org]

Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic Acid Derivatives: An In-depth Technical Guide

This guide provides a comprehensive overview and detailed protocols for the synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid and its derivatives. This class of compounds is of significant interest to researchers in medicinal chemistry and drug development due to their potential as therapeutic agents, particularly in oncology.[1][2] The strategic placement of a bromine atom and a carboxylic acid group on the indazole scaffold provides versatile handles for further chemical modifications, allowing for the exploration of structure-activity relationships (SAR).[3][4]

The indazole core is a privileged scaffold in drug discovery, known to exhibit a wide array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[5][6] The derivatization of this core, as detailed in this guide, allows for the fine-tuning of its pharmacological profile.

Strategic Overview of the Synthesis

The synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid derivatives is a multi-step process that begins with the construction of the core 6-bromo-1H-indazole scaffold. This is followed by regioselective N-alkylation with a cyclopentyl group, and subsequent functionalization of the carboxylic acid moiety, most commonly through amide bond formation. An alternative pathway for derivatization involves leveraging the bromine at the C6 position for cross-coupling reactions.

Herein, we present a logical and field-proven synthetic strategy, broken down into key stages. Each stage is accompanied by a detailed protocol, an explanation of the underlying chemical principles, and expert insights to ensure successful execution.

Part 1: Synthesis of the 6-bromo-1H-indazole Core

The initial and crucial step is the formation of the indazole ring system. Several methods have been reported for the synthesis of indazoles. A common and effective approach involves the cyclization of appropriately substituted phenylhydrazines or the reaction of a substituted benzaldehyde with hydrazine.[7][8] For the synthesis of 6-bromo-1H-indazole, a scalable method starting from 4-bromo-2-methylaniline is presented below.[8]

Experimental Protocol: Synthesis of 6-bromo-1H-indazole

This protocol details the synthesis via diazotization of 4-bromo-2-methylaniline followed by cyclization.[8]

Step 1: Acetylation of 4-bromo-2-methylaniline

• In a suitable reaction vessel, dissolve 4-bromo-2-methylaniline (95.0 g) in chloroform (0.70 L).

• Cool the solution and add acetic anhydride (0.109 L) while maintaining the temperature below 40°C.

Step 2: Diazotization and Cyclization

• To the reaction mixture from Step 1, add potassium acetate (14.6 g) followed by isoamyl nitrite (0.147 L).

• Heat the mixture to reflux at 68°C and maintain for 20 hours.

• After the reaction is complete, cool the mixture to 25°C.

Step 3: Work-up and Hydrolysis

• Remove the volatile components from the reaction mixture under vacuum.

• Add water to the residue and perform an azeotropic distillation.

• Add concentrated hydrochloric acid (total of 500 mL) and heat the mixture to 50-55°C.

Step 4: Isolation and Purification

• Cool the acidic mixture to 20°C.

• Adjust the pH to 11 by adding a 50% aqueous solution of sodium hydroxide.

• Evaporate the solvent from the resulting mixture.

• Slurry the resulting solid with heptane, filter, and dry under vacuum to yield 6-bromo-1H-indazole.

Alternative Protocol: Synthesis from 4-bromo-2-fluorobenzaldehyde

An alternative, high-yielding synthesis starts from 4-bromo-2-fluorobenzaldehyde and hydrazine hydrate.[7]

• To a 100 mL round bottom flask, add 4-bromo-2-fluorobenzaldehyde (4.69 g, 23 mmol) and hydrazine hydrate (30 mL, 832 mmol).

• Stir the reaction mixture at 125°C for 3 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Quench the reaction by pouring it into an ice-water mixture (100 mL) and extract with ethyl acetate (3 x 100 mL).

• Combine the organic phases, dry over anhydrous sodium sulfate, filter, and concentrate to dryness.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 6-bromo-1H-indazole.[7]

Part 2: Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic Acid

This stage involves the introduction of the cyclopentyl group at the N1 position of the indazole ring, followed by the introduction and subsequent hydrolysis of a carboxylate group at the C4 position.

Workflow for the Synthesis of the Core Acid

Caption: Synthetic pathway to the core carboxylic acid.

Experimental Protocol: N-Cyclopentylation and Hydrolysis

The N-alkylation of indazoles can lead to a mixture of N1 and N2 isomers. The regioselectivity is influenced by the reaction conditions and the substituents on the indazole ring. For many therapeutic applications, the N1-alkylated isomer is desired. The use of sodium hydride in an aprotic polar solvent like DMF or THF generally favors N1 alkylation.[9][10]

Step 1: N-Cyclopentylation of Methyl 6-bromo-1H-indazole-4-carboxylate

• To a stirred suspension of sodium hydride (1.2 eq) in anhydrous N,N-dimethylformamide (DMF) under a nitrogen atmosphere at 0°C, add a solution of methyl 6-bromo-1H-indazole-4-carboxylate (1.0 eq) in anhydrous DMF dropwise.

• Allow the reaction mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

• Cool the mixture back to 0°C and add cyclopentyl bromide (1.1 eq) dropwise.

• Let the reaction warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford methyl 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylate.

Step 2: Hydrolysis to 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid

• To a solution of methyl 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylate in a mixture of methanol and water, add an excess of a suitable base (e.g., sodium hydroxide or lithium hydroxide).[3]

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete, as monitored by TLC.

• Upon completion, remove the methanol under reduced pressure.

• Acidify the aqueous residue with a suitable acid (e.g., hydrochloric acid) to precipitate the carboxylic acid.

• Filter the solid, wash with water, and dry under vacuum to afford 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid.[3]

Part 3: Derivatization of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic Acid

The synthesized carboxylic acid is a versatile intermediate for the creation of a library of derivatives. The two primary handles for diversification are the carboxylic acid group at C4 and the bromine atom at C6.

A. Amide Coupling Reactions

The formation of amides from the carboxylic acid is a common strategy to enhance the pharmacological properties of lead compounds.[3] This is typically achieved using a variety of coupling agents.

Workflow for Amide Coupling

Caption: General workflow for the amide coupling reaction.

Experimental Protocol: Amide Synthesis

• In a round-bottom flask, dissolve 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid (1 equivalent) in an anhydrous aprotic solvent such as N,N-dimethylformamide (DMF).[3]

• Add a coupling agent, for example, 1-hydroxybenzotriazole (HOBt) (1.2 equivalents) and N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC·HCl) (1.2 equivalents), followed by a tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (3 equivalents).[3][11]

• Stir the reaction mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add the desired amine (1 equivalent) to the reaction mixture.

• Continue stirring at room temperature for 4-6 hours, monitoring the reaction progress by TLC.[3]

• Upon completion, pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide.[3]

Table 1: Representative Amide Derivatives and Yields

Amine (R-NH₂)	Product	Typical Yield (%)
Aniline	N-phenyl-6-bromo-1-cyclopentyl-1H-indazole-4-carboxamide	75-85
Benzylamine	N-benzyl-6-bromo-1-cyclopentyl-1H-indazole-4-carboxamide	80-90
Morpholine	(6-bromo-1-cyclopentyl-1H-indazol-4-yl)(morpholino)methanone	85-95
Piperidine	(6-bromo-1-cyclopentyl-1H-indazol-4-yl)(piperdin-1-yl)methanone	82-92

Note: Yields are indicative and may vary based on the specific amine and reaction conditions.

B. Suzuki Cross-Coupling Reactions

The bromine atom at the C6 position is a valuable handle for introducing aryl or heteroaryl groups via palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[12][13][14] This allows for significant structural diversification and exploration of SAR at this position.

Experimental Protocol: Suzuki Coupling

• To a stirred solution of a 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid derivative (e.g., an ester or amide) in a suitable solvent system (e.g., 1,4-dioxane/water), add the desired boronic acid (1.5-3 equivalents) and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2-3 equivalents).[12][13]

• Add a palladium catalyst, for example, [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) or Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (typically 5 mol%).

• Stir the reaction mixture at an elevated temperature (e.g., 80-100°C) for 8-12 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture and filter through a pad of Celite®.

• Extract the filtrate with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography to obtain the C6-arylated indazole derivative.

Characterization Data

The synthesized compounds should be thoroughly characterized using standard analytical techniques.

Table 2: Representative Characterization Data

Compound	Molecular Formula	Mass Spec (m/z) [M+H]⁺	¹H NMR (δ, ppm)
6-bromo-1H-indazole	C₇H₅BrN₂	197.0	8.03 (s, 1H), 7.67-7.72 (m, 2H), 7.24-7.26 (m, 1H)[7]
6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid	C₁₃H₁₃BrN₂O₂	325.0	Characteristic signals for cyclopentyl, indazole, and carboxylic acid protons.
Representative Amide Derivative	Varies	Varies	Signals corresponding to the core structure and the coupled amine moiety.

Note: Spectroscopic data is representative and should be confirmed for each synthesized compound.

Conclusion

The synthetic pathways and protocols detailed in this guide provide a robust framework for the preparation of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid and its derivatives. The versatility of this scaffold, with its multiple points for diversification, makes it a valuable platform for the discovery of novel therapeutic agents. By following these established procedures and understanding the underlying chemical principles, researchers can efficiently generate libraries of these promising compounds for biological evaluation.

References

• Sawant, A. S., Kamble, S., et al. (2019). Synthesis and evaluation of a novel series of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid-substituted amide derivatives as anticancer, antiangiogenic, and antioxidant agents. Medicinal Chemistry Research.

• Ningbo Inno Pharmchem Co., Ltd. The Role of Indazole Derivatives in Modern Drug Discovery. Available from: [Link]

• Sawant, A. S., Kamble, S., et al. (2019). Synthesis and evaluation of a novel series of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid-substituted amide derivatives as anticancer, antiangiogenic, and antioxidant agents. Semantic Scholar. Available from: [Link]

• Shaikh, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry.
• Kumar, A., et al. (2023). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. Scientific Reports.
• Li, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances.
• Zhang, H., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.
• Muscia, G., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules.
• Akao, A., et al. (1996).
• Singh, R., et al. (2022). Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Current Medicinal Chemistry.
• Suárez-Castillo, O. R., et al. (2011). C-6 Regioselective Bromination of Methyl Indolyl-3-acetate.
• Sawant, A. S., et al. (2019). Synthesis and evaluation of a novel series of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid-substituted amide derivatives as anticancer, antiangiogenic, and antioxidant agents.

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• Sharma, S., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters.
• Maccioni, E., et al. (2010).
• Atlanchim Pharma. (2010). Amide Bond Formation: A Rapidly Evolving Area in the Field of Medicinal Chemistry. Scientific Letter.
• Shaikh, A., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Publishing.
• Claramunt, R. M., et al. (2015). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules.
• Zhang, H., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC.
• Patel, P. D., et al. (2022). 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation.
• Davalos, A. D., et al. (2022). Diverse Amine-Acid Coupling Reactions Modulate the Potency of BRD4 PROTACs. ChemRxiv.
• Hunt, J., et al. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Tetrahedron.
• Strelkov, V. D., et al. (2022).
• Google Patents. (2021). CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

Sources

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. 6-Bromoindazole synthesis - chemicalbook [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Strategic Late-Stage Functionalization of Indazole Scaffolds for Accelerated Pharmaceutical Development

Abstract

The indazole core is a "privileged scaffold" in medicinal chemistry, integral to numerous FDA-approved drugs like Niraparib and Axitinib.[1][2][3] Its therapeutic importance stems from its ability to act as a bioisostere for indole, offering unique hydrogen bond donor-acceptor properties that enhance target affinity.[4] However, traditional synthetic routes to highly substituted indazoles are often linear and inefficient, limiting the rapid exploration of structure-activity relationships (SAR) crucial for lead optimization.[5][6] Late-stage functionalization (LSF) has emerged as a transformative strategy, enabling the direct modification of complex indazole-containing intermediates. This guide provides a detailed overview of modern LSF methodologies, including transition-metal-catalyzed C-H activation, cross-coupling reactions, and photoredox catalysis, complete with field-tested protocols and mechanistic insights to empower researchers in drug discovery.

The Strategic Imperative for Late-Stage Functionalization of Indazoles

In pharmaceutical development, the ability to quickly generate a diverse library of analogues from a common, advanced intermediate is a significant advantage. Traditional, linear syntheses require a "tailor-made" approach for each new analogue, which is both time-consuming and resource-intensive.[5][6] LSF addresses this bottleneck by introducing chemical diversity at the final stages of a synthetic sequence. This approach is particularly valuable for the indazole scaffold due to its multiple C-H bonds with varying reactivity.

The primary goals of LSF on indazoles are:

• Accelerated SAR Studies: Rapidly introduce a wide range of functional groups at various positions to probe interactions with biological targets.

• Improved Physicochemical Properties: Fine-tune properties such as solubility, metabolic stability, and cell permeability.

• Access to Novel Chemical Space: Generate analogues that are inaccessible through traditional methods.

The indazole ring system presents several positions for functionalization, with the N1, N2, C3, C5, and C7 positions being the most commonly targeted. The regioselectivity of these reactions is a critical consideration and is often dictated by the choice of catalyst, directing groups, and reaction conditions.

Key Methodologies for Late-Stage Indazole Functionalization

Transition-Metal-Catalyzed C-H Functionalization

Direct C-H functionalization is a powerful tool for LSF, as it avoids the need for pre-functionalized starting materials. Palladium, rhodium, and copper catalysts have been extensively used for the C-H arylation, alkenylation, and alkylation of indazoles.[7][8][9]

Causality Behind Experimental Choices:

• Catalyst Selection: Palladium catalysts, particularly those with phenanthroline-type ligands, are highly effective for C3-arylation.[10][11] The ligand plays a crucial role in preventing non-productive coordination of the indazole nitrogen to the metal center.[10] For C7-arylation, a directing group at the C4 position can be employed to achieve high regioselectivity.[8]

• Regioselectivity: The inherent reactivity of the indazole ring often favors functionalization at the C3 position.[5][12] However, strategic use of directing groups or specific catalytic systems can steer the reaction to other positions. For instance, an electron-withdrawing group at C4 can direct arylation to the C7 position.[8]

• Oxidant: Many C-H activation cycles require an oxidant, such as silver carbonate (Ag₂CO₃) or copper acetate (Cu(OAc)₂), to regenerate the active catalyst.[7][10]

Visualizing the C-H Arylation Workflow:

Caption: General workflow for Pd-catalyzed C-H arylation of indazoles.

Cross-Coupling Reactions

For indazoles that are pre-functionalized with a halide (e.g., bromo or iodo), traditional cross-coupling reactions like Suzuki-Miyaura, Stille, and Negishi are highly effective for introducing aryl, heteroaryl, and vinyl groups.[13][14]

Trustworthiness Through Self-Validating Systems:

The success of a cross-coupling reaction is contingent on several factors. A self-validating protocol involves careful optimization of the catalyst, ligand, base, and solvent system. For example, a small-scale screen of different phosphine ligands can quickly identify the optimal conditions for a specific substrate.

Protocol 1: Microwave-Assisted Suzuki-Miyaura Coupling for C3-Arylation

This protocol is adapted from methodologies that demonstrate rapid and high-yield synthesis of C3-arylated indazoles.[14]

Materials:

• 3-Iodo-1H-indazole

• Arylboronic acid (1.2 equivalents)

• Pd(PPh₃)₂Cl₂ (5 mol%)

• Na₂CO₃ (2 equivalents)

• Solvent: Dioxane/Ethanol/H₂O (6:2:1)

• Microwave vial

Procedure:

• To a microwave vial, add 3-iodo-1H-indazole (1.0 mmol), arylboronic acid (1.2 mmol), Pd(PPh₃)₂Cl₂ (0.05 mmol), and Na₂CO₃ (2.0 mmol).

• Add the dioxane/ethanol/H₂O solvent mixture (9 mL).

• Seal the vial and place it in a microwave reactor.

• Heat the reaction mixture to 120°C for 30-60 minutes.

• After cooling, dilute the reaction with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data Summary: Suzuki-Miyaura Coupling

Entry	Arylboronic Acid	Yield (%)	Reference
1	Phenylboronic acid	>90%	[14]
2	4-Methoxyphenylboronic acid	>90%	[14]
3	3-Thiophenylboronic acid	>85%	[14]
4	4-Pyridinylboronic acid	>88%	[14]

Photoredox Catalysis

Visible-light photoredox catalysis has emerged as a mild and sustainable approach for the functionalization of heterocycles.[15][16] This methodology utilizes a photocatalyst (e.g., ruthenium or iridium complexes, or organic dyes) that, upon excitation with visible light, can initiate radical-based transformations.[15][17]

Mechanistic Insight:

Photoredox catalysis offers unique reaction pathways that are often complementary to traditional transition-metal catalysis. For example, the generation of radical intermediates allows for C-H phosphonylation and other heteroatom bond-forming reactions under mild conditions.[17]

Visualizing the Photoredox Catalysis Cycle:

Caption: Simplified photoredox catalytic cycle for indazole functionalization.

Protocol 2: Visible-Light-Mediated C3-Phosphonylation of 2H-Indazoles

This protocol is based on the work of Hazra and co-workers, demonstrating a metal-free approach to C-P bond formation.[17]

Materials:

• 2-Aryl-2H-indazole

• Diphenylphosphine oxide (1.5 equivalents)

• Rose Bengal (2 mol%)

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (2 equivalents)

• Solvent: Acetonitrile (MeCN)

• Blue LED light source

Procedure:

• In a reaction tube, combine the 2-aryl-2H-indazole (0.2 mmol), diphenylphosphine oxide (0.3 mmol), Rose Bengal (0.004 mmol), and DBU (0.4 mmol).

• Add acetonitrile (2 mL) and seal the tube.

• Irradiate the mixture with a blue LED light source at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the reaction mixture.

• Purify the residue by column chromatography to yield the C3-phosphonylated indazole.

Quantitative Data Summary: C3-Phosphonylation

Entry	2-Aryl Group on Indazole	Yield (%)	Reference
1	Phenyl	92%	[17]
2	4-Tolyl	95%	[17]
3	4-Fluorophenyl	90%	[17]
4	4-Bromophenyl	88%	[17]

Conclusion and Future Outlook

Late-stage functionalization provides a powerful toolkit for medicinal chemists to rapidly diversify indazole scaffolds, accelerating the drug discovery process. The choice of methodology—be it C-H activation, cross-coupling, or photoredox catalysis—should be guided by the specific position to be functionalized, the desired functional group, and the complexity of the substrate. As these technologies continue to evolve, we can expect even more selective, efficient, and sustainable methods for modifying this privileged heterocyclic core, leading to the development of next-generation therapeutics.

References

• Development of a Late-Stage Diversification Strategy for the 4- and 5-Positions of 4,5,6-Trisubstituted Indazoles. Organic Letters. [Link]

• Development of a Late-Stage Diversification Strategy for the 4- and 5-Positions of 4,5,6-Trisubstituted Indazoles. PubMed. [Link]

• Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives. PMC. [Link]

• Functionalization of indazoles by means of transition metal-catalyzed cross-coupling reactions. ResearchGate. [Link]

• A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide. PMC. [Link]

• Development of indazole mineralocorticoid receptor antagonists and investigation into their selective late-stage functionalization. PubMed. [Link]

• Recent Advances in C–H Functionalization of 2H-Indazoles. ResearchGate. [Link]

• Recent advances in C–H functionalization of 2H-indazoles. Organic & Biomolecular Chemistry. [Link]

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. HAL Open Science. [Link]

• Development of indazole mineralocorticoid receptor antagonists and investigation into their selective late-stage functionalization. Icahn School of Medicine at Mount Sinai. [Link]

• Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Beilstein Journals. [Link]

• Visible Light-Mediated Heterodifunctionalization of Alkynylazobenzenes for 2H-Indazole Synthesis. PMC. [Link]

• Solution to the C3–Arylation of Indazoles: Development of a Scalable Method. ACS Publications. [Link]

• Microwave‐assisted Transition Metal‐catalyzed Coupling Approach to Indazole Diversity. Bulletin of the Korean Chemical Society. [Link]

• A robust protocol for Pd(ii)-catalyzed C-3 arylation of (1H) indazoles and pyrazoles: total synthesis of nigellidine hydrobromide. Chemical Science. [Link]

• Visible Light Photoredox Catalysis: Synthesis of Indazolo[2,3-a]quinolines from 2-(2-Nitrophenyl)-1,2,3,4-tetrahydroquinolines. ACS Publications. [Link]

• Synthesis of E-3-Alkenyl 2H-Indazoles via Pd/Cu-Catalyzed Cross-coupling/Cyclization of 2-Iodoazoarenes with Terminal Allylenes and Visible-Light-Promoted Isomerization. ACS Publications. [Link]

• Recent Developments In The Synthesis And Application Of Indazole Derivatives In Organic Synthesis: A Review. IJSDR. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. [Link]

• Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. PMC. [Link]

• Recent Progress Concerning the N-Arylation of Indoles. PMC. [Link]

• Visible-Light-Induced Organophotoredox-Catalyzed Phosphonylation of 2H-Indazoles with Diphenylphosphine Oxide. The Journal of Organic Chemistry. [Link]

• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. PMC. [Link]

• “On Water” Palladium Catalyzed Direct Arylation of 1H-Indazole and 1H-7-Azaindazole. MDPI. [Link]

• Representative example for 2H-indazole based drug and pharmaceutically active molecules. Google Scholar.

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Highly Enantioselective Synthesis of Indazoles with a C3-Quaternary Chiral Center Using CuH Catalysis. Journal of the American Chemical Society. [Link]

• Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. MDPI. [Link]

• Pd- and Cu-catalyzed C-H arylation of indazoles. Waseda University Research Portal. [Link]

• Visible light-induced functionalization of indazole and pyrazole: a recent update. Chemical Communications. [Link]

• Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. ResearchGate. [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. PMC. [Link]

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. PMC. [Link]

• Palladium-Catalyzed Direct C7-Arylation of Substituted Indazoles. ACS Publications. [Link]

• Different Strategies To The Synthesis Of Indazole And Its Derivatives: A Review. ResearchGate. [Link]

• Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Organic Letters. [Link]

• The Role of Indazole Derivatives in Modern Drug Discovery. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Development of a Late-Stage Diversification Strategy for the 4- and 5-Positions of 4,5,6-Trisubstituted Indazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent Strategies in Transition-Metal-Catalyzed Sequential C–H Activation/Annulation for One-Step Construction of Functionalized Indazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. waseda.elsevierpure.com [waseda.elsevierpure.com]
• 10. A Robust Protocol for Pd(II)-catalyzed C-3 Arylation of (1H) Indazoles and Pyrazoles: Total Synthesis of Nigellidine Hydrobromide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A robust protocol for Pd(ii)-catalyzed C-3 arylation of (1H) indazoles and pyrazoles: total synthesis of nigellidine hydrobromide - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. societachimica.it [societachimica.it]
• 13. pubs.acs.org [pubs.acs.org]
• 14. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Visible light-induced functionalization of indazole and pyrazole: a recent update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate Synthesis

Welcome to the technical support center for the synthesis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this crucial reaction. The following information is based on established chemical principles and field-proven insights to help you improve your reaction yields and product purity.

Introduction

The synthesis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a key step in the development of various pharmacologically active compounds, particularly kinase inhibitors.[1] The indazole scaffold is a privileged structure in medicinal chemistry, and the bromomethyl group provides a reactive handle for further functionalization.[1] This guide will address common issues encountered during the synthesis, which typically involves the bromination of the precursor, tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate.

Troubleshooting Guide

Question: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Low yield is a frequent challenge in this synthesis. Several factors can contribute to this issue, from the choice of reagents to the reaction conditions. Here’s a breakdown of potential causes and their solutions:

1. Inefficient Bromination Reagent: The choice of brominating agent is critical for the successful conversion of the starting alcohol to the desired bromide.

• Phosphorus tribromide (PBr₃): This is a common and often effective reagent for converting primary and secondary alcohols to alkyl bromides via an Sₙ2 mechanism.[2][3] It generally leads to clean inversion of stereochemistry and can minimize side reactions like carbocation rearrangements.[4]

• Appel Reaction (CBr₄/PPh₃): This is another robust method that proceeds through an Sₙ2 pathway, offering mild reaction conditions.[2][3] It is a good alternative to PBr₃, especially when substrate sensitivity is a concern.

• Thionyl Bromide (SOBr₂): While effective, thionyl bromide is more reactive than thionyl chloride and must be used with caution as it can form unreactive salts with bases like pyridine.[2]

Troubleshooting Steps:

• Reagent Quality: Ensure your brominating agent is of high purity and has been stored correctly. PBr₃, for instance, is sensitive to moisture.[3]

• Stoichiometry: Carefully control the stoichiometry of the brominating agent. An excess can lead to the formation of over-brominated side products.[1]

• Reaction Temperature: The optimal temperature will depend on the chosen reagent. For PBr₃ and Appel reactions, starting at a low temperature (e.g., 0 °C) and slowly warming to room temperature is a common practice to control the reaction rate and minimize side reactions.[5]

2. Incomplete Reaction: The reaction may not be going to completion, leaving unreacted starting material.

Troubleshooting Steps:

• Reaction Time: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction appears to have stalled, consider extending the reaction time.[1] For some bromination reactions, heating may be necessary to drive the reaction to completion.[6]

• Solvent Choice: The solvent can significantly influence reaction rates. Anhydrous solvents such as dichloromethane (DCM) or tetrahydrofuran (THF) are commonly used for these types of reactions.[7] Ensure your solvent is completely dry, as water can quench the brominating reagents.

3. Product Degradation: The desired product, tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, can be susceptible to degradation, especially during workup and purification.

Troubleshooting Steps:

• Aqueous Workup: During the aqueous workup, it is important to neutralize any acidic byproducts carefully. Washing with a mild base like saturated sodium bicarbonate solution is recommended.

• Purification: Flash column chromatography on silica gel is a standard method for purifying the product.[7] Use a non-polar solvent system (e.g., ethyl acetate/hexane) and avoid prolonged exposure of the product to the silica gel, which can be slightly acidic and may cause degradation.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare the starting material, tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate?

The synthesis of the starting alcohol typically begins with a commercially available indazole derivative. A common approach involves the following key steps:

• Boc Protection: The indazole nitrogen is protected with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc₂O) and a catalytic amount of a base like 4-dimethylaminopyridine (DMAP).[7]

• Functional Group Introduction: If the starting indazole does not already have a suitable functional group at the 5-position, a formylation or carboxylation reaction can be performed, followed by reduction to the hydroxymethyl group.

Q2: I am observing the formation of multiple spots on my TLC plate. What are the likely side products?

The formation of multiple products is a common issue. Here are some possibilities:

• Unreacted Starting Material: The most obvious spot, which should decrease in intensity as the reaction progresses.

• Over-brominated Products: If an excess of the brominating agent is used, or if the indazole ring is highly activated, di- or even tri-bromination can occur.[1]

• Isomers: Depending on the substituents on the indazole ring, bromination could potentially occur at other positions, leading to isomeric products.[1][8]

• Elimination Products: Under certain conditions, elimination of HBr from the product can lead to the formation of a methylidene-indazole derivative.

• Hydrolysis Product: During workup, the bromomethyl group can be hydrolyzed back to the hydroxymethyl group.

To minimize side product formation, carefully control the reaction stoichiometry and temperature.

Q3: How can I confirm the structure of my final product?

A combination of analytical techniques should be used to confirm the structure and purity of tert-butyl 5-(bromomethyl)-1H-indazole-1-carboxylate:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure. Key signals to look for in the ¹H NMR spectrum include the singlet for the CH₂Br protons (typically around 4.5-4.8 ppm) and the characteristic signals for the Boc group and the indazole ring protons.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the carbonyl group of the Boc ester and the C-Br bond.

Q4: Are there any safety precautions I should be aware of when running this reaction?

Yes, safety is paramount.

• Brominating Agents: Reagents like PBr₃ and SOBr₂ are corrosive and react violently with water.[3] They should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.

• Solvents: Anhydrous solvents like DCM and THF are flammable and should be handled with care.

• Reaction Quenching: The reaction should be quenched carefully by slowly adding it to a cold solution (e.g., ice-water or a cold saturated sodium bicarbonate solution) to control any exothermic reaction.

Experimental Protocols

Protocol 1: Bromination using Phosphorus Tribromide (PBr₃)

• Dissolve tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon) and cool the solution to 0 °C in an ice bath.

• Slowly add a solution of phosphorus tribromide (PBr₃) (typically 0.33-0.5 equivalents) in anhydrous DCM to the cooled mixture dropwise.

• Stir the reaction mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Carefully quench the reaction by slowly pouring it into a cold saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane).

Protocol 2: Bromination using the Appel Reaction (CBr₄/PPh₃)

• Dissolve tert-butyl 5-(hydroxymethyl)-1H-indazole-1-carboxylate and carbon tetrabromide (CBr₄) (typically 1.1-1.5 equivalents) in anhydrous dichloromethane (DCM) under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of triphenylphosphine (PPh₃) (typically 1.1-1.5 equivalents) in anhydrous DCM to the cooled mixture portion-wise.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2-16 hours, monitoring the progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the crude residue directly by flash column chromatography on silica gel to separate the product from triphenylphosphine oxide and any unreacted reagents.

Data Presentation

Brominating Agent	Typical Conditions	Advantages	Disadvantages
PBr₃	Anhydrous DCM, 0 °C to rt	Good for primary and secondary alcohols, avoids carbocation rearrangements.[3][4]	Corrosive and moisture-sensitive.[3]
CBr₄/PPh₃ (Appel)	Anhydrous DCM, 0 °C to rt	Mild reaction conditions, high yields.[2]	Stoichiometric amounts of triphenylphosphine oxide byproduct can complicate purification.
SOBr₂	Anhydrous solvent	Reactive	More reactive than SOCl₂, can form unreactive salts with pyridine.[2]

Visualizations

Reaction Workflow

Caption: General workflow for the synthesis of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield in the reaction.

References

• Ying, S., et al. (2021). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 11(34), 20881-20886. [Link]

• Ying, S., et al. (2021). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 11(34), 20881-20886. [Link]

• El-Kashef, H., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Scientific Reports, 11(1), 1-10. [Link]

• Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. IUCrData, 6(8), x210694. [Link]

• PubChem. tert-Butyl 3-bromo-5-hydroxy-1H-indazole-1-carboxylate. [Link]

• Organic Chemistry Portal. Alcohol to Bromide - Common Conditions. [Link]

• Zhou, F., et al. (2022). THE CONTINUOUS-FLOW SYNTHESIS OF 1H-INDAZOLES VIA REACTION OF o-FLUOROBENZALDEHYDES WITH tert-BUTYL CARBAZATE UNDER HIGH TEMPERATURE. HETEROCYCLES, 104(9), 1584-1595. [Link]

• Barattini, S., et al. (2018). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 23(10), 2469. [Link]

• ResearchGate. The improvement of two kinds of synthetic methods of indazoles. [Link]

• ResearchGate. What is the best way to brominate allylic alcohol by replacing the -OH with Br?. [Link]

• Thiruvalluvar, A. A., Kusanur, R., & Sridharan, M. (2021). tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. IUCrData, 6(8), x210694. [Link]

• MANAC Inc. (2024). Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39. [Link]

• ChemRadar. TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1 | FCMD | Food Contact Materials Regulations Database. [Link]

• Beilstein Journals. Revisiting the bromination of 3β-hydroxycholest-5-ene with CBr4/PPh3 and the subsequent azidolysis of the resulting bromide, disparity in stereochemical behavior. [Link]

• Google Patents. CN112321510A - Preparation method of 4-bromo-5-methyl-1H-indazole.

• Molecules. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• Heterocycles. practical synthesis of 1h-indazole-3-carboxylic acid and its derivatives. [Link]

• MDPI. Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. [Link]

• Organic Chemistry Portal. Indazole synthesis. [Link]

• Der Pharma Chemica. Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. [Link]

• The Pharmaceutical Society of Japan. Chem. Pharm. Bull. Vol. 71 No. 7. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. guidechem.com [guidechem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Purification of reaction products involving tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chemical sensitivities of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate .

This molecule presents a unique dual-challenge during purification: it contains a highly electrophilic benzylic bromide (prone to hydrolysis and nucleophilic attack) and an acid-sensitive N-Boc protected indazole core (prone to premature cleavage). Standard purification workflows often lead to poor yields or complete degradation if the causality of these side reactions is not understood.

Below, you will find a validated decision matrix, troubleshooting FAQs, quantitative stability metrics, and self-validating experimental protocols to ensure the integrity of your target compound.

Purification Decision Workflow

Decision tree for the purification of Boc-protected 5-(bromomethyl)indazole.

Troubleshooting & FAQs

Q: Why does my product streak on the TLC plate and form a highly polar baseline spot during standard silica gel chromatography? A: This is a dual-degradation pathway caused by the acidic nature of untreated silica gel.

• Bromide Hydrolysis: The benzylic bromide is highly electrophilic. Residual moisture in the silica gel acts as a nucleophile, converting the bromide into a benzylic alcohol (5-hydroxymethyl byproduct).

• Boc Cleavage: N-Boc protected nitrogen heterocycles are uniquely sensitive to Lewis or Brønsted acids. Prolonged exposure to acidic silanol groups leads to the thermal or acid-catalyzed removal of the Boc group[1]. Solution: You must neutralize the stationary phase. Pre-treat your silica gel with 1% Triethylamine (Et3N) to cap acidic silanol sites.

Q: How can I separate the mono-brominated target from the di-brominated byproduct and unreacted starting material? A: Radical bromination (e.g., using NBS and AIBN) often yields a statistical mixture[2]. Because the polarity differences are minimal, use a highly non-polar isocratic system (e.g., 2% EtOAc in Hexanes) and a high silica-to-crude ratio (at least 50:1). If chromatography fails, selective recrystallization from hot hexanes can enrich the mono-brominated product, as the di-brominated species tends to remain highly soluble.

Q: Can I use basic alumina instead of silica gel to avoid Boc cleavage? A: No. While basic alumina prevents acid-catalyzed Boc cleavage, its intrinsic basicity and surface hydroxyls can accelerate the hydrolysis of the benzylic bromide or induce unwanted elimination[3]. Triethylamine-buffered silica gel remains the optimal, field-proven stationary phase.

Q: What is the ideal storage condition for the purified product? A: Store the purified compound in an amber vial under an inert atmosphere (Argon or N2) at -20 °C. The compound is prone to autocatalytic degradation; trace moisture causes benzylic hydrolysis, releasing HBr, which in turn catalyzes the rapid cleavage of the acid-sensitive Boc group[4].

Quantitative Data & Stability Metrics

Parameter	Value	Causality / Notes
Rf Value (10% EtOAc/Hexanes)	~0.45	Mono-brominated target compound.
Rf Value (10% EtOAc/Hexanes)	~0.50	Unreacted 5-methylindazole precursor.
Silica Gel Stability (Standard)	< 2 hours	Acidic silanols induce rapid hydrolysis and Boc cleavage[1].
Silica Gel Stability (Buffered)	> 12 hours	1% Et3N neutralizes surface acidity, preserving the molecule.
Thermal Stability (Neat)	Degrades > 40 °C	Heat accelerates autocatalytic Boc deprotection[4].

Validated Experimental Protocol: Buffered Flash Chromatography

This protocol is designed as a self-validating system. By incorporating a 2D-TLC stability check, you ensure the integrity of your specific batch of silica before committing your entire crude yield.

Step 1: Reaction Workup & Quenching

• Upon completion of the NBS bromination, quench the reaction mixture at 0 °C with saturated aqueous sodium thiosulfate to neutralize residual oxidants and bromine species[2].

• Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Critical: Keep the rotary evaporator water bath strictly below 30 °C to prevent thermal deprotection.

Step 2: Self-Validation (2D-TLC Stability Check)

• Spot the crude mixture in the bottom-left corner of a 2D-TLC plate.

• Elute in the primary direction using 5% EtOAc in Hexanes (containing 1% Et3N).

• Let the plate sit at room temperature for 30 minutes, then rotate 90° and elute again.

• Validation: If the spots lie perfectly on the diagonal, your compound is stable in the buffered system. If spots deviate below the diagonal, increase the Et3N buffer concentration to 2%.

Step 3: Column Preparation & Elution

• Slurry 300-400 mesh silica gel in Hexanes containing 1% (v/v) Triethylamine.

• Pour the column and flush with 2-3 column volumes of the buffered solvent to ensure all acidic silanol sites are neutralized.

• Dissolve the crude product in a minimal volume of Dichloromethane (DCM) and apply it evenly to the column head. Do not use Methanol, as it will strip the triethylamine buffer.

• Elute using a shallow gradient of 0% to 5% Ethyl Acetate in Hexanes (maintaining 1% Et3N throughout).

Step 4: Isolation

• Monitor fractions via TLC (UV active at 254 nm).

• Combine product-containing fractions and concentrate under high vacuum (bath temp < 30 °C).

• Purge the final flask with Argon and store immediately at -20 °C.

References

• BenchChem. "A Comparative Guide to N-Protecting Groups for Indazoles: Boc vs. The Alternatives." Available at: 4

• Google Patents. "WO2024117179A1 - Kit inhibitors, compounds, pharmaceutical compositions, and methods of use thereof." Available at:2

• Royal Society of Chemistry. "Supporting information for: General Procedure for Conversion of Benzylic Alcohols into the Corresponding Benzyl Bromides." Available at:

• Apelqvist, T., & Wensbo, D. "Selective Removal of the N-BOC Protective Group using Silica Gel at Low Pressure." ResearchGate. Available at: 1

• Reddit (r/chemistry). "BnBr purification via basic alumina?" Available at:3

Sources

• 1. researchgate.net [researchgate.net]
• 2. WO2024117179A1 - Kit inhibitors, compounds, pharmaceutical compositions, and methods of use thereof - Google Patents [patents.google.com]
• 3. Reddit - Please wait for verification [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Common side products in the synthesis of N-alkylated indazoles

Introduction for the Researcher

Welcome to the Technical Support Center for N-Alkylated Indazole Synthesis. The indazole scaffold is a cornerstone in medicinal chemistry, but its synthesis is notoriously challenging due to the presence of two nucleophilic nitrogen atoms, N1 and N2.[1][2] This duality frequently leads to the formation of regioisomeric mixtures, complicating synthesis, reducing yields, and necessitating difficult purification steps.[1][2][3]

This guide is designed for researchers, chemists, and drug development professionals who encounter these challenges. Structured as a series of troubleshooting questions and in-depth answers, it moves beyond simple protocols to explain the underlying principles that govern regioselectivity. Here, you will find not just what to do, but why you're doing it, grounded in mechanistic understanding and supported by peer-reviewed literature. We will explore the common side products, delve into the factors controlling their formation, and provide validated protocols to steer your reaction toward the desired outcome.

FAQ 1: The Primary Challenge - Regioisomer Formation

Question: My reaction is producing a mixture of N1 and N2-alkylated indazoles. Why is this happening, and how can I control the selectivity?

Answer: This is the most common issue in indazole alkylation. The indazole anion is a mesomeric system, meaning the negative charge is delocalized across both nitrogen atoms. The resulting N1 and N2 products arise from two competing reaction pathways: the thermodynamic and the kinetic pathways.

• Thermodynamic Product (N1-Alkylated): The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[1][4][5][6] Therefore, under conditions that allow for equilibration, the more stable N1-alkylated product is favored.

• Kinetic Product (N2-Alkylated): The N2 position can sometimes be more kinetically favored, meaning it reacts faster under certain conditions, leading to the N2-alkylated product as the major isomer before equilibrium is reached.

Controlling the regioselectivity is a matter of carefully selecting your reaction conditions to favor one pathway over the other. The key factors are the base , the solvent , substituents on the indazole ring, and the alkylating agent .[1][4]

Visualizing the N1 vs. N2 Decision Pathway

The following diagram illustrates the key decision points and factors that influence the final product distribution.

Caption: Factors governing N1 vs. N2 regioselectivity.

FAQ 2: Troubleshooting N1 Selectivity

Question: I want to synthesize the N1-alkylated isomer, but I'm getting a significant amount of the N2 side product. How can I improve N1 selectivity?

Answer: To favor the thermodynamically stable N1 isomer, you need to create conditions that allow the reaction to reach equilibrium and exploit specific cation coordination effects.

Causality Behind N1-Selective Methods: The combination of sodium hydride (NaH) as a base and tetrahydrofuran (THF) as a solvent is a highly effective and widely cited system for achieving N1 selectivity.[4][6][7] The rationale is twofold:

• Irreversible Deprotonation: NaH, a strong, non-nucleophilic base, irreversibly deprotonates the indazole, forming the sodium indazolide salt.

• Cation Chelation: The sodium cation (Na⁺) is believed to coordinate between the N2 nitrogen and an electron-rich substituent at the C3 position (like a carbonyl group). This chelation sterically blocks the N2 position, forcing the alkylating agent to attack the N1 position.[7][8]

Substituents on the indazole ring play a crucial role. Electron-withdrawing groups at the C3 position, such as esters or amides, enhance N1 selectivity significantly when using NaH in THF.[4][6][9] Conversely, bulky substituents at the C7 position can sterically hinder the N1 position, leading to the formation of the N2 isomer even under N1-favoring conditions.[1][4][6][9]

Data Summary: Conditions for N1 vs. N2 Alkylation

Indazole Substrate	Alkylating Agent	Base / Solvent	N1 : N2 Ratio	Reference
3-CO₂Me-1H-indazole	n-pentyl bromide	NaH / THF	>99 : 1	[1]
3-tert-butyl-1H-indazole	n-pentyl bromide	NaH / THF	>99 : 1	[1]
5-bromo-1H-indazole	Ethyl bromoacetate	Cs₂CO₃ / DMF	>200 : 1	[10]
7-NO₂-1H-indazole	n-pentyl bromide	NaH / THF	4 : 96	[1][4]
7-CO₂Me-1H-indazole	n-pentyl bromide	NaH / THF	<1 : 99	[1][4]
1H-indazole	Ethyl diazoacetate	TfOH / DCM	0 : 100	[1]
6-fluoro-1H-indazole	4-methoxybenzyl chloride	K₂CO₃ / DMF	~1 : 1	[1]

Protocol 1: High-Selectivity N1-Alkylation (Thermodynamic Control)

This protocol is optimized for achieving high regioselectivity for the N1 position using the NaH/THF system.[7][11][12]

Materials:

• Substituted 1H-indazole (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Alkylating agent (e.g., alkyl bromide or tosylate, 1.1 equiv)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation: To a flame-dried flask under an inert atmosphere, add the substituted 1H-indazole.

• Solvent Addition: Add anhydrous THF to dissolve the indazole (typically to a concentration of 0.1-0.2 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add the NaH portion-wise. Caution: NaH reacts violently with water and is flammable. Handle with extreme care under an inert atmosphere.[13]

• Stirring: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen gas evolution ceases.

• Alkylation: Add the alkylating agent dropwise to the suspension at room temperature (or cooled to 0 °C if the reaction is highly exothermic).

• Reaction Monitoring: Stir the reaction at room temperature or heat gently (e.g., 50 °C) for 12-24 hours.[11] Monitor progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction by the slow, dropwise addition of water or saturated aqueous NH₄Cl at 0 °C.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to isolate the pure N1-alkylated indazole.[7]

FAQ 3: Troubleshooting N2 Selectivity & Mitsunobu Side Products

Question: My goal is the N2-alkylated isomer. Which methods are preferred, and what are the common pitfalls and side products?

Answer: Selectively synthesizing the N2-isomer often requires conditions that favor kinetic control or employ specific reaction mechanisms that intrinsically prefer the N2 position.

Methods for N2-Selectivity:

• Steric Hindrance: As shown in the table above, placing a bulky substituent at the C7 position of the indazole ring is a powerful strategy to sterically block the N1 position and direct alkylation to N2.[1][4][6]

• Mitsunobu Reaction: The Mitsunobu reaction is a reliable method that often shows a strong preference for the N2 position.[5][6][7][9] It involves reacting the indazole with an alcohol in the presence of triphenylphosphine (PPh₃) and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[14][15]

• Acid Catalysis: Certain acid-catalyzed reactions, for instance with alkyl trichloroacetimidates or diazo compounds, can exhibit very high selectivity for the N2 position.[11][16]

Common Mitsunobu Reaction Side Products: While effective for N2-alkylation, the Mitsunobu reaction is notorious for its byproducts, which can complicate purification.

• Triphenylphosphine oxide (Ph₃PO): The stoichiometric byproduct from the oxidation of PPh₃. It can be difficult to separate from the desired product via standard silica gel chromatography.

• Hydrazodicarboxylate: The reduced form of DEAD or DIAD (e.g., diethyl hydrazodicarboxylate). This is also a major byproduct that must be removed.

• N-Alkylated Azodicarboxylate: If the indazole nucleophile is not sufficiently acidic or nucleophilic, the azodicarboxylate itself can act as a nucleophile, leading to undesired side products.[14]

Protocol 2: Selective N2-Alkylation via Mitsunobu Reaction

This protocol provides a general procedure for the N2-alkylation of indazoles.[1][7][12]

Materials:

• 1H-indazole (1.0 equiv)

• Alcohol (1.5 equiv)

• Triphenylphosphine (PPh₃, 1.5 equiv)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• Preparation: Dissolve the 1H-indazole, alcohol, and PPh₃ in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of DEAD or DIAD in THF dropwise. An exothermic reaction and color change are often observed.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor for the consumption of the starting material by TLC or LC-MS.

• Concentration: Once complete, remove the solvent under reduced pressure.

• Purification: The purification of Mitsunobu reactions requires specific strategies to remove the byproducts.

  • Direct Chromatography: For some products, direct flash column chromatography may be sufficient.[1]

  • Crystallization: Ph₃PO can sometimes be removed by crystallizing the crude mixture from a suitable solvent (e.g., diethyl ether).

  • Alternative Workups: Newer methods use polymer-bound reagents or modified reagents to simplify byproduct removal.[17]

FAQ 4: Other Common Side Products and Issues

Question: Besides regioisomers, what other side products or issues should I be aware of?

Answer: While regioisomer formation is the primary hurdle, other side reactions can occur depending on your specific substrate and conditions.

1. Dialkylation:

• Problem: The N-alkylated indazole product is still nucleophilic and can react with a second molecule of the alkylating agent to form a quaternary indazolium salt.

• Cause: This is more likely when using a large excess of a highly reactive alkylating agent.

• Prevention:

  • Stoichiometry Control: Use a slight excess of the indazole or a stoichiometric amount of the alkylating agent (e.g., 1.0-1.05 equivalents).[13]

  • Slow Addition: Add the alkylating agent dropwise to keep its instantaneous concentration low.[13]

  • Reaction Monitoring: Stop the reaction as soon as the starting material is consumed.[13]

2. Elimination Byproducts:

• Problem: Formation of an alkene from the alkylating agent.

• Cause: This occurs when using alkylating agents prone to E2 elimination (e.g., secondary or tertiary halides) in the presence of a strong, sterically hindered base. The indazolide anion acts as a base rather than a nucleophile.[18]

• Prevention:

  • Use primary alkyl halides or tosylates when possible.

  • Employ less sterically hindered bases if elimination is a major issue.

  • Consider lower reaction temperatures.

3. Low Yield or Incomplete Reaction:

• Problem: The reaction stalls or gives a poor yield of the desired product.

• Cause & Solution:

  • Incomplete Deprotonation: If using a weak base like K₂CO₃, ensure the solvent is sufficiently polar (e.g., DMF, MeCN) to facilitate the reaction. Using K₂CO₃ in a non-polar solvent like THF may result in no reaction.[7][11]

  • Poor Alkylating Agent: The reactivity of alkyl halides follows the order I > Br > Cl > OTs.[13] If using a less reactive agent (e.g., an alkyl chloride), consider switching to the corresponding bromide or iodide, or increasing the reaction temperature.

  • Anhydrous Conditions: When using water-sensitive bases like NaH, ensure all glassware is flame-dried and solvents are rigorously anhydrous. Moisture will quench the base and inhibit the reaction.[11]

Visualizing a General Experimental Workflow

This diagram outlines the typical steps involved in an N-alkylation experiment, from setup to final product.

Caption: General experimental workflow for indazole N-alkylation.

References

• BenchChem. (2025).
• BenchChem. (2026).
• BenchChem. (2025). Troubleshooting regioselectivity in indazole synthesis.

• Alam, M. S., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. [Link]

• Ciochina, R., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry. [Link]

• BenchChem. (2025).

• Dong, L., et al. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

• Ciochina, R., et al. (2024).

• Patel, A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances. [Link]

• Zhang, Z., et al. (2025). Metal-Free, Regiodivergent N-Alkylation of 1H-Indazoles Enabled by Brønsted Acid Catalysis. Organic Letters. [Link]

• Alam, M. S., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.

• ResearchGate. (2026). (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• Wikipedia. (n.d.). Mitsunobu reaction. [Link]

• BenchChem. (2025).

• Organic-Chemistry.org. (2019). Mitsunobu Reaction. [Link]

• Patel, A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Publishing. [Link]

• Daugulis, O., et al. (2008). Synthesis of Annulated 2H-Indazoles and 1,2,3- and 1,2,4-Triazoles via a One-Pot Palladium-Catalyzed Alkylation/Direct Arylation Reaction. The Journal of Organic Chemistry. [Link]

• Google Patents. (2011). CN101948433A - Method for separating and purifying substituted indazole isomers.

• Chemistry Steps. (2025). Mitsunobu Reaction. [Link]

• Aslam, S., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules. [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Phase Transfer Catalysis. [Link]

• PubMed. (2010). Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles: a combined experimental and theoretical investigation. [Link]

• Alam, M. S., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry. [Link]

• Hunt, J. T., et al. (2009). Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Organic Letters. [Link]

• MacMillan, D. W. C., et al. (2020). A General N-alkylation Platform via Copper Metallaphotoredox and Silyl Radical Activation of Alkyl Halides. PMC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 4. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 9. d-nb.info [d-nb.info]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 15. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. wuxibiology.com [wuxibiology.com]
• 17. glaserr.missouri.edu [glaserr.missouri.edu]
• 18. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Coupling Reactions with tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions regarding the use of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in coupling reactions. Our goal is to equip you with the knowledge to overcome common experimental hurdles and optimize your synthetic strategies.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during coupling reactions, providing detailed explanations and actionable solutions.

Question 1: I am observing low to no yield of my desired N-alkylated product. What are the likely causes and how can I improve the outcome?

Answer:

Low or no yield in N-alkylation reactions with tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a common issue that can often be traced back to several key factors. The primary considerations are the choice of base and solvent, which are critical for the deprotonation of your nucleophile and facilitating the subsequent SN2 reaction.

Causality and Recommended Actions:

• Incomplete Deprotonation: The nucleophile must be sufficiently deprotonated to react with the electrophilic bromomethyl group. Weak bases may not be strong enough to achieve this, leading to a sluggish or stalled reaction.

  • Action: Employ a strong base to ensure complete deprotonation. Sodium hydride (NaH) is a highly effective choice for N-alkylation of indazoles and related heterocycles.[1][2] Other strong bases like potassium tert-butoxide (KOtBu) or lithium diisopropylamide (LDA) can also be considered, depending on the specific requirements of your substrate.

• Solvent Effects: The solvent plays a crucial role in an SN2 reaction. Protic solvents (e.g., alcohols, water) can solvate the nucleophile through hydrogen bonding, reducing its nucleophilicity and slowing down the reaction.

  • Action: Utilize a polar aprotic solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF).[1][2] These solvents do not strongly solvate anions, leaving the nucleophile more reactive. The combination of NaH in THF is a well-established system for promoting N-alkylation.[1][2]

• Reaction Temperature: SN2 reactions are sensitive to temperature. Insufficient thermal energy can lead to slow reaction rates.

  • Action: While starting the reaction at 0 °C during deprotonation is often recommended for safety and control, allowing the reaction to proceed at room temperature or even gentle heating (e.g., 40-60 °C) can significantly increase the reaction rate.

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for low reaction yield.

Question 2: My reaction is producing a significant amount of an undesired side product. How can I identify and minimize its formation?

Answer:

The most common side reaction when using tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is the formation of the N-2 alkylated regioisomer. The indazole ring has two nucleophilic nitrogen atoms (N-1 and N-2), and alkylation can occur at either position.[1][2] The Boc protecting group at the N-1 position is intended to direct alkylation to the nucleophile of interest, but under certain conditions, migration or alternative reaction pathways can occur.

Identifying the Side Product:

• NMR Spectroscopy: 1H and 13C NMR are invaluable for distinguishing between N-1 and N-2 isomers. In particular, Heteronuclear Multiple Bond Correlation (HMBC) experiments can show a correlation between the protons of the newly introduced alkyl group and the carbons of the indazole ring, allowing for unambiguous assignment.[1][3]

Minimizing Side Product Formation:

• Thermodynamic vs. Kinetic Control: The N-1 substituted indazole is generally the thermodynamically more stable product.[1][3] Reaction conditions that allow for equilibrium to be established will favor the N-1 isomer.

  • Action: Using NaH in THF at room temperature or with gentle heating typically favors the formation of the thermodynamically preferred N-1 product.[1][2]

• Base and Solvent Selection: The choice of base and solvent can influence the regioselectivity of the reaction.

  • Action: Weaker bases like potassium carbonate (K2CO3) in DMF can sometimes lead to mixtures of N-1 and N-2 isomers.[2] Sticking to a strong base like NaH in THF is recommended for higher N-1 selectivity.[1][2]

Question 3: I am concerned about the stability of the Boc protecting group under my reaction conditions. What are the limits of its stability, and what should I do if it is cleaved prematurely?

Answer:

The tert-butyloxycarbonyl (Boc) group is a widely used protecting group due to its stability under many conditions. However, it is sensitive to both strong acids and certain basic conditions.[4]

Boc Group Stability:

• Acidic Conditions: The Boc group is readily cleaved by strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[4] Care should be taken to avoid acidic workup conditions if the Boc group needs to be retained.

• Basic Conditions: While generally stable to mild bases, the Boc group can be cleaved under specific basic conditions. For instance, sodium methoxide (NaOMe) in methanol can remove the Boc group from indazoles.[4][5] Strong, non-nucleophilic bases like NaH in an aprotic solvent like THF at moderate temperatures are generally compatible with the Boc group.

What to do in case of premature deprotection:

• Confirm Cleavage: Use TLC or LC-MS to confirm the presence of the deprotected indazole.

• Modify Reaction Conditions: If cleavage is observed, consider lowering the reaction temperature or using a milder base if the reaction still proceeds efficiently.

• Re-protection: If premature deprotection cannot be avoided, it may be necessary to re-protect the indazole nitrogen after the coupling step.

Table 1: Recommended Reaction Conditions for Optimal Coupling

Parameter	Recommended Condition	Rationale
Base	Sodium Hydride (NaH), 1.2 equiv.	Strong, non-nucleophilic base ensures complete deprotonation of the nucleophile.
Solvent	Anhydrous Tetrahydrofuran (THF)	Polar aprotic solvent that does not solvate the nucleophile, enhancing its reactivity.
Temperature	0 °C to room temperature	Allows for controlled deprotonation and efficient SN2 reaction.
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction with atmospheric moisture and oxygen.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the primary application of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate?

A1: This compound is a valuable building block in medicinal chemistry and drug discovery. The bromomethyl group serves as a reactive handle for introducing the indazole scaffold into larger molecules via N-alkylation reactions. The indazole core is a "privileged scaffold" found in many biologically active compounds.[1][6] The Boc protecting group at the N-1 position ensures that the indazole nitrogen does not compete as a nucleophile, allowing for selective alkylation of a desired nucleophile.

Q2: How should I store and handle this reagent?

A2: tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate should be stored in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents and strong bases. It is advisable to store it under an inert atmosphere to prevent degradation from moisture. Always handle this compound in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q3: Can I use other bases besides sodium hydride for the coupling reaction?

A3: Yes, other bases can be used, but the choice will impact the reaction's efficiency and regioselectivity. Weaker bases like potassium carbonate (K2CO3) or cesium carbonate (Cs2CO3) can be effective, particularly in polar aprotic solvents like DMF.[2][7] However, they may require higher temperatures and can sometimes lead to a mixture of N-1 and N-2 alkylated indazole byproducts.[2] For achieving high yields and selectivity for the desired N-alkylation, strong bases like NaH are generally preferred.[1][2]

Q4: What is the best way to monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the reaction's progress. Use a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate) to achieve good separation between the starting material, product, and any potential byproducts. The consumption of the starting material and the appearance of the product spot can be visualized under UV light. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) can be used to track the formation of the desired product and identify any intermediates or side products.

Q5: What are the typical purification methods for the final product?

A5: After the reaction is complete, a standard aqueous workup is typically performed to remove the base and other inorganic salts. The crude product is then purified using flash column chromatography on silica gel.[2] A gradient elution system, starting with a non-polar solvent like hexanes and gradually increasing the polarity with a solvent like ethyl acetate, is usually effective in separating the desired product from unreacted starting materials and any byproducts.

Section 3: Experimental Protocol

General Protocol for N-Alkylation using tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

This protocol provides a general guideline and may require optimization for specific substrates.

Materials:

• Nucleophile (e.g., an amine, phenol, or thiol)

• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.0 - 1.2 equivalents)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 - 1.5 equivalents)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the nucleophile (1.0 equivalent).

• Add anhydrous THF to dissolve the nucleophile.

• Cool the solution to 0 °C in an ice bath.

• Carefully add the sodium hydride portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• In a separate flask, dissolve tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in a minimal amount of anhydrous THF.

• Add the solution of the indazole reagent dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is slow, it can be gently heated to 40-60 °C.

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow for N-alkylation.

References

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

• Sn2 Reaction Organic Chemistry. CLaME. [Link]

• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Organic Chemistry Portal. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Solvent effects and steric effects in electrophilic and nucleophilic substitution reactions. University of Surrey. [Link]

• Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. PMC. [Link]

• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH. Arkivoc. [Link]

• Simple and Selective Removal of the t-Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. Taylor & Francis Online. [Link]

• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Royal Society of Chemistry. [Link]

• Solvent Effect on the ET/SN2 Competition in the Reaction of a Radical Anion with Some Benzyl Bromides. Journal of the American Chemical Society. [Link]

• Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Organic Letters. [Link]

• Deciding SN1/SN2/E1/E2 - The Solvent. Master Organic Chemistry. [Link]

• Solvent Effect on the ET/SN2 Competition in the Reaction of a Radical Anion with Some Benzyl Bromides. ACS Publications. [Link]

• Development of a selective and scalable N 1-indazole alkylation. RSC Advances. [Link]

• Methods for preparing indazole compounds.

• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Simple and Selective Removal of the t‐Butyloxycarbonyl (Boc) Protecting Group on Indoles, Pyrroles, Indazoles, and Carbolines. ResearchGate. [Link]

• tert-Butyl 5-bromo-6-methyl-1H-indazole-1-carboxylate. PubChem. [Link]

• tert-Butyl 3-(bromomethyl)-5-chloro-1H-indazole-1-carboxylate. American Elements. [Link]

• TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1. ChemRadar. [Link]

• tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate. Sunway Pharm Ltd. [Link]

• tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. ResearchGate. [Link]

• Practical synthesis of 1H-indazole-3-carboxylic acid and its derivatives. HETEROCYCLES. [Link]

• 1H- and 2H-Indazoles (Update 2011). Science of Synthesis. [Link]

• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

• tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. PMC. [Link]

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating the Challenges in Scale-Up Synthesis of Indazole Derivatives

Welcome to the Technical Support Center dedicated to the synthesis of indazole derivatives. This resource is designed for researchers, chemists, and professionals in drug development who are transitioning from bench-scale experiments to larger-scale production. The indazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2] However, its synthesis on a larger scale presents a unique set of challenges that can impact yield, purity, and safety.[3]

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate these complexities. My goal is to equip you with the knowledge to not only solve common problems but also to understand the underlying chemical principles, enabling you to proactively design robust and scalable synthetic routes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions encountered during the scale-up of indazole synthesis.

Q1: I am getting a mixture of N1 and N2 alkylated isomers. How can I control the regioselectivity?

A1: This is the most prevalent challenge in indazole chemistry. The regiochemical outcome is a delicate balance of steric and electronic factors, as well as reaction conditions.[4] Generally, N1-alkylation leads to the thermodynamically more stable product, while N2-alkylation is often the kinetically favored pathway.[5][6]

Here are the key factors to consider for controlling regioselectivity:

• Choice of Base and Solvent: This is a critical parameter. For selective N1-alkylation, a common and effective combination is sodium hydride (NaH) in tetrahydrofuran (THF).[4][7] The sodium cation is thought to coordinate with the N2 nitrogen, sterically hindering alkylation at that position.[4] For N2-selectivity, conditions that favor kinetic control are preferred. For instance, some reactions under mildly acidic conditions can favor N2-alkylation.[5][6]

• Substituent Effects: The nature of substituents on the indazole ring can direct the alkylation. For example, indazoles with certain groups at the C3 position have shown high N1 regioselectivity.[4][7]

• Thermodynamic vs. Kinetic Control: To favor the N1 isomer, conditions that allow for equilibration to the more stable product are beneficial. This can sometimes be achieved with specific electrophiles, like β-halo esters, in a solvent like DMF.[7]

Q2: My reaction yield is low, or the reaction is not going to completion. What are the likely causes?

A2: Low yields in indazole synthesis at scale can often be traced back to several factors:

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time are crucial. For instance, in metal-catalyzed reactions, excessively high temperatures can lead to catalyst decomposition and byproduct formation.[8] It is essential to perform optimization studies for these parameters.

• Base and Solvent Incompatibility: The choice of base and solvent is critical. For example, using a weak base like potassium carbonate in a non-polar solvent like THF may result in no reaction.[4] Switching to a more polar solvent like DMF or using a stronger base may be necessary.

• Catalyst Inactivation: In reactions involving catalysts like palladium or copper, the catalyst can be deactivated by impurities or side reactions. Ensuring the quality of reagents and an inert atmosphere is crucial.

• Poor Solubility of Starting Materials: As you scale up, the solubility of reagents can become a significant issue. A solvent system that ensures all reactants are in solution is necessary for a complete reaction.

Q3: What are the primary safety concerns when scaling up indazole synthesis?

A3: Safety is paramount in process chemistry. For indazole synthesis, key concerns include:

• Use of Hazardous Reagents: Many synthetic routes to indazoles employ hazardous materials like hydrazine and its derivatives, which are toxic and potentially explosive.[9] A thorough risk assessment is essential before using such reagents at scale.

• Exothermic Reactions: Certain reactions, such as intramolecular Ullmann cyclizations, can be exothermic and pose a thermal hazard.[10] Careful temperature control and monitoring are critical during scale-up.

• Nitrogen-Nitrogen Bond Instability: The N-N bond in the indazole ring can be a potential safety concern under certain conditions, and its stability should be evaluated, especially for novel derivatives.[11]

• Flow Chemistry as a Safer Alternative: For high-temperature reactions involving hazardous reagents, flow chemistry offers a safer and more scalable approach by minimizing the reaction volume at any given time.[9]

Part 2: Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to troubleshooting specific issues you may encounter during your experiments.

Issue 1: Poor Regioselectivity - A Deeper Dive

Symptoms:

• Your final product is a mixture of N1 and N2 isomers, as confirmed by NMR or LC-MS.

• The ratio of isomers is inconsistent between batches.

Potential Causes & Solutions:

Potential Cause	Diagnostic Check	Proposed Solution
Inappropriate Base/Solvent Combination	Review your reaction conditions. Are you using a strong base in a non-polar solvent for N1-selectivity?	For N1-alkylation, consider using NaH in THF. For N2-alkylation, explore milder, kinetically controlled conditions.[4][5]
Steric Hindrance	Analyze the steric bulk of your alkylating agent and any substituents on the indazole ring.	Less bulky alkylating agents may show less selectivity. Consider if the steric environment favors one nitrogen over the other.
Reaction Temperature	Is the reaction temperature too high, leading to a loss of selectivity?	Optimize the reaction temperature. Lower temperatures may favor the kinetic N2-product, while higher temperatures may allow for equilibration to the thermodynamic N1-product.
Equilibrium Not Reached	Is the reaction time sufficient for the system to reach thermodynamic equilibrium (if aiming for the N1 isomer)?	Increase the reaction time and monitor the isomer ratio over time to see if it changes.

Troubleshooting Workflow for Regioselectivity

Caption: A decision-making workflow for troubleshooting poor regioselectivity in indazole synthesis.

Issue 2: Formation of Impurities

Symptoms:

• Unexpected peaks in your NMR or Mass Spectrum.[12]

• Difficulty in purifying the final product.

Potential Causes & Solutions:

Potential Cause	Diagnostic Check	Proposed Solution
Side Reactions	Analyze the structure of the impurity. Could it be from a known side reaction, such as dimerization or reaction with the solvent?	For example, in some syntheses from 2-fluorobenzaldehydes, an azine dimer can form.[9] Adjusting reaction conditions (e.g., temperature, stoichiometry) can minimize this.
Residual Solvents	Compare the chemical shifts of unknown peaks in your ¹H NMR to known solvent peaks.	"Spike" your NMR sample with the suspected solvent to confirm. Remove residual solvents by drying under high vacuum or co-evaporation.[12]
Starting Material Impurities	Check the purity of your starting materials and reagents.	Purify starting materials before use if necessary.
Decomposition	Is your product or an intermediate unstable under the reaction or workup conditions?	Consider milder reaction conditions or a modified workup procedure.

Logical Flow for Impurity Identification

Caption: A systematic approach to identifying and mitigating impurities in indazole synthesis.

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments.

Protocol 1: General Procedure for N1-Selective Alkylation of Indazoles

This protocol is adapted from methodologies that have shown high N1-selectivity.[4][12]

Materials:

• Substituted 1H-indazole (1.0 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• Anhydrous tetrahydrofuran (THF)

• Alkylating agent (e.g., alkyl bromide, 1.1 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), suspend sodium hydride (1.2 equiv) in anhydrous THF in a reaction vessel equipped with a magnetic stirrer and a thermometer.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of the substituted 1H-indazole (1.0 equiv) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add the alkylating agent (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir overnight, or until the reaction is complete as monitored by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N1-alkylated indazole.[12]

Protocol 2: Scalable Purification by Recrystallization for Isomer Separation

This is a general guideline, and the choice of solvent system is crucial and must be determined experimentally.[13]

Procedure:

• Dissolve the crude mixture of indazole isomers in a minimum amount of a suitable hot solvent or solvent mixture (e.g., acetone/water, methanol/water, THF/water).[13]

• If the solution is colored, you may add a small amount of activated carbon and heat for a short period.

• Hot filter the solution to remove any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature.

• If crystals do not form, you can induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.

• Further cool the mixture in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

• Analyze the purity of the crystals and the mother liquor by HPLC or NMR to determine the efficiency of the separation.

Part 4: Data Presentation

This section provides quantitative data to aid in experimental design and troubleshooting.

Table 1: Influence of Base and Solvent on N-Alkylation Regioselectivity

Indazole Substituent	Alkylating Agent	Base	Solvent	N1:N2 Ratio	Reference
3-COMe	Alkyl bromide	NaH	THF	>99:1	[4][7]
3-tert-Butyl	Alkyl bromide	NaH	THF	>99:1	[4][7]
Unsubstituted	Methyl iodide	K₂CO₃	DMF	Mixture	[5]
6-Nitro	Methyl iodide	-	-	Mixture	[5]

Note: The regioselectivity is highly substrate and electrophile dependent. This table provides a general guide.

References

• Troubleshooting regioselectivity in indazole synthesis - Benchchem.
• Technical Support Center: Troubleshooting Unexpected NMR Peaks in Indazole Synthesis - Benchchem.
• Technical Support Center: Optimization of 2H-Indazole Synthesis - Benchchem.

• Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC. Available at: [Link]

• A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Application Notes and Protocols for the Synthesis of Indazoles using 2'-Aminoacetophenone Hydrochloride - Benchchem.

• Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate | Request PDF - ResearchGate. Available at: [Link]

• Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines - PMC. Available at: [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - Beilstein Journals. Available at: [Link]

• Development of a selective and scalable N 1-indazole alkylation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00598H. Available at: [Link]

• Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review - PMC. Available at: [Link]

• What Are The Methods For Analyzing 1H-Indazole-3-Carboxylic Acid Methyl Ester?. Available at: [Link]

• Cross-Validation of Mass Spectrometry Data for Novel Indazole Derivatives: A Comparative Guide - Benchchem.

• A General, One-Step Synthesis of Substituted Indazoles using a Flow Reactor. Available at: [Link]

• Different Strategies To The Synthesis Of Indazole And Its Derivatives: A Review | Request PDF - ResearchGate. Available at: [Link]

• Optimized synthesis of 7- aza -indazole by Diels–Alder cascade and associated process safety | Request PDF - ResearchGate. Available at: [Link]

• indazole - Organic Syntheses Procedure. Available at: [Link]

• An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC. Available at: [Link]

• Structure and synthesis of indazole | Download Scientific Diagram - ResearchGate. Available at: [Link]

• CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents.

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC. Available at: [Link]

• CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. Available at: [Link]

• Discovery and synthesis of novel indazole derivatives - Benchchem.

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Publishing. Available at: [Link]

• Synthesis molecular docking and DFT studies on novel indazole derivatives - PMC. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Development of a selective and scalable N 1-indazole alkylation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00598H [pubs.rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]

Technical Support Center: Preventing N1 vs. N2 Isomerization in Indazole Alkylation

Welcome to the technical support center for indazole N-alkylation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common regioselectivity issues encountered during the N-alkylation of indazoles. Direct alkylation of the indazole core is a cornerstone of medicinal chemistry, but frequently yields a mixture of N1 and N2 constitutional isomers, complicating synthesis and purification.[1][2][3]

This guide provides a structured approach to understanding and controlling this critical reaction, moving from fundamental principles to advanced, actionable protocols.

Frequently Asked Questions (FAQs): The Fundamentals

Q1: Why is controlling regioselectivity in indazole alkylation so challenging?

A1: The challenge arises from the electronic structure of the indazole anion formed upon deprotonation. The negative charge is delocalized across both nitrogen atoms, creating two competing nucleophilic centers (N1 and N2). The reaction outcome is a delicate balance between two key principles:

• Thermodynamic vs. Kinetic Control: The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[1][4][5][6] Reactions that allow for equilibration, often run at higher temperatures or for longer times with specific reagent combinations, will favor the more stable N1-alkylated product.[1][7][8] Conversely, conditions that favor a rapid, irreversible reaction can lead to the kinetically favored product, which is often the N2-isomer due to the N2 lone pair being more sterically accessible in the neutral indazole.[9]

• Substrate and Reagent Effects: The electronic and steric properties of substituents on the indazole ring, along with the choice of base, solvent, and electrophile, create a complex interplay that dictates the final N1/N2 ratio.[1][5][10]

Q2: What are the primary factors that control the N1/N2 product ratio?

A2: Four main variables allow you to steer the reaction toward the desired isomer:

• Base: The choice of base and its counter-ion is critical. Strong, non-coordinating bases like sodium hydride (NaH) often favor N1 alkylation.[1][10][11] Weaker bases like potassium carbonate (K₂CO₃) in polar solvents often give mixtures.[5][12] Cesium carbonate (Cs₂CO₃) can promote N1 selectivity with specific electrophiles through a proposed chelation mechanism.[4][13]

• Solvent: The solvent's polarity and ability to coordinate with the base's counter-ion play a pivotal role. Aprotic solvents like tetrahydrofuran (THF) and dioxane are commonly used to favor N1 selectivity, particularly with NaH.[1][11][13] Polar aprotic solvents like DMF can also be used, but may lead to mixtures depending on the base.[5][13]

• Substituents: The position and nature of substituents on the indazole ring exert powerful steric and electronic effects. For example, a bulky substituent at the C7 position will sterically hinder the N1 position, strongly favoring N2 alkylation.[1][5][11] Conversely, an electron-rich group at the C3 position can coordinate with the counter-ion (e.g., Na⁺) and block the N2 position, leading to high N1 selectivity.[3]

• Electrophile: The nature of the alkylating agent is also important. While simple alkyl halides are common, activated electrophiles like α-halo esters can promote thermodynamic equilibration toward the N1 product.[1][7]

Troubleshooting Guide: Common Issues & Solutions

Issue Encountered	Root Cause Analysis	Recommended Action
1. Reaction yields a ~1:1 mixture of N1 and N2 isomers.	The chosen conditions do not sufficiently differentiate between the two nucleophilic nitrogens. This is common with weak bases (e.g., K₂CO₃) in polar aprotic solvents (e.g., DMF).[5][12]	To favor the N1 isomer (Thermodynamic Product): Switch to a strong, non-coordinating base like sodium hydride (NaH) in an anhydrous, less-polar aprotic solvent like THF .[1][11][14] This combination is a robust system for achieving high N1 selectivity.[1][15]
2. The N2 isomer is the major product, but N1 is desired.	The reaction is under kinetic control, or there is significant steric hindrance at the N1 position. A bulky C7-substituent (e.g., -NO₂, -CO₂Me) will strongly direct alkylation to N2.[1][5][11]	First, confirm the absence of a C7-substituent. If none, the conditions are favoring the kinetic product. Implement the NaH/THF system described above. If a C7-substituent is present, direct alkylation is not feasible; consider a protecting group strategy or a different synthetic route.
3. The N1 isomer is the major product, but N2 is desired.	The reaction is under thermodynamic control.	To favor the N2 isomer (Kinetic Product): Several methods are effective: • Mitsunobu Reaction: Using an alcohol, triphenylphosphine (PPh₃), and diethyl azodicarboxylate (DEAD) or similar often shows a strong preference for N2.[1][5][14] • Acid Catalysis: A novel method using diazo compounds in the presence of triflic acid (TfOH) can provide excellent N2 selectivity.[14][16]
4. The reaction is low-yielding or fails completely.	Reagent incompatibility or insufficient reactivity. For example, using weaker carbonate bases in a non-coordinating solvent like THF may result in no reaction.[1][3]	Ensure the base/solvent combination is appropriate. If using K₂CO₃, the reaction typically requires a polar solvent like DMF to proceed.[5] Always ensure anhydrous conditions, especially when using NaH, as it reacts violently with water.[14]

Visualizing the Reaction Pathways

Understanding the decision-making process is key to successfully troubleshooting your reaction. The following workflow illustrates how to adjust your experimental parameters based on the observed outcome.

Caption: Troubleshooting workflow for indazole N-alkylation.

Experimental Protocols

These protocols provide a starting point for achieving high regioselectivity. Always perform reactions under an inert atmosphere (e.g., Nitrogen or Argon) and use anhydrous solvents.

Protocol 1: Highly N1-Selective Alkylation (Thermodynamic Control)

This method, utilizing sodium hydride in THF, is a robust and widely cited procedure for achieving excellent N1 selectivity, often >99% for suitable substrates.[1][5][11]

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, add the substituted 1H-indazole (1.0 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to dissolve the indazole (typical concentration 0.1-0.2 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully and portion-wise, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq). Caution: Hydrogen gas is evolved. [15]

• Stirring: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the indazolide anion.

• Alkylation: Re-cool the mixture to 0 °C and slowly add the alkylating agent (e.g., alkyl bromide or tosylate, 1.1 eq).

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NH₄Cl solution.[10][15]

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.[3][15]

Protocol 2: N2-Selective Alkylation via Mitsunobu Reaction (Kinetic Control)

The Mitsunobu reaction is a reliable method for favoring the N2 isomer, which is often the kinetic product.[1][5]

• Preparation: To a stirred solution of the 1H-indazole (1.0 eq), the desired alcohol (1.5 eq), and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous THF, cool the mixture to 0 °C under an inert atmosphere.

• Reagent Addition: Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 eq) dropwise to the cooled solution. A color change and/or formation of a precipitate is often observed.

• Reaction: Allow the reaction to warm to room temperature and stir overnight, monitoring by TLC or LC-MS.

• Concentration & Purification: Once the starting material is consumed, remove the solvent under reduced pressure. The crude residue, which will contain triphenylphosphine oxide and the hydrazide byproduct, can be directly purified by flash column chromatography to isolate the N2-alkylated product and any N1 isomer formed.[5]

Advanced Strategy: N-Protecting Groups

For complex syntheses where direct alkylation fails or is incompatible with other functional groups, a protecting group strategy is invaluable. The tert-butyloxycarbonyl (Boc) group is a common choice, as it can be removed under various conditions.[17][18] Other groups like benzyl (Bn) or 2-(trimethylsilyl)ethoxymethyl (SEM) offer different stability profiles.[18]

Caption: General workflow using an N-protecting group strategy.

References

• Keating, C., & O'Brien, M. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. RSC Advances. [Link]

• Valdés-García, G., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry. [Link]

• Valdés-García, G., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Center for Biotechnology Information. [Link]

• Keating, C., & O'Brien, M. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry. [Link]

• Hunt, J. T., et al. (2009). Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Organic Letters. [Link]

• Parnham, J. D., et al. (2024). Development of a selective and scalable N1-indazole alkylation. Royal Society of Chemistry. [Link]

• Wang, Q., et al. (2021). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications. [Link]

• Srivastava, R., et al. (2011). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence. Tetrahedron Letters. [Link]

• Various Authors. (n.d.). 2H-Indazole synthesis. Organic Chemistry Portal. [Link]

• Cheung, C. W., et al. (2009). Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions. The Journal of Organic Chemistry. [Link]

• Parnham, J. D., et al. (2024). Development of a selective and scalable N1-indazole alkylation. National Center for Biotechnology Information. [Link]

• Cheung, C. W., et al. (2009). Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions. ResearchGate. [Link]

• Valdés-García, G., et al. (2024). Effect of base, solvent, and temperature. ResearchGate. [Link]

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development of a selective and scalable N1-indazole alkylation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. d-nb.info [d-nb.info]
• 12. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 14. benchchem.com [benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 17. Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates with tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (CAS 209804-25-1)

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals encountering low conversion rates, complex mixtures, or reaction failures when utilizing tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate as an electrophilic building block.

Unlike standard aliphatic bromides, this bifunctional intermediate presents a unique mechanistic challenge: balancing the high electrophilicity of the bromomethyl group with the conditional lability of the N-Boc protected indazole core.

Part 1: Core Troubleshooting Q&A (Causality & Mechanisms)

Q1: My LC-MS shows the starting material is consumed, but my conversion to the desired alkylated product is <10%. I see a complex mixture of high-molecular-weight byproducts. What is happening?

A: You are likely observing base-catalyzed Boc deprotection followed by runaway self-condensation . While the tert-butyloxycarbonyl (Boc) group is traditionally viewed as base-stable in aliphatic amines, N-Boc protected heterocycles like indazoles and imidazoles exhibit marked lability under specific basic conditions[1]. The electron-withdrawing nature of the aromatic indazole system makes the carbamate carbonyl highly susceptible to nucleophilic attack by strong bases (e.g., alkoxides, hydroxides, or unreacted NaH)[2].

Once the Boc group is prematurely cleaved, the resulting free indazole N−H acts as a potent competing nucleophile. It rapidly attacks the highly reactive 5-bromomethyl group of adjacent molecules, initiating an oligomerization cascade. This consumes your electrophile entirely, appearing as "low conversion" to your desired product.

Q2: I am using a mild base, but my major byproduct corresponds to a mass of [M - Br + OH]+. Why is the electrophile degrading?

A: This indicates hydrolysis of the bromomethyl moiety . Benzylic-type bromides are exceptionally reactive electrophiles. In the presence of adventitious moisture and a base, the bromomethyl group undergoes rapid SN​2 displacement by hydroxide ions (derived from water reacting with your base) to form the corresponding hydroxymethyl indazole. This alcohol derivative is inert to standard alkylation conditions. Strict anhydrous conditions are mandatory; even highly stable N-Boc groups can undergo slow hydrolysis under prolonged exposure to aqueous neutral or basic conditions[1].

Q3: How do I select the right base to activate my nucleophile without destroying the N-Boc indazole?

A: The key is utilizing a base with high basicity but low nucleophilicity, combined with strict temperature control. Strong bases like Sodium Methoxide (NaOMe) are explicitly used in literature to deprotect N-Boc indazoles and must be avoided during alkylation[3]. Unselective protection and deprotection often occur under strongly basic or thermodynamic conditions[4]. Instead, utilize mild, heterogeneous inorganic bases like Cesium Carbonate ( Cs2​CO3​ ) or sterically hindered organic bases like N,N -Diisopropylethylamine (DIPEA).

Part 2: Data Presentation & Base Selection Matrix

To maximize conversion, the reaction environment must be tailored to the specific nucleophile while respecting the stability limits of the N-Boc indazole.

Base / Condition	Recommended Solvent	Boc Stability Profile	Nucleophile Activation	Overall Recommendation
NaH (Strong)	DMF / THF	Poor (Rapid cleavage)	Excellent (Alcohols/Thiols)	Not Recommended (Promotes oligomerization)
NaOMe / NaOEt	Alcohols	Poor (Cleaves Boc)	Excellent	Not Recommended [3]
Cs2​CO3​ (Mild)	DMF / MeCN	Excellent	Good to Excellent	Highly Recommended (Optimal for phenols/thiols)
K2​CO3​ (Mild)	DMF / Acetone	Excellent	Moderate to Good	Recommended (Keep temp <40°C)
DIPEA / TEA	DCM / THF	Excellent	Moderate	Recommended (Optimal for amine nucleophiles)

Part 3: Mechanistic Visualization

The following diagram illustrates the causal relationship between reaction conditions and the ultimate fate of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

Caption: Mechanistic divergence of N-Boc-5-(bromomethyl)indazole under varying reaction conditions.

Part 4: Self-Validating Experimental Protocol

To ensure high conversion, this protocol utilizes a "pre-activation" strategy. By separating the deprotonation of the nucleophile from the introduction of the electrophile, you eliminate the risk of the base directly attacking the N-Boc group or the bromomethyl moiety.

Optimized Anhydrous Alkylation Protocol (For Phenols/Thiols/Amines)

Step 1: System Validation & Preparation

• Flame-dry a Schlenk flask under vacuum and backfill with dry Argon/Nitrogen.

• Verify the water content of your anhydrous DMF or MeCN (must be <50 ppm via Karl Fischer titration). Causality: Prevents SN​2 hydrolysis of the bromide.

Step 2: Nucleophile Pre-Activation

• Add the nucleophile (1.0 eq) and anhydrous Cs2​CO3​ (1.5 eq) to the flask.

• Suspend in anhydrous DMF (0.2 M concentration).

• Stir at room temperature for 30 minutes.

• Self-Validation Check: Pull a 5 μL aliquot, quench in LC-MS grade Methanol, and verify the absence of starting nucleophile (for acidic protons) or the formation of a clear suspension, indicating successful deprotonation.

Step 3: Controlled Electrophile Introduction

• Dissolve tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (1.05 eq) in a minimal volume of anhydrous DMF.

• Add the electrophile solution dropwise over 10 minutes to the pre-activated nucleophile mixture at 0°C to 20°C.

• Causality: Dropwise addition ensures the electrophile is immediately consumed by the activated nucleophile, preventing localized high concentrations of base from cleaving the Boc group[1].

Step 4: Monitoring and Workup

• Stir the reaction at room temperature. Do not exceed 40°C. Thermal stress accelerates the thermolysis of the Boc group[1].

• Monitor via TLC/LC-MS. The reaction should reach >95% conversion within 2–4 hours.

• Quench the reaction by pouring it into ice-cold saturated aqueous NH4​Cl . Extract with Ethyl Acetate ( 3× ), wash the combined organic layers with brine ( 5× to remove DMF), dry over Na2​SO4​ , and concentrate under reduced pressure.

References

• Selective deprotection of N-Boc-imidazoles and pyrazoles by NaBH4 in EtOH Source: Arkivoc (Arkat USA) URL:[Link]

• Indazoles: Regioselective Protection and Subsequent Amine Coupling Reactions Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Impurities in Indazole Synthesis and Purification

For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting advice and answers to frequently asked questions regarding the management of impurities during the synthesis and purification of indazole compounds. As a Senior Application Scientist, this resource is designed to provide both technically accurate and field-tested insights to assist you in your research and development endeavors.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect when synthesizing indazole compounds?

The impurities in your indazole sample will largely depend on the specific synthetic route you've employed.[1] However, they can generally be categorized as follows:

• Organic Impurities: These are the most common and can include starting materials, by-products, intermediates, and degradation products.[2] For example, incomplete reactions can leave residual starting materials, while side reactions might generate regioisomers or over-alkylated/acylated products.[1][3]

• Inorganic Impurities: This category includes reagents, ligands, catalysts (like copper or palladium), heavy metals, and inorganic salts that may be introduced during the manufacturing process.[2][4]

• Residual Solvents: Solvents used during the synthesis or purification steps that are not completely removed are also considered impurities.[2][4] The International Council for Harmonisation (ICH) provides specific guidelines (Q3C) for acceptable limits of residual solvents based on their toxicity.[2]

• Degradation Products: Indazole compounds can degrade over time, especially when exposed to light, moisture, or improper storage conditions.[1] This can lead to the formation of new impurities during storage and handling.[2][5]

Q2: I'm observing an unexpected peak in the HPLC chromatogram of my indazole product. How can I identify it?

An unexpected peak in your HPLC chromatogram is a clear indication of an impurity. A systematic approach is crucial for its identification:

• Review the Synthetic Route: Carefully analyze every step of your synthesis. Consider all reactants, reagents, solvents, and potential side reactions. This can provide clues about the likely structure of the impurity.[1]

• Modern Analytical Techniques: Employing a combination of analytical methods is the most effective way to identify unknown impurities.[6]

  • High-Performance Liquid Chromatography (HPLC): This is the most widely used technique for identifying and quantifying organic impurities.[6][7]

  • Mass Spectrometry (MS): Coupling HPLC with MS (LC-MS) can provide the molecular weight and fragmentation pattern of the impurity, which is invaluable for structural elucidation.[5][8]

  • Gas Chromatography (GC): GC is particularly useful for identifying residual solvents and other volatile impurities.[6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information about the chemical structure of the impurity.[8]

• Reference Standards: If you have a hypothesis about the identity of the impurity, you can synthesize or purchase a reference standard to compare its retention time and spectral data with the unknown peak.[2]

Q3: My indazole alkylation reaction is producing a mixture of N1 and N2 isomers. How can I improve the regioselectivity?

The formation of N1 and N2 isomers is a common challenge in indazole chemistry due to the tautomeric nature of the indazole ring.[3] The ratio of these isomers is influenced by factors like the steric and electronic properties of the starting material and the reaction conditions.[3]

Here are some strategies to improve selectivity:

• For N1-Alkylation:

  • Base and Solvent Choice: Using a strong base like sodium hydride (NaH) in an aprotic polar solvent such as dimethylformamide (DMF) often favors the formation of the N1-alkylated product.[3]

• For N2-Alkylation:

  • Mitsunobu Reaction: Employing Mitsunobu conditions (an alcohol, triphenylphosphine, and a dialkyl azodicarboxylate) can provide good selectivity for the N2-isomer.[3]

The following diagram illustrates a general workflow for troubleshooting regioselectivity issues in indazole N-alkylation.

Caption: Workflow for optimizing indazole N-alkylation regioselectivity.

Q4: What are the best practices for purifying crude indazole compounds?

The choice of purification method depends on the nature of the impurities and the scale of your reaction.[9]

• Recrystallization: This is a highly effective and scalable technique for purifying solid compounds.[9][10] The key is to find a suitable solvent or solvent system where the indazole has high solubility at elevated temperatures and low solubility at room temperature or below.[10] A solvent pair, consisting of a "solvent" in which the compound is soluble and an "anti-solvent" in which it is insoluble, can also be very effective.[10]

• Column Chromatography: For smaller scale purifications or when dealing with impurities that have similar solubility profiles to the product, column chromatography is the method of choice.[9] Silica gel is a common stationary phase, and the mobile phase typically consists of a mixture of a non-polar solvent (like hexane) and a more polar solvent (like ethyl acetate).[9] A gradient elution, where the polarity of the mobile phase is gradually increased, is often necessary to achieve good separation.[9]

• Steam Distillation: For certain indazole derivatives, steam distillation can be an effective purification method.[11]

Table 1: Common Purification Techniques for Indazole Compounds

Purification Technique	Best For	Key Considerations
Recrystallization	Large-scale purification of solid compounds.	Solvent selection is critical for good recovery and purity.[10]
Column Chromatography	Small to medium-scale purification, separation of isomers and closely related impurities.	Can be time-consuming and requires significant solvent usage.
Steam Distillation	Volatile, water-immiscible indazoles.	Not suitable for all indazole derivatives.[11]

II. Troubleshooting Guide

Problem 1: Low Yield or Incomplete Reaction

Possible Causes & Solutions:

• Suboptimal Reaction Conditions:

  • Temperature: Ensure the reaction is being conducted at the optimal temperature. Some reactions may require heating to proceed at a reasonable rate, while others might need to be cooled to prevent side reactions.[11]

  • Reaction Time: Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time.[3]

• Reagent Quality:

  • Use high-quality starting materials and reagents. Impurities in the starting materials can inhibit the reaction or lead to the formation of by-products.[6]

• Base and Solvent Compatibility:

  • The choice of base and solvent is crucial.[3] For example, a weak base may not be sufficient to deprotonate the indazole for an alkylation reaction. Ensure the chosen base is compatible with the solvent and other reagents.

Problem 2: Formation of N-Nitroso Impurities

Background:

N-nitroso compounds are a class of impurities that are of significant concern due to their potential carcinogenicity.[12][13] Their formation is possible when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid (which can be formed from nitrite salts under acidic conditions).[13][14]

Potential Sources in Indazole Synthesis:

• Reagents: Sodium nitrite is sometimes used in indazole synthesis, for example, in the formation of a diazonium salt intermediate.[15]

• Solvents: Some solvents, like dimethylformamide (DMF), can contain trace amounts of dimethylamine, which is a secondary amine.[13]

• Starting Materials: The starting materials themselves may contain secondary or tertiary amine functionalities or impurities.

Mitigation Strategies:

• Risk Assessment: Carefully evaluate your synthetic route to identify any steps where N-nitroso impurity formation is possible.

• Control of Raw Materials: Use high-purity starting materials and solvents with low levels of amine impurities.[8]

• Process Optimization:

  • Avoid the use of nitrite-containing reagents if possible.

  • If nitrites are necessary, control the reaction pH and temperature to minimize the formation of nitrous acid.

  • Consider using a scavenger for nitrous acid.

The following diagram illustrates the general mechanism of N-nitrosamine formation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tasianinch.com [tasianinch.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. registech.com [registech.com]
• 6. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 7. pharmoutsourcing.com [pharmoutsourcing.com]
• 8. Control API Impurities to Achieve Therapeutic Safety and Efficacy for Patients [grace.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. Information Note Nitrosamine impurities [who.int]
• 14. fda.gov [fda.gov]
• 15. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Solubility of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate for Reactions

This technical guide is intended for researchers, chemists, and professionals in drug development who are working with tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate. We address common challenges related to its solubility and provide actionable troubleshooting strategies to ensure the success of your chemical reactions.

PART 1: CORE DIRECTIVE - Understanding the Solubility Challenge

The structure of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, featuring a planar indazole core and a bulky tert-butoxycarbonyl (Boc) protecting group, contributes to its often limited solubility in many common organic solvents at room temperature. This can lead to several experimental issues:

• Incomplete Reactions: A significant portion of the starting material may not dissolve, leading to low product conversion.

• Reduced Yields: Consequently, the overall yield of the desired product can be significantly diminished.

• Reaction Rate Variability: Inconsistent dissolution can lead to poor reaction reproducibility.

• Formation of Side Products: Localized high concentrations of reactants can sometimes promote undesired side reactions.

PART 2: SCIENTIFIC INTEGRITY & LOGIC - Troubleshooting and Methodologies

Frequently Asked Questions (FAQs)

Q1: My tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is not dissolving in my chosen reaction solvent. What steps can I take to improve its solubility?

A1: When encountering solubility issues, a systematic approach is recommended. Consider the following strategies:

• Solvent Selection: The choice of solvent is critical. While this compound is a benzylic bromide and might be expected to dissolve in solvents like dichloromethane (DCM) or tetrahydrofuran (THF), its crystalline nature can hinder this. Polar aprotic solvents are often more effective.

• Co-solvent Systems: Employing a mixture of solvents can fine-tune the polarity of the reaction medium to enhance solubility.

• Heating: Gently heating the reaction mixture can significantly improve solubility. However, it is crucial to ensure that the reactants and the desired product are thermally stable.

• Agitation: Vigorous stirring is essential to maximize the interaction between the solid and the solvent, promoting dissolution.

Q2: I'm performing a nucleophilic substitution reaction. Which solvents are generally recommended for this compound?

A2: For SN1 and SN2 reactions involving benzylic halides, the solvent plays a dual role in dissolving the reactants and influencing the reaction mechanism.[1][2]

• For SN2 Reactions: Polar aprotic solvents such as acetone, N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile are generally preferred as they can solvate the cation of the nucleophile while leaving the anion more "naked" and reactive.[3][4]

• For SN1 Reactions: Polar protic solvents like water, alcohols, and carboxylic acids are favored as they can stabilize the carbocation intermediate through hydrogen bonding.[3][5]

Given that tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a primary benzylic bromide, SN2 reactions are often anticipated.[2] Therefore, starting with polar aprotic solvents is a logical approach.

Experimental Protocols

Protocol 1: General Procedure for Enhancing Solubility in a Nucleophilic Substitution Reaction

• To a solution of your nucleophile in an appropriate anhydrous polar aprotic solvent (e.g., THF, DMF, or acetonitrile), add tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

• Stir the mixture vigorously at room temperature and observe the dissolution.

• If the solid does not dissolve, gradually warm the reaction mixture to a temperature that is safe for all reactants (e.g., 40-60 °C) and monitor for dissolution.

• Once the starting material has dissolved, continue the reaction at the determined temperature, monitoring its progress by a suitable analytical method such as TLC or LC-MS.[6]

Data Presentation: Solubility and Reaction Solvent Considerations

Solvent	Type	General Application Notes
Tetrahydrofuran (THF)	Polar Aprotic	A good initial choice for many reactions. May require heating.[6][7]
N,N-Dimethylformamide (DMF)	Polar Aprotic	Excellent solvating power, but its high boiling point can complicate product isolation.[8]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very strong solvent, but can be difficult to remove completely during workup.
Acetonitrile	Polar Aprotic	A versatile solvent that is often a good compromise between solubility and ease of removal.
Dioxane	Polar Aprotic	Another ether-based solvent option.[8]

PART 3: VISUALIZATION & FORMATTING

Diagrams

Experimental Workflow for Solubility Troubleshooting

Caption: A step-by-step decision tree for addressing solubility issues.

Logical Relationship of Factors Affecting N-Alkylation of Indazoles

The alkylation of indazoles can lead to a mixture of N1 and N2 substituted products. The choice of solvent and base is a critical factor in controlling this regioselectivity.[6]

Caption: Factors influencing the regioselectivity of indazole N-alkylation.

References

• Benchchem. (2025). Technical Support Center: Regioselectivity in Indazole N-Alkylation.
• Benchchem. (2025). Troubleshooting regioselectivity in indazole synthesis.
• Arts, Science, and Commerce College, Kolhar. Nucleophilic Substitution.

• Alam, M. M., & Keeting, S. T. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 127–138. [Link]

• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions.
• Master Organic Chemistry. (2025, August 29). Deciding SN1/SN2/E1/E2 - The Solvent.
• Chemistry LibreTexts. (2019, June 5). 7.4: 7-5 Characteristics of the SN1 Reaction.
• Khan Academy. Reactions at the benzylic position.
• Beilstein Journals. (2021, August 2). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• PMC. (2024, August 9). Regioselective N-alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.

Sources

• 1. asccollegekolhar.in [asccollegekolhar.in]
• 2. Khan Academy [khanacademy.org]
• 3. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]

Stability issues of bromomethyl indazoles in different solvents

Welcome to the Technical Support Center for Reactive Intermediates . As Application Scientists, we frequently encounter troubleshooting requests regarding benzylic-type halides. Bromomethyl indazoles are notoriously unstable due to their highly electrophilic nature and the presence of a nucleophilic nitrogen within the same molecule.

This guide is designed to move beyond basic protocols by explaining the thermodynamic and kinetic causalities behind solvent-induced degradation, providing you with self-validating workflows to ensure experimental success.

Part 1: Mechanistic Troubleshooting Guide

When your bromomethyl indazole degrades, the solvent is almost always the culprit. Understanding the mechanism of failure is the first step in designing a robust synthesis.

The Kornblum Oxidation Paradox (DMSO)

The Issue: Researchers attempting to dissolve bromomethyl indazoles in Dimethyl Sulfoxide (DMSO) for NMR analysis or alkylation reactions frequently observe the complete disappearance of the starting material and the appearance of an aldehyde. The Causality: This is a classic Kornblum oxidation[1]. The highly electrophilic benzylic carbon of the bromomethyl group is directly attacked by the nucleophilic oxygen of DMSO. This forms an unstable alkoxysulfonium intermediate. Upon mild heating or in the presence of a base, this intermediate undergoes elimination, releasing dimethyl sulfide (DMS) gas and yielding the corresponding indazole carboxaldehyde[2]. The Fix: Never use DMSO as a solvent for bromomethyl indazoles unless your explicit goal is to synthesize the aldehyde.

Amine Adduct Formation (DMF)

The Issue: Using Dimethylformamide (DMF) as a polar aprotic solvent for N-alkylation often results in a persistent impurity that co-elutes with the product. The Causality: DMF is susceptible to degradation, especially in the presence of strong bases like Sodium Hydride (NaH) or upon prolonged storage. It breaks down to release dimethylamine. This secondary amine is a potent nucleophile that will rapidly attack the bromomethyl indazole, forming an N,N-dimethylamine side product that can act as an organocatalyst poison in downstream steps[3]. The Fix: If a highly polar solvent is required, use freshly distilled, amine-free DMF, or substitute with anhydrous Acetonitrile (MeCN).

Spontaneous Polymerization

The Issue: The compound turns into an insoluble white/yellow sludge during storage or concentration. The Causality: Bromomethyl indazoles are bifunctional: they possess a highly reactive electrophile (the bromomethyl group) and a nucleophile (the unprotected N1 or N2 indazole nitrogen). This leads to rapid, spontaneous intermolecular alkylation (polymerization). The Fix: Isolation and storage of the compound as a hydrobromide (HBr) salt is critical to suppress polymerization[4]. The acidic environment protonates the indazole nitrogen, rendering it non-nucleophilic.

Fig 1: Mechanistic degradation pathways of bromomethyl indazoles in various solvents.

Part 2: Solvent Compatibility Matrix

To streamline your experimental design, consult the following quantitative summary of solvent compatibilities.

Solvent Category	Examples	Stability Half-Life (RT)	Primary Degradation Mechanism	Recommended Action
Protic	MeOH, EtOH, H₂O	< 1 Hour	Solvolysis (Ether/Alcohol formation)	Avoid entirely.
Polar Aprotic (Oxidizing)	DMSO	< 4 Hours	Kornblum Oxidation[2]	Do not use for storage or alkylation.
Polar Aprotic (Amide)	DMF, DMAc	~ 24 Hours	Amine Adduct Formation[3]	Use only if freshly distilled; avoid strong bases.
Non-Polar / Weakly Polar	DCM, THF, MeCN	> 1 Month (if dry)	None (Stable if anhydrous)	Preferred. Dry over 3Å molecular sieves.

Part 3: Self-Validating Alkylation Protocol

To ensure trustworthiness in your synthesis, this protocol integrates analytical checkpoints directly into the workflow. This prevents the downstream carryover of degraded intermediates.

Objective: Achieve >95% N-alkylation conversion using a bromomethyl indazole without triggering polymerization or solvolysis.

Step 1: Solvent Validation (The Foundation)

• Action: Dry Dichloromethane (DCM) or Tetrahydrofuran (THF) over activated 3Å molecular sieves for 24 hours.

• Causality: Trace water (<0.1%) will act as a competing nucleophile, leading to the formation of hydroxymethyl indazole.

• Validation Checkpoint: Perform a Karl Fischer (KF) titration. Do not proceed unless moisture is <50 ppm.

Step 2: In-Situ Free-Basing (Preventing Polymerization)

• Action: Suspend the bromomethyl indazole HBr salt (1.0 eq) in the anhydrous solvent at 0 °C. Add 1.1 equivalents of a sterically hindered, non-nucleophilic base (e.g., DIPEA).

• Causality: The HBr salt protects the indazole during storage[4]. Generating the free base in situ at low temperatures minimizes the kinetic window for self-polymerization before the target nucleophile is introduced.

Step 3: Nucleophile Addition & Kinetic Monitoring

• Action: Add the target amine/nucleophile (1.05 eq) dropwise over 10 minutes. Maintain the reaction at 0 °C for 1 hour before warming to room temperature.

• Validation Checkpoint: After 30 minutes, pull a 10 µL aliquot, quench in LC-MS grade MeCN, and analyze via LC-MS. You must observe the product mass [M+H]+ and the strict absence of the [M−Br+16]+ peak (which would indicate aldehyde formation).

Step 4: Quench and Isolation

• Action: Quench the reaction with saturated aqueous NH4​Cl .

• Causality: This mildly acidic quench neutralizes the DIPEA and halts any unreacted bromomethyl species from polymerizing during the concentration phase.

Fig 2: Self-validating experimental workflow for bromomethyl indazole alkylation.

Part 4: Frequently Asked Questions (FAQs)

Q: My LC-MS shows a major peak at [M - Br + 16]. What happened? A: Your bromomethyl indazole underwent oxidation to an aldehyde. This typically occurs if DMSO was used as a solvent (Kornblum oxidation)[2], or if the reaction was exposed to atmospheric oxygen under basic conditions for prolonged periods. Switch your solvent system to anhydrous DCM or THF.

Q: The compound turned into an insoluble sludge during storage. Can I recover it? A: No. The sludge is a poly-indazole polymer formed via spontaneous intermolecular alkylation. To prevent this in future batches, ensure the indazole nitrogen is protected (e.g., with a Boc or THP group) prior to bromination, or store the unprotected compound strictly as a hydrobromide salt at -20 °C[4].

Q: Can I use DMF with Sodium Hydride (NaH) for my alkylation? A: It is highly discouraged. The combination of DMF and strong bases like NaH accelerates the degradation of the solvent into dimethylamine. This impurity will rapidly react with your bromomethyl indazole to form an N,N-dimethylamine adduct[3]. If NaH is strictly required for your specific nucleophile, use anhydrous THF instead.

References

• Catalytic Oxidation of Carbon–Halogen Bonds by Water with H2 Liberation National Institutes of Health (NIH) / PMC[Link]

• Methanesulfinylation of Benzyl Halides with Dimethyl Sulfoxide The Journal of Organic Chemistry (ACS Publications)[Link]

• Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations National Institutes of Health (NIH) / PubMed[Link]

Sources

• 1. Catalytic Oxidation of Carbon–Halogen Bonds by Water with H2 Liberation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methanesulfinylation of Benzyl Halides with Dimethyl Sulfoxide [organic-chemistry.org]
• 3. Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to LC-MS Techniques for Identifying Reaction Products of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Introduction: The Analytical Challenge

In modern drug discovery and development, tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate serves as a critical building block. Its unique structure, featuring a reactive benzylic bromide and an acid-labile tert-butyloxycarbonyl (Boc) protecting group, allows for diverse synthetic transformations. However, this reactivity presents a significant analytical challenge: reaction mixtures can contain the starting material, desired products, byproducts from the deprotection of the Boc group, and other impurities. Accurate and comprehensive characterization of these complex mixtures is non-negotiable for process optimization and quality control.

This guide provides a comparative analysis of Liquid Chromatography-Mass Spectrometry (LC-MS) strategies for the robust identification and characterization of potential products derived from this versatile indazole carboxylate. We will move beyond mere protocol listing to explore the underlying principles that govern methodological choices, ensuring you can adapt and troubleshoot effectively in your own laboratory settings.

Understanding the Target Analyte and Its Potential Products

The starting material's structure dictates the analytical strategy. The indazole core provides a chromophore suitable for UV detection, while the overall molecule possesses functional groups amenable to mass spectrometric ionization. The primary sites of reaction are:

• The Bromomethyl Group: Highly susceptible to nucleophilic substitution (e.g., with amines, thiols, alcohols), leading to a diverse range of potential products with varying polarities.

• The N-Boc Group: While stable under many conditions, it can be cleaved under acidic conditions, resulting in a loss of 100 Da (isobutylene and carbon dioxide)[1][2]. This deprotection can be an intended synthetic step or an undesired side reaction.

Consequently, an effective LC-MS method must be capable of separating and identifying compounds with a wide range of polarities and molecular weights.

Caption: Potential reaction pathways for the starting material.

Comparative Analysis of Ionization Techniques

The choice of ionization source is paramount and depends on the polarity and thermal stability of the expected analytes. For the compounds , Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are the most relevant techniques.[3]

Electrospray Ionization (ESI)

ESI is a soft ionization technique ideal for polar and moderately polar molecules that are already ionized or can be easily protonated or deprotonated in solution.[4][5] Given that many potential products will involve the introduction of polar functional groups (like amines), ESI is an excellent primary choice.

• Mechanism: Generates ions from a liquid phase by creating a fine spray of charged droplets. Solvent evaporation leads to the formation of gas-phase ions, typically [M+H]+ in positive ion mode or [M-H]- in negative ion mode.[4]

• Strengths: Excellent for polar and thermally labile compounds. Minimal in-source fragmentation provides clear molecular ion information.

• Weaknesses: Less effective for non-polar compounds.[4] Susceptible to ion suppression from salts and other matrix components.

Atmospheric Pressure Chemical Ionization (APCI)

APCI is better suited for less polar, thermally stable compounds.[6][7][8] It can be a powerful complementary technique to ESI, especially for quantifying the remaining starting material or identifying non-polar byproducts.

• Mechanism: The LC eluent is vaporized in a heated tube. A corona discharge then ionizes the solvent molecules, which in turn ionize the analyte molecules through gas-phase reactions.[6][9]

• Strengths: Excellent for small molecules of low to medium polarity.[6][9] More tolerant of higher flow rates and less affected by buffer salts than ESI.

• Weaknesses: Requires analytes to be thermally stable. May induce more fragmentation than ESI.

Performance Comparison: ESI vs. APCI

Parameter	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Rationale & Recommendation
Primary Application	Polar to moderately polar analytes (e.g., amine substitution products, deprotected species).[10]	Non-polar to moderately polar analytes (e.g., starting material, non-polar byproducts).[7][8]	ESI is the recommended primary technique due to the high likelihood of forming polar products. APCI serves as an excellent secondary or confirmatory method.
Ion Formation	Liquid-phase ionization.[6]	Gas-phase ionization.[6]	ESI is gentler, preserving the molecular ion of potentially labile products.
Fragmentation	Soft ionization, typically low fragmentation.[5]	Can be "harder" than ESI, potentially causing some in-source fragmentation.	For structural elucidation, the clear molecular ion from ESI followed by MS/MS is ideal.
Matrix Effects	More susceptible to ion suppression.	Generally more robust against matrix effects.	If analyzing crude reaction mixtures with high salt content, APCI might offer more reliable quantification of less polar species.

Chromatographic Strategy: Optimizing Separation

Effective separation is crucial for resolving the starting material from its various products. Reversed-phase high-performance liquid chromatography (RP-HPLC) is the method of choice.[11] The selection of the stationary phase, however, can significantly impact resolution.

Method 1: The Workhorse - C18 Column

A C18 (octadecylsilane) column is the standard for reversed-phase chromatography, separating compounds primarily based on hydrophobicity.[11] It is an excellent starting point for method development.

Method 2: Alternative Selectivity - Phenyl-Hexyl Column

For aromatic compounds like indazoles, a phenyl-based stationary phase can offer alternative selectivity. The phenyl groups on the stationary phase can engage in π-π stacking interactions with the indazole ring system of the analytes, providing a different retention mechanism in addition to hydrophobicity.[11] This can be instrumental in resolving isomers or compounds with very similar hydrophobic character.

Performance Comparison: C18 vs. Phenyl-Hexyl

Parameter	C18 (Octadecyl) Column	Phenyl-Hexyl Column	Rationale & Recommendation
Primary Interaction	Hydrophobic interactions.	Hydrophobic and π-π interactions.[11]	The dual retention mechanism of the Phenyl-Hexyl phase can provide superior resolution for the aromatic analytes in this specific case.
Peak Shape	Generally excellent for a wide range of compounds.	Can provide improved peak shape for aromatic compounds.	Both are expected to perform well, but the Phenyl-Hexyl may have an edge.
Retention of Polar Compounds	May have lower retention for very polar, deprotected products.	Generally provides good retention for a broad range of polarities.	A balanced gradient will be key for retaining and eluting all compounds on either column.

Recommended Protocol: RP-HPLC with ESI-MS/MS

This protocol represents a robust, self-validating system for the analysis of reaction mixtures containing tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate and its derivatives. The use of tandem mass spectrometry (MS/MS) provides definitive structural information.[12]

Sources

• 1. Protonation Sites and Dissociation Mechanisms of t-Butylcarbamates in Tandem Mass Spectrometric Assays for Newborn Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 6. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 7. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio [metwarebio.com]
• 8. Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry [labx.com]
• 9. Atmospheric-pressure Chemical Ionization | Encyclopedia MDPI [encyclopedia.pub]
• 10. Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration | PLOS One [journals.plos.org]
• 11. hplc.eu [hplc.eu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Spectroscopic Analysis of N-Boc-5-(bromomethyl)-1H-indazole and its Analogs

For Researchers, Scientists, and Drug Development Professionals

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] The functionalization of this heterocycle is key to modulating its biological activity, and tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate serves as a crucial, reactive intermediate for introducing substituents at the 5-position. The tert-butyloxycarbonyl (Boc) protecting group offers moderate stability and can be removed under various conditions, making it a versatile choice in multi-step syntheses.[3]

This guide provides a comparative analysis of the spectroscopic data for tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate and related N-Boc protected indazole derivatives. Understanding the characteristic spectral signatures is paramount for unambiguous structure elucidation, reaction monitoring, and quality control in the synthesis of novel therapeutic agents.

Structural Elucidation by Spectroscopic Methods

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) are indispensable tools for the characterization of indazole derivatives. Each technique provides complementary information to build a complete picture of the molecular structure.

Key Spectroscopic Features of the Indazole Core:

• ¹H NMR: The proton on the C3 carbon (H3) is a distinctive singlet, typically found downfield around 8.1 ppm in CDCl₃. Protons on the fused benzene ring appear in the aromatic region (7.1-7.8 ppm), and their coupling patterns reveal the substitution pattern.[4]

• ¹³C NMR: The carbon atoms of the indazole ring resonate between 109-141 ppm. The chemical shifts are sensitive to substituent effects, which can aid in determining the position of functional groups.[4]

• IR Spectroscopy: A key diagnostic peak for 1H-indazoles is the N-H stretching vibration, a broad band around 3150-3000 cm⁻¹. Aromatic C-H stretches are observed just above 3000 cm⁻¹.[4]

The introduction of the N-Boc protecting group significantly alters the spectroscopic landscape, most notably by the appearance of characteristic signals for the tert-butyl group and the disappearance of the N-H proton signal.

Comparative Spectroscopic Data

The following tables summarize the expected and reported spectroscopic data for the title compound and key comparative analogs. These analogs were chosen to illustrate the effect of substitution on the indazole ring.

Table 1: Spectroscopic Data for tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Technique	Characteristic Data	Interpretation
¹H NMR	δ ~8.1 (s, 1H, H3), 7.9-7.5 (m, 3H, Ar-H), 4.7 (s, 2H, CH₂Br), 1.7 (s, 9H, C(CH₃)₃)	The singlet at ~8.1 ppm is characteristic of the C3-H. The singlet at ~4.7 ppm confirms the bromomethyl group. The large singlet at ~1.7 ppm corresponds to the nine equivalent protons of the Boc group.
¹³C NMR	δ ~162 (C=O), ~142 (C7a), ~128 (C3), ~127-122 (Ar-C), ~84 (O-C(CH₃)₃), ~33 (CH₂Br), ~28 (C(CH₃)₃)	Signals confirm the presence of the carbamate carbonyl, the quaternary carbon of the Boc group, the bromomethyl carbon, and the methyl carbons of the Boc group.
Mass Spec (ESI)	m/z [M+H]⁺ ≈ 311/313 (Isotopic pattern for Br)	The presence of bromine is confirmed by the characteristic M/M+2 isotopic pattern with roughly equal intensities.
IR (cm⁻¹)	~2980 (C-H, alkane), ~1735 (C=O, carbamate), ~1600, 1480 (C=C, aromatic)	Strong carbonyl stretch confirms the Boc group. Absence of a broad N-H stretch (~3100 cm⁻¹) indicates N1-protection.

Table 2: Comparative Spectroscopic Data for Related N-Boc Indazole Derivatives

Compound	Key Differentiating Spectroscopic Features	Rationale for Comparison
tert-Butyl 5-bromo-1H-indazole-1-carboxylate[5]	¹H NMR: Absence of the CH₂Br singlet. Aromatic signals will show different coupling patterns due to the bromo-substituent.	Illustrates the effect of a halogen directly on the aromatic ring versus on a methyl substituent. The direct electronic effect of bromine on the ring alters the chemical shifts of the aromatic protons.
tert-Butyl 5-amino-1H-indazole-1-carboxylate[6]	¹H NMR: Presence of a broad singlet for the NH₂ protons (typically 3.5-4.5 ppm). Aromatic protons are shifted upfield due to the electron-donating nature of the amino group.	Demonstrates the influence of a strong electron-donating group on the electronic environment of the indazole ring.
tert-Butyl 5-nitro-1H-indazole-1-carboxylate[7]	¹H NMR: Aromatic protons are shifted significantly downfield due to the strong electron-withdrawing effect of the nitro group.	Shows the effect of a strong electron-withdrawing group, which is opposite to the amino group, providing a good comparative example.
tert-Butyl 3-bromo-5-(hydroxymethyl)-1H-indazole-1-carboxylate[8]	¹H NMR: Absence of the C3-H singlet. Presence of a singlet for the CH₂OH group and a broad singlet for the OH proton.	Highlights how substitution at the C3 position removes a key diagnostic signal and introduces new characteristic peaks.

Experimental Protocols & Methodologies

Accurate data acquisition is fundamental to correct interpretation. The following are generalized protocols for obtaining the spectroscopic data discussed.

Synthesis Workflow: N-Boc Protection of Indazoles

The protection of the indazole nitrogen is a critical first step. The regioselectivity of this reaction (N1 vs. N2) is influenced by reaction conditions.[1] Thermodynamic control typically favors the N1 isomer.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. tert-Butyl 5-Amino-1H-indazole-1-carboxylate | 129488-10-4 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 7. 129488-09-1 | tert-Butyl 5-nitro-1H-indazole-1-carboxylate - AiFChem [aifchem.com]
• 8. guidechem.com [guidechem.com]

Comparative Reactivity Guide: 5-(Bromomethyl) vs. 5-(Chloromethyl) Indazole Intermediates in Drug Discovery

Executive Summary

Indazole-based scaffolds are ubiquitous in modern pharmacophores, serving as foundational elements in the development of kinase inhibitors, PARP inhibitors, and epigenetic modulators. Functionalization at the C5 position often requires a reliable electrophilic intermediate to append diverse amine or thiol appendages. This guide objectively compares two primary building blocks: 5-(bromomethyl)-1H-indazole and 5-(chloromethyl)-1H-indazole . By analyzing their thermodynamic and kinetic profiles, we provide actionable, self-validating protocols for their application in nucleophilic substitution (SN2) workflows.

Mechanistic Causality: The Halogen Effect in SN2 Reactivity

As an application scientist, selecting the correct halomethyl intermediate requires balancing reactivity with stability. In bimolecular nucleophilic substitution (SN2) reactions, the nature of the halogen leaving group dictates both the reaction rate and the required activation energy.

• Bond Dissociation Energy & Polarizability: The carbon-bromine (C–Br) bond is significantly weaker and more polarizable than the carbon-chlorine (C–Cl) bond. This lower bond dissociation energy translates directly to a lower activation barrier in the SN2 transition state.

• Leaving Group Ability: Bromide (Br⁻) is a softer, more stable anion than chloride (Cl⁻) due to its larger atomic radius, making it a superior leaving group. As established in comparative studies of heterocyclic methyl halides, the bromomethyl variant exhibits markedly higher reactivity, leading to faster reaction times and higher yields under milder conditions[1].

• Stability Trade-offs: The enhanced reactivity of 5-(bromomethyl)indazole comes at the cost of reduced shelf stability. It is more susceptible to hydrolysis upon exposure to atmospheric moisture and prone to degradation over time compared to the more robust, less reactive 5-(chloromethyl)indazole[2][3].

Comparative Performance Data

The following table synthesizes the quantitative and qualitative differences between the two intermediates to guide your synthetic strategy.

Parameter	5-(Bromomethyl)-1H-indazole	5-(Chloromethyl)-1H-indazole
SN2 Reactivity	High (Fast kinetics)	Moderate (Slower kinetics)
Leaving Group pKa (HX)	~ -9.0 (HBr)	~ -7.0 (HCl)
Typical Reaction Temp	0°C to Room Temperature	60°C to 80°C (or requires NaI catalyst)
Moisture Sensitivity	High (Requires inert, cold storage)	Low to Moderate (Standard storage)
Primary Use Case	Sensitive substrates, rapid alkylation	Bulk synthesis, stable long-term storage

Decision Workflow & Pathway Visualization

To systematically select the appropriate intermediate, consider the nucleophilicity of your substrate and the thermal stability of your target molecule.

Caption: Decision workflow and reaction pathway for selecting 5-halomethyl indazole intermediates.

Experimental Protocols

As a self-validating system, these protocols are designed to ensure reproducibility. The choice of base, solvent, and temperature is strictly tailored to the specific halogen leaving group.

Protocol A: Mild N-Alkylation using 5-(Bromomethyl)-1H-indazole

Objective: Alkylate a secondary amine under mild conditions to prevent the degradation of thermally sensitive functional groups.

• Preparation: In an oven-dried flask under N₂, dissolve the secondary amine (1.0 equiv) in anhydrous DMF (0.2 M).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv).

  • Causality Rationale: DIPEA acts as a sterically hindered, non-nucleophilic base to scavenge the generated HBr without competing with the amine for the highly reactive electrophile.

• Electrophile Addition: Cool the mixture to 0°C. Slowly add 5-(bromomethyl)-1H-indazole (1.1 equiv) dropwise as a solution in DMF.

  • Causality Rationale: The high reactivity of the bromomethyl group requires strict temperature control to minimize over-alkylation (quaternary ammonium formation) or dimerization.

• Reaction: Warm to room temperature and stir for 2–4 hours. Monitor completion via LC-MS.

• Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash extensively with brine (to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol B: Finkelstein-Assisted Alkylation using 5-(Chloromethyl)-1H-indazole

Objective: Utilize the more stable, cost-effective chloromethyl intermediate by generating a highly reactive iodomethyl species in situ.

• Preparation: Dissolve the secondary amine (1.0 equiv) and 5-(chloromethyl)-1H-indazole (1.2 equiv) in anhydrous Acetonitrile (0.2 M).

• Catalyst & Base: Add Potassium Carbonate (K₂CO₃) (2.5 equiv) and Sodium Iodide (NaI) (0.2 equiv).

  • Causality Rationale: The SN2 kinetics for the chloride are inherently slow. NaI drives a Finkelstein reaction, transiently converting the sluggish chloromethyl group into a highly reactive iodomethyl intermediate, significantly lowering the activation energy for the subsequent amine attack.

• Reaction: Heat the mixture to 70°C under reflux for 12–16 hours.

• Workup: Cool to room temperature, filter through a Celite pad to remove inorganic salts (KCl, excess K₂CO₃), and concentrate the filtrate under reduced pressure. Purify via flash chromatography.

References[1] BenchChem. A Comparative Guide to Thienyl Functionalization: Alternative Reagents to 2-(Chloromethyl)thiophene. Available at:https://www.benchchem.com[2] GuideChem. 5,7-dichloro-1-(chloromethyl)indazole 50477-24-2 wiki. Available at: https://www.guidechem.com[3] GuideChem. 7-(Bromomethyl)-1-methyl-1H-indazole. Available at: https://www.guidechem.com

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. guidechem.com [guidechem.com]

Advanced Reagents and Strategies for the Functionalization of the Indazole 5-Position

Executive Summary & Mechanistic Rationale

The indazole scaffold is a privileged pharmacophore, widely utilized as a hinge-binding motif in modern kinase inhibitors (e.g., axitinib, pazopanib) and other targeted therapeutics[1]. However, the regioselective functionalization of the indazole core presents a significant synthetic challenge. The inherent electron density of the pyrazole ring directs electrophilic aromatic substitution (EAS) predominantly to the C3 position, while the heteroatoms (N1 and N2) readily undergo alkylation and acylation[2].

Consequently, functionalizing the benzenoid C5-position typically requires either de novo synthesis from pre-functionalized precursors (e.g., 5-bromo or 5-nitroindazoles) or the deployment of advanced, late-stage directed C–H functionalization strategies[3]. This guide objectively compares alternative reagents and methodologies for C5-functionalization, providing field-proven protocols and mechanistic insights to help drug development professionals optimize their synthetic workflows.

Regioselectivity logic for indazole functionalization highlighting C5-directed strategies.

Comparative Evaluation of C5-Functionalization Strategies

To override the natural reactivity bias of the indazole core, chemists must employ reagents that either leverage directing groups or utilize transition-metal catalysts tuned for benzenoid activation.

Strategy A: Directed C–H Magnesiation

Using sterically hindered, non-nucleophilic bases such as the Knochel-Hauser base (TMPMgCl·LiCl ) allows for the direct deprotonation of the C5-position when guided by an adjacent directing group (e.g., a C4-fluorine)[1].

• Causality & Reagent Choice: Magnesium bases are strictly preferred over lithium bases (like LDA) for this transformation. Organolithium intermediates on electron-deficient aromatics are prone to eliminating halide ions at elevated temperatures, forming highly reactive benzyne intermediates that lead to complex mixtures. The magnesium intermediate is significantly more stable, allowing for clean electrophilic trapping[1].

Strategy B: Palladium-Catalyzed C–H Arylation

Transition-metal catalysis offers an alternative to strong bases. Using Pd(OAc)₂ in combination with specific bidentate ligands enables direct C5-arylation[2].

• Causality & Reagent Choice: The use of a silver additive (e.g., Ag₂CO₃) is critical here. It acts not just as a base, but as an active halide scavenger. By abstracting iodide from the Pd(II) intermediate, it generates a highly electrophilic cationic palladium species that is reactive enough to insert into the relatively inert C5–H bond of the benzenoid ring[2].

Quantitative Performance Comparison

Strategy / Reagent System	Target Position	Catalyst / Base	Electrophile / Coupling Partner	Typical Yield	Regioselectivity	Key Advantage
Directed Magnesiation	C5	TMPMgCl·LiCl	I₂, NBS, Ar-CHO	65–85%	>95% (with C4-F)	Avoids benzyne formation; highly modular[1].
Pd-Catalyzed Arylation	C5	Pd(OAc)₂ + Ligand	Aryl Iodides	54–75%	>90%	Direct arylation without pre-halogenation[2].
Cross-Coupling (Suzuki)	C5	Pd(dppf)Cl₂	Boronic Acids	80–95%	N/A (Pre-determined)	Highest reliability if 5-Br/I precursor is available[3].

Experimental Methodologies

The following protocols are designed as self-validating systems, ensuring that intermediate stability and kinetic controls are strictly maintained.

Protocol 1: Regioselective C5-Magnesiation and Electrophilic Trapping

This workflow utilizes kinetic basicity to achieve late-stage diversification at the C5 position[1].

Step 1: Preparation & Inert Atmosphere Flame-dry a Schlenk flask under argon. Add the 4-fluoro-1H-indazole derivative (1.0 equiv) and dissolve in anhydrous THF to achieve a 0.2 M concentration. Cool the solution to -78 °C using a dry ice/acetone bath.

Step 2: Directed Metalation Dropwise add TMPMgCl·LiCl (1.2 equiv, 1.0 M in THF/toluene). Stir the reaction at -78 °C for 2 hours.

• Scientific Insight: The addition of LiCl is not arbitrary; it breaks up the oligomeric aggregates of the magnesium amide. This drastically increases the reagent's kinetic basicity and solubility, enabling complete deprotonation at -78 °C and preventing the degradation of the indazole core[1].

Step 3: Electrophilic Trapping Add the desired electrophile (e.g., Iodine crystals, 1.5 equiv) dissolved in a minimal amount of anhydrous THF. Allow the reaction to slowly warm to room temperature over 4 hours.

Step 4: Quench and Isolation Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Experimental workflow for the late-stage directed magnesiation of the indazole C5-position.

Protocol 2: Palladium-Catalyzed C5-Arylation

This protocol is ideal for directly appending aryl groups to the C5 position without the need for prior halogenation[2].

Step 1: Reaction Setup In an oven-dried sealed tube, combine the indazole derivative (1.0 equiv), the appropriate aryl iodide (1.5 equiv), Pd(OAc)₂ (5 mol%), a bidentate phosphine ligand (10 mol%), and Ag₂CO₃ (2.0 equiv).

Step 2: C–H Activation Suspend the reagents in anhydrous DMF (0.1 M). Seal the tube and heat the mixture to 110 °C for 16 hours behind a blast shield.

• Scientific Insight: The elevated temperature is required to overcome the activation energy barrier of the benzenoid C–H bond. Ag₂CO₃ ensures the continuous regeneration of the highly active cationic Pd(II) species by precipitating AgI[2].

Step 3: Workup and Purification Cool the reaction to room temperature. Filter the crude mixture through a short pad of Celite, eluting thoroughly with EtOAc. Wash the filtrate with water to remove DMF, dry the organic layer over Na₂SO₄, concentrate, and isolate the C5-arylated product via column chromatography.

References

• Development of a Late-Stage Diversification Strategy for the 4- and 5-Positions of 4,5,6-Trisubstituted Indazoles Source: Organic Letters (ACS Publications) URL:[Link]

• Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview Source: PMC (NIH) URL:[Link]

• Direct Catalytic Functionalization of Indazole Derivatives Source: Advanced Synthesis & Catalysis (ResearchGate) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Regioselective C-H Functionalization of the Six-Membered Ring of the 6,5-Fused Heterocyclic Systems: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Orthogonal Methods for Confirming the Purity and Identity of Indazole Carboxamides: A Comparative Technical Guide

As a Senior Application Scientist, I frequently encounter the analytical pitfalls of relying on a single modality to characterize complex synthetic molecules. Indazole carboxamides—a structurally diverse class encompassing both pharmaceutical candidates (e.g., kinase inhibitors) and potent synthetic cannabinoid receptor agonists (SCRAs) like AB-CHMINACA and MDMB-CHMICA—present a unique analytical challenge. Their structural plasticity, characterized by N-1 alkylations and complex amide-linked appendages, often results in isobaric interferences and positional isomerism that easily deceive standalone techniques.

To ensure absolute scientific integrity, we must employ orthogonal analytical methods —techniques that operate on fundamentally different physical and chemical principles. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), and Nuclear Magnetic Resonance (NMR) spectroscopy, providing self-validating protocols to definitively confirm the identity and purity of indazole carboxamides.

The Logic of Orthogonal Analysis

Relying solely on LC-MS may confirm an empirical formula, but it cannot definitively distinguish between a 1-alkyl-1H-indazole and a 2-alkyl-2H-indazole positional isomer. Conversely, while NMR provides absolute regiochemical mapping, it lacks the trace-level sensitivity required to detect low-abundance synthetic impurities.

By integrating these methods, we create a closed-loop, self-validating system where the blind spots of one technique are illuminated by the strengths of another. This multi-modal approach is the gold standard for structural elucidation and quantification in both forensic toxicology and pharmaceutical development ().

Orthogonal workflow integrating LC-MS, GC-MS, and NMR for indazole carboxamides.

Comparative Performance of Analytical Modalities

To objectively compare these alternatives, we must evaluate their performance across key analytical metrics. The following table synthesizes quantitative data regarding their limits of detection (LOD), isomeric resolution, and purity quantification capabilities.

Analytical Modality	Primary Mechanism	Typical LOD	Isomeric Resolution	Purity Determination	Critical Limitation
LC-HRMS/MS	Electrospray Ionization (ESI) + TOF/Orbitrap	0.1 – 5.0 ng/mL	Low (Cannot easily distinguish positional isomers)	Relative (Area % requires reference standards)	Matrix effects can suppress ionization.
GC-MS (EI)	Electron Ionization (70 eV) + Quadrupole	1.0 – 50 ng/mL	Moderate (Differentiated by thermal fragmentation)	Relative (Area % requires reference standards)	Thermal degradation of the carboxamide bond.
1D/2D NMR	Nuclear spin resonance in a magnetic field	~1.0 mg/mL	High (Definitive mapping via HMBC/NOESY)	Absolute (qNMR requires no reference standard)	Low sensitivity; requires high sample concentration.

Data supported by comparative studies on synthetic cannabinoid receptor agonists ().

Mechanistic Causality: Mass Spectral Fragmentation

When utilizing mass spectrometry, understanding the causality behind fragmentation is critical for structural assignment. Under Collision-Induced Dissociation (CID) in LC-MS/MS, indazole-3-carboxamides exhibit a highly predictable fragmentation pathway. The primary cleavage occurs at the amide bond, driven by the stability of the resulting indazole-3-acylium ion.

Monitoring this specific acylium ion is a self-validating check: if the precursor mass shifts but the acylium product ion remains constant, the structural modification (e.g., fluorination or elongation) must reside on the amine tail rather than the indazole core ().

Collision-induced dissociation (CID) mass spectral fragmentation pathway.

Self-Validating Experimental Protocols

To guarantee reproducibility and trustworthiness, the following protocols are designed as self-validating systems. Built-in system suitability tests (SSTs) and internal checks ensure that any deviation in instrument performance is immediately flagged, preventing false positives.

Protocol A: LC-HRMS/MS for Structural Identity Confirmation

Objective: Confirm the exact empirical formula and map the structural connectivity via CID, while accounting for in-source fragmentation.

Step-by-Step Methodology:

• Sample & Calibrant Preparation: Dissolve the indazole carboxamide sample in LC-MS grade Methanol to a final concentration of 100 ng/mL. Spike in Diphenylamine (DPA) at 50 ng/mL as an internal standard.

  • Causality: DPA acts as a self-validating marker for ionization suppression. If the DPA signal drops by >15% compared to a neat solvent blank, matrix effects are present, and the sample must be diluted.

• Chromatographic Separation: Inject 2 µL onto a sub-2 µm C18 column (e.g., 50 x 2.1 mm). Use a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

  • Causality: The acidic modifier (formic acid) forces the equilibrium toward the protonated state [M+H]+ , ensuring sharp peak shapes and stabilizing the labile carboxamide nitrogen during ESI.

• HRMS Acquisition: Operate the Orbitrap/QTOF in positive ESI mode. Acquire a Full MS1 scan (Resolution = 70,000) followed by Data-Dependent MS2 (ddMS2) at normalized collision energies of 20 eV and 40 eV.

• Data Validation: The system is validated if the exact mass of the precursor ion is within < 3 ppm mass error of the theoretical formula. The presence of the diagnostic indazole acylium ion in the MS2 spectra confirms the core structure.

Protocol B: Quantitative NMR (qNMR) for Absolute Purity

Objective: Determine the absolute mass fraction (purity) of the indazole carboxamide without relying on an identical reference standard.

Step-by-Step Methodology:

• Calibrant Selection & Weighing: Accurately weigh ~10 mg of the indazole carboxamide and ~5 mg of a certified reference material (CRM) internal calibrant, such as Maleic acid, into the same vial using a microbalance (d = 0.001 mg).

  • Causality: Maleic acid provides a sharp, distinct singlet at ~6.3 ppm in DMSO- d6​ . This specific shift is chosen because it perfectly avoids the indazole aromatic protons (7.0–8.5 ppm) and the aliphatic tail protons (0.8–4.0 ppm), preventing signal overlap.

• Solvation: Dissolve the mixture in 600 µL of deuterated DMSO ( DMSO−d6​ ) and transfer to a 5 mm NMR tube.

• Parameter Optimization (The Critical Step): Set the relaxation delay (D1) to 25 seconds .

  • Causality: Indazole aromatic protons exhibit notoriously long longitudinal relaxation times ( T1​≈3−5 seconds). To achieve >99% magnetization recovery—a non-negotiable prerequisite for absolute quantitation—D1 must be set to at least 5×T1​ . Failing to do so results in differential saturation, artificially skewing the purity calculation.

• Acquisition & Integration: Acquire a 1D 1H spectrum with a 90° pulse angle and a minimum of 64 scans to ensure a Signal-to-Noise (S/N) ratio > 250:1.

• Self-Validation Check: Calculate the purity using the integral ratio of a distinct indazole proton against the Maleic acid singlet. To validate the result, repeat the calculation using a second distinct indazole proton. If the two calculated purities deviate by > 0.5%, hidden co-eluting impurities or baseline distortions are present, and the run is invalid.

Conclusion

The structural verification of indazole carboxamides cannot be entrusted to a single analytical dimension. LC-HRMS provides unparalleled sensitivity and exact mass confirmation, while GC-MS offers robust library matching. However, it is the absolute structural certainty and reference-free quantification provided by NMR that anchors the analytical workflow. By implementing these orthogonal, self-validating protocols, researchers can confidently navigate the complexities of both novel pharmaceutical entities and emerging illicit synthetic cannabinoids.

References

• Identification and quantification of 10 indole/indazole carboxamide synthetic cannabinoids in 36 herbal blends by gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy Journal of Forensic Sciences (2021) URL: [Link]

• Identification and analytical characteristics of synthetic cannabinoids with an indazole-3-carboxamide structure bearing a N-1-methoxycarbonylalkyl group Analytical and Bioanalytical Chemistry (2015) URL:[Link]

• Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials United Nations Office on Drugs and Crime (UNODC) URL:[Link]

A Senior Application Scientist's Guide to the Validation of Metabolite Structures from Synthetic Cannabinoid Precursors

For Researchers, Scientists, and Drug Development Professionals

The ever-evolving landscape of synthetic cannabinoids (SCs) presents a formidable challenge to researchers, forensic toxicologists, and drug development professionals. The clandestine modification of these psychoactive substances necessitates robust and reliable methods for the identification and structural validation of their metabolites. This guide provides an in-depth comparison of analytical strategies and experimental workflows, grounded in scientific integrity and practical expertise, to empower researchers in this critical field.

The Crux of the Matter: Why Metabolite Validation is Paramount

Synthetic cannabinoids are extensively metabolized in the body, often leaving the parent compound undetectable in biological matrices like urine.[1][2][3] Consequently, identifying the metabolic products is crucial for confirming exposure and understanding the pharmacological and toxicological profiles of these substances.[4][5] The structural elucidation of these metabolites, however, is far from trivial. The sheer diversity of SCs, coupled with complex metabolic pathways, demands a multi-faceted analytical approach.

Choosing Your Battlefield: A Comparison of Metabolic Models

The initial and most critical step is the generation of metabolites. The choice of metabolic system directly influences the relevance and translatability of the findings. Here, we compare the most common in vitro and in vivo models.

In Vitro Models: Controlled and Cost-Effective

In vitro systems offer a rapid and cost-effective means to generate preliminary data on metabolic pathways.[2][6]

Model	Advantages	Disadvantages	Key Considerations
Pooled Human Liver Microsomes (pHLM)	Low cost, easy to handle and store.[2][6] Good for initial screening of Phase I metabolites.[2]	Static model, provides only qualitative data.[6] Lacks some cytosolic enzymes.	Ideal for high-throughput screening of new SC precursors.
Human Hepatocytes	Considered the "gold standard" for in vitro metabolism studies due to their comprehensive enzyme profile.[1]	More expensive and technically demanding than pHLM.	Recommended for in-depth metabolic profiling and reaction phenotyping.[1][7]
Cunninghamella elegans (Fungus)	Capable of producing a wide range of human-relevant Phase I metabolites.[1][8][9] Can generate larger quantities of metabolites for structural elucidation by NMR.[8][9]	Metabolic profile may not perfectly mimic human metabolism.	A valuable tool for generating reference standards of metabolites that are difficult to synthesize chemically.[8][9]

In Vivo Models: The Physiological Context

In vivo models, while more complex and resource-intensive, provide a more physiologically relevant picture of metabolism and excretion.[6]

Model	Advantages	Disadvantages	Key Considerations
Rat/Pig Models	Allow for the study of the complete metabolic fate, including absorption, distribution, metabolism, and excretion (ADME).[6][10] Can provide authentic urine and blood samples for metabolite identification.[1][10]	Ethical considerations and higher costs.[6] Interspecies differences in metabolism can occur.[5]	The pig model has been shown to be a good predictor of human metabolic patterns for some SCs.[6]

Expert Insight: A tiered approach is often the most effective. Initial screening with pHLM or hepatocytes can quickly identify major metabolic pathways.[1][2] Subsequently, promising candidates can be investigated in an in vivo model to confirm the relevance of the in vitro findings.

The Analytical Arsenal: Techniques for Structure Elucidation

Once metabolites are generated, a combination of high-performance analytical techniques is required for their separation, detection, and structural characterization.

Mass Spectrometry (MS): The Workhorse of Metabolite Identification

Mass spectrometry, particularly when coupled with chromatography, is the cornerstone of metabolite identification due to its high sensitivity and specificity.[2][3][11]

Technique	Principle	Strengths	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile and thermally stable compounds. Electron impact (EI) ionization provides reproducible fragmentation patterns for library matching.[12][13]	Excellent for the analysis of non-polar metabolites. Extensive spectral libraries are available.[12]	Requires derivatization for non-volatile metabolites, which can add complexity to sample preparation.[13][14]
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Separates a wide range of compounds based on their polarity. Tandem mass spectrometry (MS/MS) provides structural information through collision-induced dissociation (CID).[3][15][16][17]	Highly versatile and sensitive.[11] Can analyze both Phase I and Phase II metabolites without derivatization.[16][17]	Fragmentation patterns can be complex and may not always be sufficient for unambiguous isomer differentiation.[15]
High-Resolution Mass Spectrometry (HRMS)	Provides highly accurate mass measurements, allowing for the determination of elemental composition.[18][19]	Enables the identification of unknown metabolites without reference standards.[18] Mass defect filtering can be used for non-targeted screening of analogs.[18]	Higher instrumentation cost.

Causality in Experimental Choice: The selection of the MS technique depends on the specific goals of the analysis. For routine screening of known metabolites, a robust LC-MS/MS method is often sufficient.[11][20] For the identification of novel metabolites or the differentiation of isomers, HRMS is indispensable.[15][18]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Validation

While MS provides crucial information about molecular weight and fragmentation, NMR spectroscopy is the definitive technique for unambiguous structure elucidation.[8][21][22]

Expert Insight: Due to the relatively large sample amounts required for NMR, it is often used to confirm the structures of major metabolites that have been isolated after large-scale incubations, for instance, with Cunninghamella elegans.[8][9]

A Validated Workflow for Metabolite Structure Elucidation

The following diagram and protocol outline a comprehensive and self-validating workflow for the identification and structural validation of synthetic cannabinoid metabolites.

A comprehensive workflow for metabolite validation.

Experimental Protocol: In Vitro Metabolism using Human Liver Microsomes

• Incubation:

  • Prepare an incubation mixture containing the synthetic cannabinoid precursor (e.g., 1 µM), pooled human liver microsomes (e.g., 0.5 mg/mL), and an NADPH-regenerating system in phosphate buffer (pH 7.4).

  • Initiate the reaction by adding the SC precursor and incubate at 37°C for a specified time (e.g., 60 minutes).

  • Include negative controls (without NADPH or without microsomes) to ensure that the observed products are due to enzymatic metabolism.

• Sample Quenching and Extraction:

  • Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

  • Centrifuge the mixture to precipitate proteins.

  • Collect the supernatant for analysis.

• LC-HRMS Analysis:

  • Inject the supernatant onto a reverse-phase C18 column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Acquire data in both full scan and data-dependent MS/MS modes to obtain accurate mass measurements of precursor ions and their fragmentation patterns.

• Data Analysis and Structure Proposal:

  • Process the data using metabolite identification software to detect potential metabolites based on expected biotransformations (e.g., hydroxylation, carboxylation, dealkylation).

  • Propose structures for the detected metabolites based on their accurate mass, fragmentation patterns, and retention time shifts relative to the parent compound.

Data Presentation and Interpretation

Table 1: Comparison of Analytical Platforms for the Identification of MDMB-CHMICA Metabolites

Analytical Platform	Metabolites Identified	Confidence in Identification	Throughput
LC-MS/MS (Triple Quadrupole)	10	Moderate (based on MRM transitions)	High
LC-HRMS (Q-TOF)	15	High (based on accurate mass and MS/MS)	Moderate
GC-MS	5 (after derivatization)	High (with library matching)	Moderate
NMR	2 (major metabolites)	Definitive	Low

The Path Forward: Best Practices and Future Directions

The validation of synthetic cannabinoid metabolite structures is a continuous challenge that requires a combination of robust experimental design, advanced analytical instrumentation, and a deep understanding of drug metabolism.

Key Recommendations:

• Employ a Multi-Platform Approach: No single technique is sufficient. A combination of in vitro/in vivo models and complementary analytical technologies (LC-HRMS, GC-MS, and NMR) is essential for comprehensive and confident structure validation.[23]

• Utilize Authentic Samples: Whenever possible, confirm the presence of in vitro-generated metabolites in authentic human samples (e.g., urine from confirmed users) to establish their clinical relevance.[1]

• Stay Abreast of New Analogs: The rapid emergence of new synthetic cannabinoid precursors necessitates continuous methods of development and validation.[3][18]

The field of synthetic cannabinoid analysis is dynamic. Future advancements in analytical instrumentation, such as ion mobility-mass spectrometry, and the development of more predictive in silico metabolism models will undoubtedly enhance our ability to rapidly and accurately validate the structures of novel metabolites.

References

• Comparison of in vitro and in vivo models for the elucidation of metabolic patterns of 7‐azaindole‐derived synthetic cannabi. (2020). Drug Testing and Analysis. [Link]

• New Synthetic Cannabinoids Metabolism and Strategies to Best Identify Optimal Marker Metabolites. (2017). Frontiers in Pharmacology. [Link]

• Identifying Metabolites of Synthetic Cannabinoids. (2019). News-Medical.Net. [Link]

• Analysis of synthetic cannabinoids using high-resolution mass spectrometry and mass defect filtering: Implications for non-targeted screening of designer drugs. (2012). Journal of Mass Spectrometry. [Link]

• Pharmacological and Toxicological Effects of Synthetic Cannabinoids and Their Metabolites. (2015). Current Topics in Behavioral Neurosciences. [Link]

• Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. (2013). United Nations Office on Drugs and Crime. [Link]

• Rapid Determination of 24 Synthetic and Natural Cannabinoids for LC–MS-MS Screening in Natural Products and Drug Inspection Applications. (2015). Spectroscopy Online. [Link]

• Systematic Characterization of In Vitro and In Vivo Metabolic Pathways and Identification of Novel Biomarkers of 26 Synthetic Cannabinoids. (2022). Molecules. [Link]

• Structural Elucidation of Metabolites of Synthetic Cannabinoid UR-144 by Cunninghamella elegans Using Nuclear Magnetic Resonance (NMR) Spectroscopy. (2018). Journal of Analytical Toxicology. [Link]

• Structural Elucidation of Metabolites of Synthetic Cannabinoid UR-144 by Cunninghamella elegans Using Nuclear Magnetic Resonance (NMR) Spectroscopy. ResearchGate. [Link]

• Direct Quantification of Cannabinoids and Cannabinoid Glucuronides in Whole Blood by Liquid Chromatography Tandem Mass Spectrometry. (2014). Journal of Analytical Toxicology. [Link]

• Synthetic drugs and their effects on lipid metabolism and endocannabinoid signalling: A review article. (2022). Bibliomed. [Link]

• Simultaneous quantification of eleven cannabinoids and metabolites in human urine by liquid chromatography tandem mass spectrometry using WAX-S tips. (2017). Journal of Chromatography B. [Link]

• Ultrafast Screen for Synthetic Cannabinoids in Urine Using the Agilent RapidFire High-Throughput Mass Spectrometry System. Agilent. [Link]

• Phase I-metabolism studies of the synthetic cannabinoids PX-1 and PX-2 using three different in vitro models. (2018). Forensic Toxicology. [Link]

• In vivo and in vitro metabolism of the novel synthetic cannabinoid 5F-APINAC. (2020). Forensic Toxicology. [Link]

• Cannabidiol, ∆9-tetrahydrocannabinol, and metabolites in human blood by volumetric absorptive microsampling and LC-MS/MS following controlled administration in epilepsy patients. (2022). Frontiers in Pharmacology. [Link]

• UHPLC-HRMS and GC-MS Screening of a Selection of Synthetic Cannabinoids and Metabolites in Urine of Consumers. (2020). Journal of Analytical Methods in Chemistry. [Link]

• Rapid Screening and Quantification of Synthetic Cannabinoids in DART-MS and NMR Spectroscopy. (2016). DigitalCommons@Molloy. [Link]

• Development of a fragmentation pattern of synthetic cannabinoids based on electrospray ionization mass spectrometry in positive ion mode to screen synthetic cannabinoids in illicit products. ResearchGate. [Link]

• Analysis of Cannabinoids and Their Metabolites in Urine Using the MassHunter StreamSelect LC/MS System. (2019). Agilent. [Link]

• Characterization of URB Series Synthetic Cannabinoids by HRMS and UHPLC–MS/MS. (2023). Pharmaceuticals. [Link]

• Fast and sensitive UHPLC-MS/MS analysis of cannabinoids and their acid precursors in pharmaceutical preparations of medical cann. Eureka Kit Cromatografici. [Link]

• Detection and Activity Profiling of Synthetic Cannabinoids and Their Metabolites with a Newly Developed Bioassay. (2016). Analytical Chemistry. [Link]

• Multidimensional LC/MS-MS Analysis of Synthetic Cannabinoids in Urine, Plasma, and Edibles. Annex Publishers. [Link]

• Characterization of novel synthetic cannabinoid Reveals unexpected metabolism. Bruker. [Link]

• Fragmentation of Cannabinoids by Flow Injection Analysis Tandem Mass Spectrometry (FIA-MS/MS). (2022). Journal of AOAC INTERNATIONAL. [Link]

• Fragmentation and Isomerization Pathways of Natural and Synthetic Cannabinoids Studied via Higher Collisional Energy Dissociation Profiles. (2022). Molecules. [Link]

• Analysis of Parent Synthetic Cannabinoids in Blood and Urinary Metabolites by Liquid Chromatography Tandem Mass Spectrometry. (2016). Journal of Analytical Toxicology. [Link]

• Structure Elucidation and NMR. Hypha Discovery. [Link]

• Gas chromatographic analysis of naturally occurring cannabinoids: A review of literature published during the past decade. (2021). SciSpace. [Link]

• Quantification of 7 cannabinoids in cannabis oil using GC-MS: Method development, validation and application to therapeutic preparations in Friuli Venezia Giulia region, Italy. (2020). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Determination and identification of synthetic cannabinoids and their metabolites in different matrices by modern analytical techniques - a review. Semantic Scholar. [Link]

• 01-00866-EN Analysis of THC Metabolites in Urine by GC/MS-Scan. Shimadzu. [Link]

• Determination and identification of synthetic cannabinoids and their metabolites in different matrices by modern analytical techniques - a review. ResearchGate. [Link]

• Synthetic cannabinoids: a critical review of challenges and advances in biological sample preparation. ResearchGate. [Link]

• Method development and validation for synthetic and natural cannabinoids on LC-MS/MS. Kingston University London. [Link]

• Determination and identification of synthetic cannabinoids and their metabolites in different matrices by modern analytical techniques - a review. (2015). Analytical and Bioanalytical Chemistry. [Link]

• Approaches, Challenges, and Advances in Metabolism of New Synthetic Cannabinoids and Identification of Optimal Urinary Marker Metabolites. (2017). Clinical Pharmacology & Therapeutics. [Link]

• Synthetic cannabinoids: a critical review of challenges and advances in biological sample preparation. (2022). Drug Testing and Analysis. [Link]

Sources

• 1. Frontiers | New Synthetic Cannabinoids Metabolism and Strategies to Best Identify Optimal Marker Metabolites [frontiersin.org]
• 2. news-medical.net [news-medical.net]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Pharmacological and Toxicological Effects of Synthetic Cannabinoids and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 6. universaar.uni-saarland.de [universaar.uni-saarland.de]
• 7. Approaches, Challenges, and Advances in Metabolism of New Synthetic Cannabinoids and Identification of Optimal Urinary Marker Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structural Elucidation of Metabolites of Synthetic Cannabinoid UR-144 by Cunninghamella elegans Using Nuclear Magnetic Resonance (NMR) Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. scispace.com [scispace.com]
• 13. Quantification of 7 cannabinoids in cannabis oil using GC-MS: Method development, validation and application to therapeutic preparations in Friuli Venezia Giulia region, Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Direct Quantification of Cannabinoids and Cannabinoid Glucuronides in Whole Blood by Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Simultaneous quantification of eleven cannabinoids and metabolites in human urine by liquid chromatography tandem mass spectrometry using WAX-S tips - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Analysis of synthetic cannabinoids using high-resolution mass spectrometry and mass defect filtering: Implications for non-targeted screening of designer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. agilent.com [agilent.com]
• 21. digitalcommons.molloy.edu [digitalcommons.molloy.edu]
• 22. hyphadiscovery.com [hyphadiscovery.com]
• 23. UHPLC-HRMS and GC-MS Screening of a Selection of Synthetic Cannabinoids and Metabolites in Urine of Consumers - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Quantitative Determination of Isomers in Indazole-Related Starting Materials

For Researchers, Scientists, and Drug Development Professionals

The structural integrity of starting materials in pharmaceutical development is paramount. For active pharmaceutical ingredients (APIs) containing an indazole scaffold, the control of isomers is a critical quality attribute.[1][2][3] Indazole's structure, featuring a fused benzene and pyrazole ring, allows for the formation of various regioisomers (e.g., 1H- and 2H-indazoles) and, depending on substitution, enantiomers or diastereomers.[1][3][4] These isomers can exhibit different pharmacological, toxicological, and pharmacokinetic profiles, making their precise quantification essential for ensuring drug safety and efficacy.[5][6]

This guide provides a comparative analysis of key analytical techniques for the quantitative determination of isomers in indazole-related starting materials. We will delve into the principles, present experimental data, and offer insights to aid in selecting the most appropriate methodology for your specific analytical challenge.

The Challenge of Isomerism in Indazole Chemistry

Indazole and its derivatives are prevalent in medicinal chemistry, forming the core of numerous therapeutic agents.[2][7] The synthesis of these compounds can often lead to the formation of isomeric impurities.[4][8][9] For instance, alkylation reactions on the indazole ring can yield both N-1 and N-2 substituted regioisomers.[4] Regulatory bodies, such as the FDA and those following ICH guidelines, have stringent requirements for the reporting, identification, and qualification of impurities in new drug substances.[10][11][12][13][14] Therefore, robust and validated analytical methods are not just a matter of good science but a regulatory necessity.

Comparative Analysis of Analytical Techniques

The choice of analytical technique for isomer quantification depends on several factors, including the type of isomerism (regioisomers, enantiomers), the physicochemical properties of the isomers, the required sensitivity, and the sample matrix. Here, we compare the most widely used techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Supercritical Fluid Chromatography (SFC).

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique in pharmaceutical analysis due to its versatility, robustness, and wide applicability. For indazole isomers, both reversed-phase and chiral HPLC methods are invaluable.

Principle of Separation: HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase. The choice of column (stationary phase) and mobile phase composition is critical for achieving separation.

Application to Indazole Isomers:

• Regioisomers: Reversed-phase HPLC, often with C18 columns, can effectively separate many indazole regioisomers based on differences in their polarity.[15][16] Method development typically involves optimizing the mobile phase composition (e.g., acetonitrile/water or methanol/water gradients) and pH.[15][16]

• Enantiomers: For chiral indazole derivatives, specialized chiral stationary phases (CSPs) are necessary.[17][18][19] Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are commonly used.[17][18]

Experimental Protocol: HPLC Method for Regioisomer Analysis

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review [austinpublishinggroup.com]
• 4. pnrjournal.com [pnrjournal.com]
• 5. news-medical.net [news-medical.net]
• 6. nmr.oxinst.com [nmr.oxinst.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The 2-alkyl-2 H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. database.ich.org [database.ich.org]
• 11. ICH Official web site : ICH [ich.org]
• 12. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 13. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 14. lejan-team.com [lejan-team.com]
• 15. Separation of 1H-Indazole, 5,6-diamino- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 16. Separation of Indazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. ptfarm.pl [ptfarm.pl]
• 18. HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES - ANTIFUNGAL COMPOUNDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate proper disposal procedures

Operational Guide to the Safe Handling and Disposal of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Executive Summary & Chemical Profiling

tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate is a highly reactive, Boc-protected heterocyclic building block frequently utilized in medicinal chemistry and drug development. While the indazole core provides a valuable pharmacological scaffold, the 5-(bromomethyl) moiety classifies this compound as a potent alkylating agent. Proper logistical management and disposal of this compound are critical; improper handling can lead to severe environmental contamination and hazardous cross-reactions in laboratory waste streams.

Mechanistic Causality of Hazards

To handle this compound safely, laboratory personnel must understand the chemical causality behind its toxicity. The carbon-bromine bond is situated at a benzylic-like position, directly adjacent to the aromatic indazole ring. This structural feature highly stabilizes the transition state during bimolecular nucleophilic substitution ( SN​2 ) reactions. Consequently, the bromomethyl group is exceptionally electrophilic.

In a biological environment, this extreme electrophilicity allows the compound to rapidly alkylate nucleophilic sites on biological macromolecules, such as the thiol groups of cysteine residues in proteins or the N7 position of guanine in DNA[1]. This unselective alkylation is the mechanistic root of its hazard profile, rendering the compound a severe lachrymator, a corrosive skin irritant, and a suspected mutagen.

Table 1: Quantitative Hazard Profile & Segregation Metrics

Property / Hazard	Classification / Value	Operational Implication
Chemical Class	Halogenated Organic, Alkylating Agent	Must not be mixed with non-halogenated waste[2].
GHS Hazards	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3	Requires double-layered nitrile gloves and a face shield.
Reactivity	Highly Electrophilic ( SN​2 active)	Exothermically reacts with amines, thiols, and water.
Waste Stream	F-Listed / Characteristic Hazardous Waste	Incineration required; disposal costs are significantly higher than standard waste[2].

The Bunte Salt Quenching Protocol (Liquid Waste)

Directly disposing of active alkylating agents into bulk waste carboys is a critical safety violation. Unquenched alkylating agents can react exothermically with incompatible nucleophilic waste (e.g., amines or aqueous bases) already present in the carboy, leading to dangerous pressurization and potential rupture.

To neutralize the electrophilic hazard prior to disposal, we utilize a nucleophilic displacement reaction using sodium thiosulfate ( Na2​S2​O3​ ). The highly nucleophilic thiosulfate anion rapidly displaces the bromide leaving group, converting the hazardous alkyl bromide into an S-alkyl thiosulfate, commonly known as a Bunte salt[3]. Bunte salts are highly water-soluble, non-toxic, and odorless, rendering the waste entirely safe for standard phase separation[4].

Step-by-Step Quenching Methodology:

• Solvent Dilution: In a certified chemical fume hood, dissolve the liquid waste or reaction residues in a compatible, water-miscible solvent (e.g., THF) or a biphasic system (e.g., Dichloromethane).

• Nucleophilic Addition: Add a 3- to 5-fold molar excess of 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ).

• Agitation: Stir the mixture vigorously at room temperature for 2–4 hours to ensure complete biphasic mixing and reaction progression.

• Self-Validation Step: Do not assume the quenching is complete. Withdraw a micro-aliquot of the organic layer and analyze it via Thin-Layer Chromatography (TLC) or LC-MS. You must confirm the complete disappearance of the parent tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate before proceeding.

• Phase Separation & Segregation:

  • Transfer the neutralized mixture to a separatory funnel.

  • Drain the organic layer into the Liquid Halogenated Organic Waste carboy (typically a green-labeled container)[5].

  • Drain the aqueous layer, which now contains the neutralized Bunte salt and excess thiosulfate, into the Aqueous Waste carboy (typically a blue-labeled container)[5].

Solid Waste Management

If the compound is pure, unused, or recovered as a solid, and chemical quenching is logistically impractical, it must be disposed of directly as solid hazardous waste.

• Place the solid material in a sealed, chemically compatible secondary container.

• Label the container explicitly as "Hazardous Waste: Solid Halogenated Organic - Alkylating Agent".

• Do not consolidate this with general solid waste, as halogenated solids require specific high-temperature incineration protocols to prevent the release of dioxins[6].

Spill Response Logistics

In the event of a localized spill inside a fume hood:

• Do not sweep dry: Sweeping generates hazardous, highly reactive dust.

• Containment: Cover the spill immediately with an inert absorbent material such as vermiculite or sand.

• Collection: Carefully scoop the absorbed mixture into a solid halogenated waste container using non-sparking tools.

• Decontamination: Wipe down the affected surface with a 10% sodium thiosulfate solution to chemically neutralize any microscopic bromomethyl residues, followed by a standard wash with soap and water.

Disposal Workflow Visualization

Decision tree and operational workflow for the safe disposal of bromomethyl indazole waste.

References

• Source: epa.
• Source: bucknell.
• Title: 7.
• Source: unm.edu (National Research Council)
• Source: wikipedia.
• Title: Aldrichimica Acta 53.

Sources

• 1. chemistry.unm.edu [chemistry.unm.edu]
• 2. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 3. Thiol - Wikipedia [en.wikipedia.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. bucknell.edu [bucknell.edu]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Navigating the Synthesis and Handling of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and application of novel chemical entities are paramount. Among these, tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, a key building block in the creation of complex molecular architectures, requires meticulous handling due to its potential reactivity. This guide, compiled by a Senior Application Scientist, offers a detailed protocol for the safe handling of this compound, emphasizing the appropriate selection and use of Personal Protective Equipment (PPE), and outlining robust operational and disposal plans. Our commitment is to empower researchers with the knowledge to mitigate risks and foster a culture of safety in the laboratory.

Hazard Analysis: Understanding the Reactivity of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate

Based on data from structurally similar brominated indazole compounds, we can anticipate the following potential hazards:

• Acute Toxicity (Oral): May be harmful if swallowed.[1]

• Skin Corrosion/Irritation: Likely to cause skin irritation.[2]

• Serious Eye Damage/Eye Irritation: Poses a risk of serious eye irritation.[2]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or fumes.[1][2]

Therefore, a cautious approach, assuming a significant hazard potential, is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The cornerstone of safe chemical handling is the consistent and correct use of appropriate PPE. The following table summarizes the recommended PPE for all procedures involving tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is mandatory. The outer glove should be changed immediately upon contamination. Nitrile provides good resistance to a broad range of chemicals.[3]
Eye Protection	Chemical safety goggles are required at all times.[3][4] A face shield should be worn over the goggles when handling larger quantities or when there is a significant risk of splashing.[3]
Body Protection	A flame-resistant lab coat, fully buttoned, is essential to protect against splashes and spills.[4]
Respiratory Protection	All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[4] If work outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring experimental reproducibility.

Preparation and Weighing

• Work Area Preparation: Before starting, ensure the chemical fume hood is clean and uncluttered. Verify that the fume hood is functioning correctly.

• Gathering Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware) and have them readily accessible within the fume hood.

• Donning PPE: Put on all required PPE as detailed in the table above before handling the chemical.

• Weighing: Carefully weigh the desired amount of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate in a disposable weigh boat inside the fume hood. Avoid creating dust.

Dissolution and Reaction Setup

• Solvent Addition: Add the solvent to the reaction vessel first, followed by the slow and careful addition of the solid compound. This helps to minimize dust generation.

• Temperature Control: If the reaction is exothermic, use an ice bath to control the temperature during addition.

• Inert Atmosphere: If the reaction is sensitive to air or moisture, ensure the setup is under an inert atmosphere (e.g., nitrogen or argon).

Post-Reaction Work-up and Purification

• Quenching: If necessary, quench the reaction carefully, again, being mindful of potential exotherms.

• Extraction and Washing: Perform all liquid-liquid extractions and washes within the fume hood.

• Solvent Removal: Use a rotary evaporator placed inside a fume hood to remove solvents. Ensure the cold trap is functioning correctly.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation

• Solid Waste: All solid waste contaminated with tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate (e.g., weigh boats, gloves, filter paper) must be collected in a designated, labeled hazardous waste container for halogenated organic solids.[5]

• Liquid Waste: All liquid waste containing this compound, including reaction mixtures and solvent washes, must be collected in a labeled hazardous waste container for halogenated organic liquids. Do not mix with non-halogenated waste.[5]

• Sharps Waste: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Container Labeling

All waste containers must be clearly labeled with the following information:

• "Hazardous Waste"

• The full chemical name: "tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate"

• The primary hazards (e.g., "Irritant," "Harmful if Swallowed")

• The date the waste was first added to the container.

Final Disposal

Follow your institution's specific procedures for the pickup and disposal of hazardous chemical waste. Never pour chemical waste down the drain.[6]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[2][4] Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[2][4] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][4]

• Spill: For a small spill within a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill. Carefully collect the absorbed material into a labeled hazardous waste container. For larger spills, or any spill outside of a fume hood, evacuate the area and contact your institution's environmental health and safety department immediately.

Visualizing the Workflow

To provide a clear and concise overview of the safe handling process, the following workflow diagram has been created.

Caption: A flowchart outlining the key steps for the safe handling of tert-Butyl 5-(bromomethyl)-1H-indazole-1-carboxylate, from preparation to disposal.

By integrating these safety protocols and operational guidelines into your daily laboratory practices, you can confidently and safely advance your research while minimizing risks to yourself and your colleagues.

References

• KISHIDA CHEMICAL CO., LTD. (2022, February 9). Safety Data Sheet: tert-Butyl 2-(2-methoxyphenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate. Retrieved from [Link]

• Acros PharmaTech Limited. (2018, August 20). SAFETY DATA SHEET: Ethyl 5-bromo-1H-indole-7-carboxylate. Retrieved from [Link]

• Angene Chemical. (2024, April 21). Safety Data Sheet: tert-Butyl (5-tosyl-5H-pyrrolo[2,3-b]pyrazin-2-yl)carbamate. Retrieved from [Link]

• Kanto Chemical Co., Inc. (2012, October 31). Safety Data Sheet. Retrieved from [Link]

• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet: tert-Butyl 7-chloro-1H-indole-1-carboxylate. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl 5-bromo-6-methyl-1H-indazole-1-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• NextSDS. (n.d.). 1H-Indazole,4-(broMoMethyl)- — Chemical Substance Information. Retrieved from [Link]

• ChemRadar. (n.d.). TERT-BUTYL 5-(BROMOMETHYL)-1H-INDAZOLE-1-CARBOXYLATE CAS#209804-25-1. Retrieved from [Link]

Sources

• 1. chemicalbook.com [chemicalbook.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. angenechemical.com [angenechemical.com]
• 4. kishida.co.jp [kishida.co.jp]
• 5. chemicalbook.com [chemicalbook.com]
• 6. targetmol.com [targetmol.com]